Nickel-58

• CAS: 13981-79-8

Core Science & Biosynthesis

Nuclear Binding Energy of the ⁵⁸Ni Isotope: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear binding energy of the stable isotope Nickel-58 (⁵⁸Ni). The document details the quantitative data associated with ⁵⁸Ni, outlines the experimental protocols for its measurement, and discusses the theoretical framework underpinning its stability.

Quantitative Data Summary

The following table summarizes the key quantitative data for the ⁵⁸Ni isotope and its constituent particles. These values are essential for understanding and calculating the nuclear binding energy.

Parameter	Symbol	Value	Unit
Atomic Mass of ⁵⁸Ni	m(⁵⁸Ni)	57.9353429	u
Mass of Proton	mₚ	1.007276	u
Mass of Neutron	mₙ	1.008665	u
Atomic Number of Nickel	Z	28	-
Neutron Number of ⁵⁸Ni	N	30	-
Mass Defect of ⁵⁸Ni	Δm	0.543706	u
Nuclear Binding Energy of ⁵⁸Ni	BE	506.459	MeV
Binding Energy per Nucleon	BE/A	8.732	MeV

Theoretical Framework

The stability of an atomic nucleus is determined by its nuclear binding energy, a consequence of the strong nuclear force overcoming the electrostatic repulsion between protons. The concept is rooted in the principle of mass-energy equivalence (E=mc²).

Mass Defect and Binding Energy

The mass of a stable nucleus is always less than the sum of the individual masses of its constituent protons and neutrons. This difference in mass is known as the mass defect (Δm) . The energy equivalent of this mass defect is the nuclear binding energy (BE) , which represents the energy released during the formation of the nucleus. It is also the minimum energy required to disassemble the nucleus into its constituent nucleons.

The relationship is given by:

BE = Δm * c²

where c is the speed of light.

The calculation of the mass defect for ⁵⁸Ni is as follows:

Δm = [ (Z * mₚ) + (N * mₙ) ] - m(⁵⁸Ni) Δm = [ (28 * 1.007276 u) + (30 * 1.008665 u) ] - 57.9353429 u Δm = [ 28.203728 u + 30.25995 u ] - 57.9353429 u Δm = 58.463678 u - 57.9353429 u Δm = 0.5283351 u

Note: The slight discrepancy between this calculated value and the tabulated value can be attributed to the use of slightly different accepted masses for the proton and neutron in various sources.

To convert the mass defect to binding energy in Mega-electron Volts (MeV), the conversion factor 1 u = 931.5 MeV/c² is used.

BE = 0.543706 u * 931.5 MeV/u ≈ 506.459 MeV

The binding energy per nucleon (BE/A) is a measure of the average stability of the nucleus. For ⁵⁸Ni, with a mass number (A) of 58:

BE/A = 506.459 MeV / 58 ≈ 8.732 MeV

This value places ⁵⁸Ni among the more stable isotopes, though Nickel-62 has the highest binding energy per nucleon of any known nuclide.[1]

The Semi-Empirical Mass Formula (SEMF)

The Semi-Empirical Mass Formula, based on the liquid-drop model of the nucleus, provides a theoretical approximation of the binding energy.[2][3][4] It considers several factors that contribute to the overall binding energy:

BE = aᵥA - aₛA²/³ - a꜀(Z(Z-1))/A¹/³ - aₐ((A-2Z)²)/A ± δ(A,Z)

Where:

• aᵥA (Volume Term): Represents the binding energy due to the strong nuclear force, proportional to the number of nucleons.[5]

• aₛA²/³ (Surface Term): A correction for the reduced binding of nucleons at the surface of the nucleus.[5]

• a꜀(Z(Z-1))/A¹/³ (Coulomb Term): Accounts for the electrostatic repulsion between protons, which reduces the binding energy.[5]

• aₐ((A-2Z)²)/A (Asymmetry Term): A quantum mechanical effect that favors an equal number of protons and neutrons.[5]

• δ(A,Z) (Pairing Term): Accounts for the increased stability of nuclei with even numbers of protons and/or neutrons.

The coefficients (aᵥ, aₛ, a꜀, aₐ, and the form of δ) are determined empirically by fitting to experimental data across a range of nuclides.

Experimental Protocols

The precise determination of nuclear binding energy relies on the accurate measurement of atomic masses. High-precision mass spectrometry is the primary experimental technique employed for this purpose.

Mass Spectrometry for Atomic Mass Determination

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. By creating ions of ⁵⁸Ni and precisely measuring their m/z, the atomic mass can be determined with high accuracy.

Key Techniques:

• Penning Trap Mass Spectrometry (PTMS): This technique confines ions in a strong, uniform magnetic field and a weak quadrupolar electric field. The cyclotron frequency of the trapped ions is inversely proportional to their mass-to-charge ratio and can be measured with extremely high precision.

• Multi-Reflection Time-of-Flight Mass Spectrometry (MR-TOF-MS): In this method, ions are reflected multiple times between electrostatic mirrors, significantly extending their flight path and allowing for very precise time-of-flight measurements, which are directly related to the mass-to-charge ratio.

Generalized Experimental Workflow:

• Sample Preparation and Ionization: A sample containing Nickel is introduced into the mass spectrometer. For ⁵⁸Ni, which is a stable isotope, this can be a high-purity metallic foil or a nickel compound. The sample is then ionized, typically through electron impact or laser ablation, to create Ni⁺ ions.

• Ion Trapping and Manipulation: The generated ions are guided into the Penning trap or the MR-TOF analyzer. In a Penning trap, the ions are captured and their motion is cooled and centered.

• Mass Measurement:

  • In PTMS: The cyclotron frequency of the trapped ⁵⁸Ni⁺ ions is measured by applying a radiofrequency field and detecting the resonance. This frequency is then compared to that of a reference ion with a well-known mass to determine the precise mass of the ⁵⁸Ni ion.

  • In MR-TOF-MS: The ions are injected into the analyzer and undergo a large number of reflections. The total time of flight is measured, and by comparing it to the time of flight of a known reference ion, the mass of the ⁵⁸Ni ion is determined.

• Data Analysis: The raw frequency or time-of-flight data is processed to calculate the mass of the ⁵⁸Ni ion. This involves accounting for various systematic effects and performing statistical analysis to determine the final mass value and its uncertainty. The mass of the electron is then subtracted to obtain the atomic mass of the neutral ⁵⁸Ni atom.

Electron Scattering for Nuclear Charge Distribution

Principle: While not a direct measurement of binding energy, electron scattering experiments provide crucial information about the charge distribution within the nucleus. This data is used to validate the parameters of the Coulomb term in the semi-empirical mass formula.

Methodology:

• A high-energy beam of electrons is directed at a thin target of ⁵⁸Ni.

• The scattered electrons are detected at various angles.

• The differential cross-section of the scattering is measured as a function of the scattering angle and electron energy.

• Deviations from the scattering pattern expected for a point-like nucleus provide information about the spatial distribution of charge (protons) within the ⁵⁸Ni nucleus.[6]

• This charge distribution is then used to refine the understanding of the Coulomb repulsion within the nucleus, a key component of the total binding energy.[7]

Mandatory Visualizations

Caption: Calculation of ⁵⁸Ni nuclear binding energy from mass defect.

Caption: Experimental workflow for determining nuclear binding energy.

References

• 1. data.neonscience.org [data.neonscience.org]
• 2. Semi-empirical mass formula - Wikipedia [en.wikipedia.org]
• 3. fiveable.me [fiveable.me]
• 4. personalpages.manchester.ac.uk [personalpages.manchester.ac.uk]
• 5. hep.ph.ic.ac.uk [hep.ph.ic.ac.uk]
• 6. Electron Scattering from Nuclei [hyperphysics.phy-astr.gsu.edu]
• 7. physics.gu.se [physics.gu.se]

A Technical Guide to the Stable Isotopes of Nickel

For Researchers, Scientists, and Drug Development Professionals

Nickel (28Ni) is a silvery-white metallic element that plays a crucial role in numerous biological and industrial processes. A comprehensive understanding of its isotopic composition is fundamental for advanced research, particularly in fields such as geochemistry, nuclear physics, and the development of radiopharmaceuticals. Naturally occurring nickel is a composite of five stable isotopes, each with a unique atomic mass and a distinct level of abundance.[1]

Properties of Stable Nickel Isotopes

The stability and relative abundance of nickel isotopes are critical factors in their various applications. Nickel-58 is the most abundant, accounting for over 68% of all natural nickel.[1] The isotopic composition of nickel can be fractionated by physical, chemical, and biological processes, leading to measurable variations in their abundances in different terrestrial materials.[2]

The table below summarizes the key quantitative data for each of the five stable isotopes of nickel.

Isotope	Atomic Mass (Da)	Natural Abundance (%)	Nuclear Spin (I)
58Ni	57.9353462	68.0769	0
60Ni	59.9307884	26.2231	0
61Ni	60.9310579	1.1399	3/2
62Ni	61.9283461	3.6345	0
64Ni	63.9279679	0.9256	0
Data sourced from multiple references.[2][3][4]

Applications in Research and Drug Development

While the stable isotopes themselves are not radioactive, they are indispensable as starting materials for the production of medically significant radioisotopes.[3] Their unique properties are leveraged in a variety of scientific and medical applications:

• Production of Medical Radionuclides:

  • 64Ni is a crucial precursor for the production of Copper-64 (64Cu), a positron-emitting radionuclide used in PET imaging for the diagnosis of tumors and neurological disorders.

  • 60Ni is used to produce Cobalt-57 (57Co), which is utilized in bone densitometry and as a reference source for gamma cameras.[3]

  • 58Ni serves as a target for producing Cobalt-58 (58Co), another positron-emitting radioisotope.[5]

  • 62Ni is used to create Nickel-63 (63Ni), which has applications as an X-ray fluorescence source and in electron capture detectors.[3][5]

• Research Applications:

  • Stable nickel isotopes are used as tracers to study nickel metabolism and absorption in humans.[3]

  • In geochemistry and cosmochemistry, variations in nickel isotopic ratios provide insights into geological processes and the age of meteorites.[4][6]

  • 62Ni is notable for having the highest nuclear binding energy per nucleon of any known nuclide, making it a key subject in nuclear stability research.[4]

Experimental Protocols

The determination of isotopic abundances and the enrichment of specific isotopes involve sophisticated analytical techniques. While detailed experimental protocols are specific to the instrumentation and objectives of a particular study, the foundational methods include:

• Mass Spectrometry: Techniques such as Thermal Ionization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) are the primary methods for precisely measuring the isotopic ratios of nickel in various samples. These protocols involve sample dissolution, chemical purification of nickel from the sample matrix using ion-exchange chromatography, and subsequent analysis in the mass spectrometer.

• Isotope Enrichment: The separation of individual nickel isotopes for use in radionuclide production is typically achieved through gas centrifugation or electromagnetic separation of volatile nickel compounds, such as nickel carbonyl.

For specific experimental designs, researchers should consult peer-reviewed literature relevant to their field of inquiry, such as isotope geology, nuclear medicine, or materials science.

Logical Relationships in Isotope Utilization

The following diagram illustrates the pathway from stable nickel isotopes to their application in medical radionuclide production, a critical area for drug development and diagnostics.

Caption: Production pathways from stable nickel isotopes to medical radionuclides.

References

• 1. Isotopes of nickel - Wikipedia [en.wikipedia.org]
• 2. applets.kcvs.ca [applets.kcvs.ca]
• 3. WebElements Periodic Table » Nickel » isotope data [winter.group.shef.ac.uk]
• 4. grokipedia.com [grokipedia.com]
• 5. buyisotope.com [buyisotope.com]
• 6. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

Navigating the Nuances of Nickel-58: An In-depth Technical Guide to Health and Safety

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential health and safety considerations for the handling of Nickel-58 (⁵⁸Ni). While ⁵⁸Ni is a stable, non-radioactive isotope of nickel, its chemical properties warrant rigorous safety protocols to mitigate potential health risks. This document outlines the toxicological profile of nickel, occupational exposure limits, detailed experimental procedures for monitoring, and emergency response protocols.

Understanding the Hazard Profile of Nickel-58

Nickel-58, constituting approximately 68% of naturally occurring nickel, is a stable isotope and therefore does not pose an inherent radiological hazard.[1][2] However, a critical consideration is its potential for activation. When exposed to a neutron flux, such as in a nuclear reactor, Nickel-58 can undergo a neutron capture reaction (n,p) to form the radioactive isotope Cobalt-58 (⁵⁸Co).[3][4] ⁵⁸Co has a half-life of approximately 70.86 days and emits gamma radiation, posing a significant radiological risk. Therefore, all work with ⁵⁸Ni in environments with potential neutron radiation must be conducted with appropriate radiological safety measures in place.

The primary health and safety concerns associated with Nickel-58 stem from its chemical toxicity, which it shares with elemental nickel and its compounds. Nickel is a known human carcinogen, a potent skin sensitizer, and can cause damage to organs through prolonged or repeated exposure.

Toxicological Summary

• Carcinogenicity: Nickel and its compounds are classified as Group 1 carcinogens (carcinogenic to humans) by the International Agency for Research on Cancer (IARC), primarily linked to lung and nasal cancers through inhalation.[5]

• Dermatological Effects: Nickel is a leading cause of allergic contact dermatitis (ACD), a Type IV hypersensitivity reaction.[6][7]

• Respiratory Effects: Inhalation of nickel dust and fumes can lead to respiratory irritation, asthma, and fibrosis.

• Systemic Effects: Chronic exposure can affect the kidneys and cardiovascular system.

Occupational Exposure Limits and Monitoring

To ensure personnel safety, several regulatory bodies have established occupational exposure limits (OELs) for nickel and its compounds. Adherence to these limits is mandatory.

Regulatory Body	Compound	Exposure Limit (8-hour TWA)	Notes
OSHA	Nickel, metal and insoluble compounds (as Ni)	1 mg/m³	Permissible Exposure Limit (PEL)
NIOSH	Nickel, metal and other compounds (as Ni)	0.015 mg/m³	Recommended Exposure Limit (REL)
ACGIH	Nickel, elemental	1.5 mg/m³ (inhalable particulate matter)	Threshold Limit Value (TLV) - A5 Carcinogen
Nickel, insoluble inorganic compounds (as Ni)	0.2 mg/m³ (inhalable particulate matter)	TLV - A1 Carcinogen
Nickel, soluble inorganic compounds (as Ni)	0.1 mg/m³ (inhalable particulate matter)	TLV - A4 Carcinogen

TWA: Time-Weighted Average; OSHA: Occupational Safety and Health Administration; NIOSH: National Institute for Occupational Safety and Health; ACGIH: American Conference of Governmental Industrial Hygienists. Carcinogen classifications: A1 - Confirmed Human Carcinogen; A4 - Not Classifiable as a Human Carcinogen; A5 - Not Suspected as a Human Carcinogen.[8][9][10]

Experimental Protocols for Safety Assessment

A robust safety program includes regular environmental and biological monitoring. The following are detailed protocols for key safety assessments.

Air Sampling for Nickel Particulates

This protocol is based on NIOSH Method 7300 for Elements by ICP and OSHA Method 1006.[2][6][8][9][11]

Objective: To quantify the concentration of airborne nickel particulates in the breathing zone of personnel.

Methodology:

• Sampling Media: Use a 37-mm mixed-cellulose ester (MCE) filter with a 0.8-µm pore size, loaded into a two-piece cassette.

• Equipment: A calibrated personal sampling pump capable of maintaining a constant flow rate.

• Procedure: a. Calibrate the sampling pump to a flow rate of 2.0 L/min. b. Attach the filter cassette to the pump tubing and clip it to the worker's lapel, within their breathing zone. c. For a time-weighted average (TWA) sample, collect for a minimum of 240 minutes (480 L). For short-term exposure limit (STEL) sampling, collect for 15 minutes (30 L).[2] d. After sampling, cap the cassette and record the sampling time and flow rate. e. Submit the sample to an accredited analytical laboratory for digestion and analysis by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

• Analysis: The laboratory will perform an acid digestion of the filter followed by ICP-MS analysis to determine the mass of nickel collected. The airborne concentration is calculated by dividing the mass of nickel by the total volume of air sampled.

Surface Contamination Wipe Testing

This protocol is adapted from ASTM D6966 for the collection of settled dust for metals analysis.[12]

Objective: To assess the presence of removable nickel contamination on workplace surfaces.

Methodology:

• Sampling Media: Use a sterile wipe material, such as a Ghost Wipe™, pre-moistened with a wetting agent (e.g., deionized water or isopropanol).

• Procedure: a. Define a 10 cm x 10 cm (100 cm²) sampling area using a disposable template. b. Wearing clean gloves, remove the wipe from its container. c. Wipe the defined area using firm, overlapping strokes in an "S" or "Z" pattern.[12] d. Fold the wipe with the exposed side inward and wipe the area again with a clean side of the wipe, perpendicular to the first set of strokes. e. Fold the wipe again and place it in a labeled, sealed container. f. Collect a blank wipe by handling it in the same manner without wiping a surface to check for background contamination. g. Submit the samples to an accredited laboratory for analysis by ICP-MS.

• Analysis: The laboratory will digest the wipe and analyze the resulting solution for nickel content. Results are typically reported as mass of nickel per unit area (e.g., µ g/100 cm²).

Biological Monitoring: Urinary Nickel Analysis

This protocol is based on methods for trace element analysis in urine by ICP-MS.[13][14][15]

Objective: To assess the internal exposure of personnel to nickel.

Methodology:

• Sample Collection: a. Provide the individual with a sterile, metal-free urine collection container. b. A 24-hour urine collection is the preferred method to account for diurnal variations.[15] c. Instruct the individual on the proper procedure for a 24-hour collection, ensuring no contamination of the sample.

• Sample Preparation: a. In the laboratory, measure and record the total volume of the 24-hour urine sample. b. Aliquot a portion of the well-mixed sample into a clean, metal-free tube for analysis. c. Prepare the sample for analysis, which typically involves a simple dilution with an acidic diluent. For example, a 1:10 dilution can be made by adding 0.25 mL of urine to 2.25 mL of diluent.[13]

• Analysis: a. Analyze the prepared sample using ICP-MS. The instrument should be calibrated with matrix-matched standards. b. The results are typically reported as micrograms of nickel per 24-hour specimen (µ g/24h ) or as a ratio to creatinine (B1669602) to adjust for urine dilution.

• Interpretation: Urinary nickel levels above 6.0 mcg/24-hour specimen may indicate environmental or occupational exposure.[15]

Key Signaling Pathways and Experimental Workflows

Understanding the molecular mechanisms of nickel toxicity is crucial for developing targeted therapies and preventative strategies. Nickel exposure has been shown to activate several key signaling pathways.

Nickel-Induced Carcinogenesis and Inflammatory Response

Nickel-induced carcinogenesis is a complex process involving oxidative stress, epigenetic modifications, and the dysregulation of key signaling pathways such as NF-κB and HIF-1α.[5][13][16][17]

Caption: Nickel-induced activation of NF-κB and HIF-1α pathways.

Nickel-Induced Allergic Contact Dermatitis

The development of nickel allergy involves the activation of the innate and adaptive immune systems, with the JAK-STAT pathway playing a crucial role in T-cell differentiation and the inflammatory response.[7][18][19]

Caption: Simplified signaling in Nickel Allergic Contact Dermatitis.

Experimental Workflow for Safety Assessment

A logical workflow is essential for a proactive health and safety program.

Caption: Workflow for Nickel-58 safety assessment and response.

Decontamination and Waste Disposal

Decontamination Procedures

In the event of a spill of Nickel-58 powder or solution, immediate decontamination is necessary to prevent exposure and the spread of contamination.

• Personnel Decontamination:

  • Remove contaminated clothing immediately.

  • Wash affected skin thoroughly with soap and water.

  • For eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.

• Surface Decontamination:

  • For powders, carefully clean up using a HEPA-filtered vacuum. Avoid dry sweeping to prevent aerosolization.

  • For liquid spills, absorb with an inert material and place in a sealed container.

  • Decontaminate the area with a suitable cleaning agent. Mild acidic solutions (e.g., dilute nitric acid) can be effective for removing nickel from surfaces, followed by thorough rinsing with water.[20] Always test decontamination solutions on a small, inconspicuous area first to ensure material compatibility. Chemical remediation using precipitation, for example with sodium hydroxide (B78521) to form nickel hydroxide, can be used for liquid waste.[21]

Waste Disposal

Waste contaminated with Nickel-58 should be managed as hazardous chemical waste.

• Segregation: Collect all contaminated materials (e.g., PPE, wipes, absorbent materials) in a designated, sealed, and clearly labeled hazardous waste container.

• Labeling: The label must include "Hazardous Waste," the name "Nickel," and a description of the contents.

• Disposal: Dispose of the waste through your institution's hazardous waste management program. While Nickel-58 is not radioactive, if there is any potential for activation, the waste must be managed as radioactive waste in accordance with institutional and regulatory requirements. There are no specific federal regulations for the disposal of non-radioactive, isotopically enriched materials; therefore, they are typically managed based on their chemical properties.[22][23][24]

Emergency Procedures

In the event of a significant spill, fire, or personnel exposure, follow your institution's emergency response plan.

• Evacuate: Immediately evacuate the affected area.

• Alert: Notify your supervisor and your institution's environmental health and safety (EHS) department.

• Isolate: Secure the area to prevent unauthorized entry.

• First Aid: Provide first aid to any affected individuals, if it is safe to do so.

• Await Assistance: Do not attempt to clean up a major spill without proper training and equipment. Wait for the emergency response team.

By implementing these comprehensive health and safety measures, researchers, scientists, and drug development professionals can handle Nickel-58 safely and effectively, minimizing the risks associated with its chemical toxicity.

References

• 1. Nickel induces inflammatory activation via NF-κB, MAPKs, IRF3 and NLRP3 inflammasome signaling pathways in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. osha.gov [osha.gov]
• 3. Production Method for Cobalt-58 (58Co) Radioisotopes By 58Ni(n,p)58Co Reaction [inis.iaea.org]
• 4. Neutron activation cross-sections of 58Ni and 60Ni for 8 - 12 MeV neutrons [inis.iaea.org]
• 5. The role of hypoxia-inducible signaling pathway in nickel carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. testinglab.com [testinglab.com]
• 7. dermatitisacademy.com [dermatitisacademy.com]
• 8. Micro Analytical Laboratories, Inc. [labmicro.com]
• 9. cdc.gov [cdc.gov]
• 10. firstwordpharma.com [firstwordpharma.com]
• 11. OSHA Method 1006: Arsenic, Cadmium, Cobalt, Copper, Lead, and Nickel | EVISA's Links Database [speciation.net]
• 12. What's on YOUR Workplace Surfaces? [publications.aiha.org]
• 13. Analytical method for total chromium and nickel in urine using an inductively coupled plasma-universal cell technology-mass spectrometer (ICP-UCT-MS) in kinetic energy discrimination (KED) mode - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Nickel, Urine | MLabs [mlabs.umich.edu]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Activation of nuclear factor-kappaB and not activator protein-1 in cellular response to nickel compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | JAK–STAT signaling pathway in the pathogenesis of atopic dermatitis: An updated review [frontiersin.org]
• 19. alergoveterinaria.com.br [alergoveterinaria.com.br]
• 20. researchgate.net [researchgate.net]
• 21. seniorchem.com [seniorchem.com]
• 22. nrc.gov [nrc.gov]
• 23. adminrules.idaho.gov [adminrules.idaho.gov]
• 24. nrc.gov [nrc.gov]

An In-depth Technical Guide to Natural versus Fission-Produced Nickel-58 for Researchers, Scientists, and Drug Development Professionals

An authoritative overview of the origins, properties, and applications of Nickel-58, with a focus on its role in advanced research and radiopharmaceutical development.

This technical guide provides a comprehensive comparison of Nickel-58 (⁵⁸Ni) sourced from natural deposits versus that produced through fission-related processes. It is intended to serve as a critical resource for researchers, scientists, and professionals in drug development who utilize or are exploring the applications of this stable isotope. This document details the isotopic abundances, production methodologies, and key applications, with a particular emphasis on the use of enriched ⁵⁸Ni in the production of medical radioisotopes.

Fundamental Properties of Nickel-58

Nickel-58 is a stable, naturally occurring isotope of nickel. It is the most abundant of the five stable nickel isotopes, accounting for over two-thirds of all natural nickel.[1] Its nuclear stability and specific nuclear properties make it a valuable material in various scientific and technical fields.

Atomic and Nuclear Characteristics

A summary of the key atomic and nuclear properties of Nickel-58 is presented in Table 1.

Property	Value
Atomic Number (Z)	28
Mass Number (A)	58
Isotopic Mass	57.935342 u
Natural Abundance	68.077%
Spin	0+
Stability	Stable

Table 1: Key Properties of Nickel-58.

Isotopic Composition of Natural Nickel

Naturally occurring nickel is a composite of five stable isotopes. The typical isotopic composition of natural nickel is detailed in Table 2.

Isotope	Natural Abundance (%)
⁵⁸Ni	68.077
⁶⁰Ni	26.223
⁶¹Ni	1.140
⁶²Ni	3.635
⁶⁴Ni	0.926

Table 2: Isotopic Composition of Naturally Occurring Nickel. [1]

Production of Enriched Nickel-58

While natural nickel is predominantly ⁵⁸Ni, many advanced applications, particularly in nuclear medicine, require a much higher isotopic purity. The term "fission-produced" is often used colloquially in commercial contexts to describe ⁵⁸Ni that has been isotopically enriched, rather than being a direct product of nuclear fission. Nickel isotopes are too light to be significant fission fragments. The primary method for producing enriched ⁵⁸Ni is through isotopic enrichment of natural nickel.

Isotopic Enrichment via Gas Centrifugation

The most common method for enriching Nickel-58 is gas centrifugation. This process leverages the slight mass difference between the isotopes of nickel.

Experimental Protocol: Gas Centrifugation of Nickel Carbonyl

• Feed Material Preparation: Natural nickel is converted into a volatile compound, typically nickel tetracarbonyl (Ni(CO)₄) or nickel tetraphosphine (Ni(PF₃)₄).[2][3]

• Centrifugation: The gaseous nickel compound is introduced into a cascade of high-speed centrifuges. The centrifugal force causes the heavier nickel isotopes (e.g., ⁶⁰Ni, ⁶²Ni, ⁶⁴Ni) to move preferentially towards the outer wall of the centrifuge, while the lighter ⁵⁸Ni isotope concentrates closer to the center.

• Extraction: The enriched fraction, containing a higher concentration of ⁵⁸Ni, is extracted. This process is repeated through multiple stages in the cascade to achieve the desired level of enrichment, often exceeding 99%.[2]

• Conversion to Metal: The enriched nickel compound is then chemically converted back to its metallic form or into other desired chemical forms, such as nickel oxide (NiO).

The isotopic composition of commercially available enriched Nickel-58 typically reaches purities of over 99.5%, as shown in Table 3.

Isotope	Natural Abundance (%)	Enriched Abundance (%)
⁵⁸Ni	68.077	>99.5
⁶⁰Ni	26.223	<0.5
⁶¹Ni	1.140	<0.1
⁶²Ni	3.635	<0.1
⁶⁴Ni	0.926	<0.1

Table 3: Comparison of Natural and Enriched Nickel-58 Isotopic Abundances.

Isotopic Enrichment Workflow for Nickel-58.

Applications in Research and Drug Development

The primary application of enriched Nickel-58 for the target audience is its use as a starting material for the production of medical radioisotopes, most notably Cobalt-58 (⁵⁸Co).

Production of Cobalt-58 for Positron Emission Tomography (PET)

Cobalt-58 is a positron-emitting radionuclide with a half-life of 70.86 days, making it suitable for PET imaging studies that require longer observation times.[4][5] It is produced by proton bombardment of an enriched ⁵⁸Ni target in a cyclotron.

Nuclear Reaction:

⁵⁸Ni (p, n) ⁵⁸Co

Experimental Protocol: Production of ⁵⁸Co from Enriched ⁵⁸Ni

• Target Preparation: A thin layer of highly enriched ⁵⁸Ni (typically >99.5%) is electroplated onto a suitable backing material, such as a gold or silver disc.[6]

• Irradiation: The ⁵⁸Ni target is bombarded with a proton beam of a specific energy (typically in the range of 8-15 MeV) in a medical cyclotron. The proton energy is optimized to maximize the yield of the (p,n) reaction while minimizing the production of radionuclidic impurities.

• Target Dissolution: After irradiation, the target is remotely transferred to a hot cell. The enriched ⁵⁸Ni layer is dissolved using strong acids, such as hydrochloric acid.

• Radiochemical Separation: The resulting solution contains the desired ⁵⁸Co as well as unreacted ⁵⁸Ni and other potential impurities. Anion exchange chromatography is a common method used to separate the cobalt from the nickel.[7] The dissolved target solution is loaded onto an anion exchange resin column, which retains the cobalt while allowing the nickel to pass through.

• Elution and Quality Control: The purified ⁵⁸Co is then eluted from the resin. The final product undergoes rigorous quality control checks to ensure high radionuclidic and radiochemical purity, making it suitable for labeling pharmaceuticals for PET imaging.[8][9][10][11][12]

Production Workflow for Cobalt-58.

Relevant Signaling Pathways in Drug Development

While ⁵⁸Ni itself is stable and not directly involved in signaling, the element nickel has been shown to impact cellular signaling pathways, which is of interest in toxicology and drug development. Furthermore, the product of ⁵⁸Ni bombardment, ⁵⁸Co, is used to label molecules that target specific biological pathways in PET imaging.

Nickel-Induced Hypoxia-Inducible Factor-1α (HIF-1α) Signaling

Nickel compounds have been shown to mimic hypoxia and activate the HIF-1α signaling pathway.[13][14][15] This is a critical pathway in cancer progression and cellular adaptation to low oxygen levels. Understanding how nickel activates this pathway can provide insights for drug development targeting hypoxic tumors.

The activation of the HIF-1α pathway by nickel involves the inhibition of prolyl hydroxylases, leading to the stabilization and accumulation of HIF-1α. This, in turn, leads to the transcription of various genes involved in angiogenesis, glucose metabolism, and cell survival.[16]

Nickel-Induced HIF-1α Signaling Pathway.

Isotopic Analysis of Nickel

Accurate determination of the isotopic composition of nickel is crucial for quality control in the production of enriched ⁵⁸Ni and for various research applications. The primary technique for this is Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Experimental Protocol: Isotopic Analysis of Nickel by MC-ICP-MS

• Sample Preparation: The nickel sample is dissolved in an appropriate acid, typically nitric acid, to create a solution.

• Chromatographic Separation: To remove isobaric interferences (elements with isotopes of the same mass as nickel isotopes, such as iron), the nickel is separated from the sample matrix using ion exchange chromatography. A common method involves a two-column separation process.[17][18]

• Instrumental Analysis: The purified nickel solution is introduced into the ICP-MS. The sample is nebulized and ionized in an argon plasma.

• Mass Separation and Detection: The ions are then passed through a mass analyzer, which separates them based on their mass-to-charge ratio. The different nickel isotopes are simultaneously measured by multiple detectors (Faraday cups).

• Data Correction: The raw data is corrected for instrumental mass bias, typically using a standard-sample bracketing method with a known isotopic standard.[18]

Conclusion

Nickel-58 is a critical isotope with a distinct profile depending on its source. While naturally abundant, the production of highly enriched ⁵⁸Ni through processes like gas centrifugation is essential for its application in cutting-edge research and drug development. Its primary role as a target material for the production of the PET imaging isotope ⁵⁸Co highlights its importance in advancing nuclear medicine and providing valuable tools for researchers. A thorough understanding of the production methods, experimental protocols, and relevant biological pathways associated with nickel and its radioisotopes is paramount for professionals in these fields.

References

• 1. Rapid fabrication and dissolution of pressed 58Ni/Mg matrix targets for 55Co production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. matec-conferences.org [matec-conferences.org]
• 3. Centrifugal enrichment of nickel isotopes and their application to the development of new technologies | Semantic Scholar [semanticscholar.org]
• 4. ehs.stanford.edu [ehs.stanford.edu]
• 5. Isotopes of cobalt - Wikipedia [en.wikipedia.org]
• 6. Production, Purification, and Applications of a Potential Theranostic Pair: Cobalt-55 and Cobalt-58m - PMC [pmc.ncbi.nlm.nih.gov]
• 7. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 8. Qc | PPTX [slideshare.net]
• 9. Quality assurance of computer controlled radiotherapy treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. osti.gov [osti.gov]
• 11. researchgate.net [researchgate.net]
• 12. Quality Control And Dosimetric Accuracy Assessment Of Cobalt-60 Teletherapy Unit At Ssdl, Bangladesh | Bangladesh Journal of Physics [banglajol.info]
• 13. aacrjournals.org [aacrjournals.org]
• 14. The role of hypoxia-inducible signaling pathway in nickel carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Nickel-induced HIF-1α promotes growth arrest and senescence in normal human cells but lacks toxic effects in transformed cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 18. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

The Pivotal Role of Nickel-58 in Modern Physics Research: An In-depth Technical Guide

For Immediate Release

A comprehensive technical guide detailing the fundamental applications of the stable isotope Nickel-58 (⁵⁸Ni) in cutting-edge physics research has been released. This whitepaper is an essential resource for researchers, scientists, and drug development professionals, offering in-depth insights into the isotope's use in neutron scattering, nuclear reaction studies, and astrophysics.

The guide provides a thorough examination of the properties of ⁵⁸Ni that make it an invaluable tool in scientific investigation. With a natural abundance of approximately 68.077%, ⁵⁸Ni is the most common isotope of nickel.[1] Its unique nuclear structure and well-characterized interaction cross-sections with neutrons and other particles have positioned it at the forefront of experimental and theoretical physics.

Neutron Scattering and Reactor Physics

In the realm of neutron scattering, ⁵⁸Ni serves as a crucial material for both fundamental studies and practical applications in reactor technology. Its distinct coherent and incoherent scattering cross-sections provide a clear window into the structure and dynamics of materials. The isotope is particularly noted for its use in producing neutron guide reflectors and filters for accelerator machines.[2]

A significant application lies in the study of neutron inelastic scattering, a technique used to probe the vibrational and magnetic excitations in materials. Experiments conducted at facilities like the Geel Electron Linear Accelerator (GELINA) using spectrometers such as the Gamma Array for Inelastic Neutron Scattering (GAINS) have provided high-precision data on the γ-production cross-sections for transitions in ⁵⁸Ni.[3][4] This data is vital for validating nuclear models and for the design of next-generation nuclear reactors, particularly sodium-cooled fast reactors where nickel is a key component of structural materials.[3]

Quantitative Data: Neutron Interaction with Nickel-58

The following tables summarize key quantitative data on the interaction of neutrons with ⁵⁸Ni, compiled from various nuclear data libraries and experimental measurements.

Reaction Type	Cross-Section at 0.0253 eV	Maxwellian Average Cross-Section	Resonance Integral	Fission Spectrum Average Cross-Section
(n,total)	30.99 b	34.39 b	-	3.836 b
(n,elastic)	26.48 b	29.88 b	-	3.389 b
(n,γ)	4.505 b	4.504 b	2.155 b	8.475 mb
(n,p)	189.7e-15 b	428.1e-15 b	622.5 mb	107.0 mb
(n,α)	0.000 b	0.000 b	65.82 mb	6.178 mb

Table 1: Key neutron cross-section data for ⁵⁸Ni. Data sourced from JENDL-3.2 at 300K.[5] (b = barns, mb = millibarns)

Scattering Property	Value
Bound Coherent Scattering Length	14.4 fm
Bound Incoherent Scattering Length	0 fm
Bound Coherent Scattering Cross-Section	26.1 b
Bound Incoherent Scattering Cross-Section	0 b
Total Bound Scattering Cross-Section	26.1 b
Absorption Cross-Section (2200 m/s)	4.6 b

Table 2: Neutron scattering lengths and cross-sections for ⁵⁸Ni.[6] (fm = femtometer, b = barns)

Nuclear Reaction Studies and Isotope Production

Nickel-58 is a workhorse target material in nuclear reaction studies, enabling the investigation of nuclear structure and reaction mechanisms. The ⁵⁸Ni(n,p)⁵⁸Co reaction is of particular importance for several reasons. It is a standard reaction for neutron dosimetry and for testing nuclear reaction models.[7][8] Furthermore, this reaction is the primary route for the production of the radioisotope Cobalt-58 (⁵⁸Co).[9]

Cobalt-58 is a positron-emitting radionuclide with applications in medical research and as a source for various physics experiments.[10][11] The production of ⁵⁸Co involves the irradiation of a ⁵⁸Ni target with neutrons, followed by chemical separation to isolate the cobalt.

Nuclear transmutation of Nickel-58 to Cobalt-58.

Experimental Protocol: Production of Cobalt-58 via the ⁵⁸Ni(n,p)⁵⁸Co Reaction

The following provides a generalized methodology for the production of ⁵⁸Co:

• Target Preparation: A high-purity, enriched ⁵⁸Ni target, often in the form of NiO powder or a metal foil, is prepared and encapsulated.

• Irradiation: The encapsulated target is irradiated in a nuclear reactor with a high flux of fast neutrons. The irradiation time is calculated based on the neutron flux, the reaction cross-section, and the desired activity of ⁵⁸Co.[9]

• Dissolution: Post-irradiation, the target is dissolved in a suitable acid, such as concentrated hydrochloric acid (HCl).[9][11]

• Chemical Separation: The cobalt is separated from the bulk nickel and other potential impurities. Anion exchange chromatography is a commonly employed method. The dissolved solution is adjusted to a high molarity of HCl (e.g., 9M) and passed through an anion exchange resin column. The cobalt forms an anionic complex that adheres to the resin, while the nickel passes through. The cobalt is then selectively eluted from the column using a lower molarity of HCl (e.g., 4M).[9][11]

• Quality Control: The final product, typically in the form of ⁵⁸CoCl₂, is analyzed for radionuclide purity using gamma-ray spectrometry, radiochemical purity via chromatography, and the concentration of any residual nickel is determined.[9]

Stellar Nucleosynthesis and the Origin of Elements

Nickel-58 plays a crucial role in our understanding of how elements are forged in the cosmos. It is a significant product of the silicon-burning process, the final stage of nuclear fusion in the cores of massive stars before they explode as supernovae.[12] During this phase, a complex network of nuclear reactions ultimately leads to the formation of iron-peak elements, including ⁵⁸Ni, which are among the most stable nuclei.[13][14] The abundance of ⁵⁸Ni and other nickel isotopes in supernova remnants provides a key diagnostic for testing models of stellar evolution and explosion mechanisms.

Simplified pathway of Nickel-58 production in massive stars.

Fundamental Physics: The Neutron Electric Dipole Moment

The search for a permanent electric dipole moment of the neutron (nEDM) is a high-priority area of fundamental physics research, as its discovery would have profound implications for our understanding of the fundamental symmetries of the universe.[15][16][17] While ⁵⁸Ni is not the primary subject of these experiments, materials containing nickel are often used in the construction of the experimental apparatus due to their magnetic and structural properties. The interaction of neutrons with these materials must be well-understood to minimize systematic errors in these ultra-precise measurements.

Experimental Workflow: A Generic Neutron Scattering Experiment on Nickel-58

The following diagram illustrates a typical workflow for a neutron scattering experiment involving a ⁵⁸Ni sample.

References

• 1. Nickel-58 - isotopic data and properties [chemlin.org]
• 2. oxfordneutronschool.org [oxfordneutronschool.org]
• 3. epj-conferences.org [epj-conferences.org]
• 4. epj-conferences.org [epj-conferences.org]
• 5. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 6. Neutron Scattering Lengths and cross sections [ncnr.nist.gov]
• 7. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 8. Measurement of cross sections for the reactions Cu-65(N,Alpha)Co-62g, Cu-65(N,P)Ni-65, Cu-65(N,2n)Cu-64, Ni-58(N,2n)Ni-57 And Ni-58(N,P)Co58m+G At 14.8 MeV neutron energy - UM Research Repository [eprints.um.edu.my]
• 9. Production Method for Cobalt-58 (58Co) Radioisotopes By 58Ni(n,p)58Co Reaction [inis.iaea.org]
• 10. Production, Purification, and Applications of a Potential Theranostic Pair: Cobalt-55 and Cobalt-58m - PMC [pmc.ncbi.nlm.nih.gov]
• 11. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 12. fiveable.me [fiveable.me]
• 13. Origin of the Chemical Elements - T. Rauscher & A. Patkos [ned.ipac.caltech.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Neutron electric dipole moment (nEDM) – Precision Physics at Low Energy | ETH Zurich [edm.ethz.ch]
• 16. Neutron electric dipole moment - Wikipedia [en.wikipedia.org]
• 17. neutron EDM experiment | ORNL [ornl.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Radioisotope Production Using Nickel-58 Targets

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies for producing key medical radioisotopes using Nickel-58 (⁵⁸Ni) as a target material. The protocols detailed below are intended to guide researchers in the safe and efficient production, separation, and quality control of these valuable radionuclides.

Introduction to Nickel-58 as a Target Material

Nickel-58 is a stable, naturally abundant isotope of nickel (68.077% natural abundance) that serves as a valuable target material for the production of several medically relevant radioisotopes in cyclotrons and nuclear reactors.[1] Its physical and chemical properties make it suitable for the fabrication of targets that can withstand the high temperatures and radiation fields encountered during irradiation. The primary radioisotopes produced from ⁵⁸Ni targets include Cobalt-55 (⁵⁵Co), Cobalt-57 (⁵⁷Co), and Cobalt-58 (⁵⁸Co). These radioisotopes have applications in Positron Emission Tomography (PET) imaging and as sources for medical device calibration and Mössbauer spectroscopy.

Radioisotopes Produced from Nickel-58

The irradiation of Nickel-58 with different particles (protons or neutrons) leads to various nuclear reactions, each producing a specific radioisotope. The choice of irradiating particle and its energy is crucial for maximizing the yield of the desired radioisotope while minimizing the production of impurities.

Cobalt-55 (⁵⁵Co)

• Application: A positron-emitting radioisotope (T₁/₂ = 17.53 hours) with potential for PET imaging.[2]

• Production Reaction: ⁵⁸Ni(p,α)⁵⁵Co[3][4][5]

Cobalt-57 (⁵⁷Co)

• Application: A gamma-emitting radioisotope (T₁/₂ = 271.74 days) widely used as a source for the calibration of gamma cameras and in the Schilling test for vitamin B12 absorption.[6][7][8]

• Production Reactions:

  • ⁵⁸Ni(p,2p)⁵⁷Co[9][10]

  • ⁵⁸Ni(n,2n)⁵⁷Ni → ⁵⁷Co

Cobalt-58 (⁵⁸Co)

• Application: A radioisotope (T₁/₂ = 70.86 days) that decays via electron capture and positron emission, with applications in radiotracer studies.[11][12] It also has a metastable state, ⁵⁸ᵐCo (T₁/₂ = 9.1 hours), which is an Auger electron emitter with therapeutic potential.[3]

• Production Reaction: ⁵⁸Ni(n,p)⁵⁸Co[13][14][15]

Quantitative Production Data

The following tables summarize the key quantitative data for the production of radioisotopes from Nickel-58 targets.

Table 1: Cobalt-55 (⁵⁵Co) Production Data

Nuclear Reaction	Projectile Energy (MeV)	Target Thickness (mg/cm²)	Yield (MBq/μA·h)	Radionuclidic Purity at EOB (%)	Reference
⁵⁸Ni(p,α)⁵⁵Co	16	>90.1	9.3 ± 0.6	98.8	[3]
⁵⁸Ni(p,α)⁵⁵Co	Not Specified	Not Specified	13 (maximum)	Minimal impurities with enriched target	[16][17]

Table 2: Cobalt-57 (⁵⁷Co) Production Data

Nuclear Reaction	Projectile Energy (MeV)	Target	Yield	Radionuclidic Impurity	Reference
⁵⁸Ni(p,2p)⁵⁷Co	23 → 13	Enriched ⁵⁸Ni	1.4 MBq/μAh	No ⁵⁶Co impurity	[10]
⁵⁸Ni(p,2p)⁵⁷Co	> 15	Enriched ⁵⁸Ni	Not specified	⁵⁶Co produced > 25 MeV	[5]

Table 3: Cobalt-58 (⁵⁸Co) Production Data

Nuclear Reaction	Neutron Source	Neutron Flux (n/cm²/s)	Irradiation Time (hours)	Radioactivity Concentration (mCi/mL)	Radionuclidic Purity (%)	Reference
⁵⁸Ni(n,p)⁵⁸Co	TRIGA 2000 Reactor	6.387 x 10¹³	60	0.085	>99	[13]

Experimental Protocols

Target Preparation: Electroplating of Nickel-58

High-purity, enriched Nickel-58 targets are typically prepared by electroplating the nickel onto a suitable backing material, such as gold or copper, which can withstand high beam currents.

Materials and Equipment:

• Enriched ⁵⁸Ni metal or salt (e.g., NiSO₄)

• Gold (Au) or Copper (Cu) disc (target backing)

• Electroplating cell

• DC power supply

• Platinum wire (anode)

• Plating solution (e.g., nickel ammonium (B1175870) sulfate (B86663) solution)

• Ammonium hydroxide (B78521) (for pH adjustment)

• Deionized water

• Acetone

Protocol:

• Prepare the Plating Solution: Dissolve the enriched ⁵⁸Ni material in an appropriate acidic solution and then convert it to the desired salt for the plating bath. A common method involves dissolving nickel metal in nitric acid, evaporating to dryness, treating with sulfuric acid, and then recrystallizing to obtain purified NiSO₄.

• Assemble the Electroplating Cell: Place the gold or copper backing disc as the cathode in the electroplating cell. Position the platinum wire as the anode.

• Prepare the Plating Bath: Dissolve the purified NiSO₄ in deionized water to create the plating solution. Adjust the pH to approximately 9 with ammonium hydroxide.

• Electroplating: Immerse the electrodes in the plating solution. Apply a constant DC current (e.g., 10-20 mA) for a duration sufficient to achieve the desired target thickness (typically several hours).

• Target Finishing: After plating, carefully remove the target from the cell. Rinse it with deionized water and then acetone. Allow the target to dry completely before irradiation.

Irradiation

The prepared ⁵⁸Ni target is mounted in a solid target holder of a cyclotron or placed in a suitable position within a nuclear reactor for irradiation.

Cyclotron Irradiation (for proton-induced reactions):

• Mount the electroplated ⁵⁸Ni target onto a water-cooled target holder.

• Install the target holder into the beamline of the cyclotron.

• Evacuate the beamline.

• Irradiate the target with a proton beam of the desired energy and current for the calculated time to achieve the target activity. Beam currents can range from 10 to 40 μA.

• After irradiation, allow for a cooling period to let short-lived, unwanted radioisotopes decay.

• Remotely retrieve the target and transfer it to a shielded hot cell for chemical processing.

Reactor Irradiation (for neutron-induced reactions):

• Encapsulate the ⁵⁸Ni target (often as NiO powder) in a high-purity quartz ampoule.

• Place the ampoule in a suitable irradiation position within the nuclear reactor core.

• Irradiate the target for the required duration at a specific neutron flux.

• After irradiation, retrieve the target and transfer it to a hot cell for processing.

Chemical Separation: Ion Exchange Chromatography

Ion exchange chromatography is a robust and widely used method for separating the produced cobalt radioisotopes from the bulk nickel target material.

Materials and Equipment:

• Irradiated ⁵⁸Ni target

• Shielded hot cell

• Remote manipulators

• Concentrated hydrochloric acid (HCl)

• Deionized water

• Anion exchange resin (e.g., Dowex 1x8)

• Chromatography column

• Collection vials

Protocol for Cobalt Separation:

• Target Dissolution: In the hot cell, dissolve the irradiated nickel target in concentrated hydrochloric acid. Gentle heating may be required to facilitate complete dissolution.

• Column Preparation: Prepare a chromatography column with a suitable anion exchange resin. Pre-condition the column by passing concentrated HCl through it.

• Loading the Sample: Once the target is fully dissolved and in a high concentration of HCl (e.g., 9-12 M), load the solution onto the prepared anion exchange column.

• Elution of Nickel: Elute the bulk nickel from the column using a high concentration of HCl (e.g., 9-12 M). The nickel ions do not form strong anionic complexes in concentrated HCl and will pass through the column. Collect this fraction for potential recycling of the enriched ⁵⁸Ni.

• Elution of Cobalt: The cobalt isotopes form anionic complexes (e.g., [CoCl₄]²⁻) in concentrated HCl and are retained on the resin. After the nickel has been completely eluted, wash the column with a lower concentration of HCl (e.g., 4 M HCl) to elute the cobalt.

• Product Formulation: Collect the cobalt-containing fraction. This solution can be further processed, such as by evaporation and redissolution in a specific acid or buffer, to obtain the final product in the desired chemical form.

Quality Control

Rigorous quality control is essential to ensure the purity and identity of the produced radioisotopes before their use in research or clinical applications.

• Radionuclidic Purity: Determined using gamma-ray spectroscopy with a calibrated detector (e.g., HPGe). The energy spectrum is analyzed to identify and quantify the desired radioisotope and any radionuclidic impurities.

• Radiochemical Purity: Assessed using techniques like radio-thin layer chromatography (radio-TLC) or radio-high-performance liquid chromatography (radio-HPLC) to separate different chemical forms of the radioisotope.

• Chemical Purity: The concentration of non-radioactive metallic impurities, particularly residual nickel, is measured using methods such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS).

• Specific Activity: This is a measure of the radioactivity per unit mass of the element (e.g., GBq/μmol). It is a critical parameter for radiolabeling studies and is determined by measuring the total radioactivity and the total mass of the element in the final product.

Visualizations

Experimental Workflow

Caption: Experimental workflow for radioisotope production from a ⁵⁸Ni target.

Decay Schemes

Caption: Simplified decay schemes for radioisotopes produced from ⁵⁸Ni.

References

• 1. SEPARATION OF COPPER, NICKEL, AND COBALT BY ION EXCHANGE RESINS (Journal Article) | OSTI.GOV [osti.gov]
• 2. isotopes.gov [isotopes.gov]
• 3. Cyclotron production and radiochemical separation of 55Co and 58mCo from 54Fe, 58Ni and 57Fe targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Production, Purification, and Applications of a Potential Theranostic Pair: Cobalt-55 and Cobalt-58m - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cobalt-57 - isotopic data and properties [chemlin.org]
• 7. radiacode.com [radiacode.com]
• 8. radiacode.com [radiacode.com]
• 9. Production of 55Co and 57Co via proton induced reactions on highly enriched 58Ni [inis.iaea.org]
• 10. researchgate.net [researchgate.net]
• 11. Isotopes_of_cobalt [chemeurope.com]
• 12. Cobalt-58 - isotopic data and properties [chemlin.org]
• 13. Production Method for Cobalt-58 (58Co) Radioisotopes By 58Ni(n,p)58Co Reaction [inis.iaea.org]
• 14. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 15. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 16. mdpi.com [mdpi.com]
• 17. Yields of Photo-Proton Reactions on Nuclei of Nickel and Separation of Cobalt Isotopes from Irradiated Targets - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Measurement of the 58Ni(n,p)58Co Reaction Cross-Section

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the experimental determination of the 58Ni(n,p)58Co reaction cross-section. This reaction is of significant interest for reactor technology, dosimetry, and the production of the medical isotope 58Co.[1][2][3] The protocols outlined below utilize the well-established neutron activation technique coupled with offline gamma-ray spectroscopy.[1][2][4]

Introduction to the Activation Method

The activation method is a robust technique for measuring nuclear reaction cross-sections.[5][6][7][8][9] It involves irradiating a target material with a neutron beam to produce radioactive isotopes. The cross-section of the reaction can then be determined by measuring the activity of the produced radionuclide. In the case of the 58Ni(n,p)58Co reaction, a stable 58Ni target is irradiated with neutrons, leading to the formation of the radioactive isotope 58Co. The subsequent decay of 58Co, which emits characteristic gamma rays, is measured to quantify the reaction rate.

Experimental Apparatus and Materials

A summary of the typical materials and equipment required for this experiment is provided in the table below.

Category	Item	Specifications
Target & Monitor Foils	Nickel (Ni) Foil	Natural isotopic abundance (68% 58Ni), high purity (e.g., 99.5%), known thickness (e.g., 300 µm).[2][3]
Indium (In) or Aluminum (Al) Foil	High purity, known thickness, used for neutron flux monitoring.[2]
Aluminum (Al) Wrapping Foil	Thin (e.g., 14 µm) to prevent cross-contamination.[2]
Neutron Source	Particle Accelerator	e.g., Folded Tandem Ion Accelerator (FOTIA), Van de Graaff accelerator.[2][10]
Neutron-Producing Target	e.g., Lithium (Li) or Tritium (T) target.
Radiation Detection	High-Purity Germanium (HPGe) Detector	High-resolution gamma-ray spectrometer.[1][11]
Data Acquisition System	Multi-Channel Analyzer (MCA) coupled to a PC.[1]
Calibration Sources	Standard Gamma Sources	e.g., 152Eu, 137Cs, 60Co for energy and efficiency calibration of the HPGe detector.[12][13]

Experimental Protocols

The following sections detail the step-by-step methodology for the cross-section measurement.

Target and Monitor Foil Preparation

• Cut the natural nickel foil and the neutron flux monitor foil (e.g., indium) to the desired size (e.g., 1 cm x 1 cm).[2]

• Accurately measure the thickness and weight of each foil.

• Individually wrap the nickel and monitor foils in thin aluminum foil to prevent radioactive cross-contamination.[2]

• Stack the wrapped foils together for irradiation, typically in a "Ni-In" arrangement.[2]

Neutron Irradiation

• Neutron Production: Generate quasi-monoenergetic neutrons using a particle accelerator.[1] A common method is the 7Li(p,n)7Be reaction, where a proton beam is accelerated onto a lithium target.[1][2] The neutron energy can be varied by changing the proton beam energy.[14]

• Irradiation Setup: Place the prepared foil stack at a zero-degree angle relative to the direction of the neutron beam.[2] A schematic of a typical irradiation setup is shown in the diagram below.

• Irradiation Time: Irradiate the foils for a predetermined duration. The irradiation time will depend on the neutron flux and the half-life of the product nuclide (58Co has a half-life of approximately 70.86 days).

Diagram 1: Experimental setup for sample irradiation.

Post-Irradiation Measurement

• Cooling Time: After irradiation, allow the foils to "cool" for a specific period. This allows short-lived interfering radionuclides to decay.

• Gamma-Ray Spectrometry:

  • Place the irradiated nickel foil in front of a calibrated HPGe detector to measure the gamma rays emitted from the decay of 58Co.[12][15][16][17] 58Co primarily decays by electron capture, emitting a characteristic gamma-ray at 810.7 keV.

  • Similarly, measure the activity of the monitor foil to determine the neutron flux. For example, if an indium foil was used, the 115In(n,n')115mIn reaction can be monitored.

  • Acquire the gamma-ray spectra using a Multi-Channel Analyzer (MCA).

Data Analysis

The cross-section for the 58Ni(n,p)58Co reaction is calculated using the activation formula, which relates the measured activity to the reaction cross-section, neutron flux, number of target nuclei, and irradiation and decay times. A covariance analysis is often performed to properly propagate the uncertainties from all experimental parameters.[1][2]

The logical workflow for data analysis is depicted in the diagram below.

Diagram 2: Data analysis workflow.

Quantitative Data Summary

The following table presents a summary of experimentally measured cross-section values for the 58Ni(n,p)58Co reaction at various neutron energies, as reported in the literature.

Neutron Energy (MeV)	Measured Cross-Section (mb)	Reference
1.66 ± 0.14	95.3 ± 6.7	[2]
2.06 ± 0.14	208.4 ± 14.6	[2]
2.66 ± 0.16	315.2 ± 22.1	[2]
1.06 ± 0.16	30.5 ± 2.2	[14]
1.86 ± 0.14	165.2 ± 11.6	[14]
2.86 ± 0.18	345.8 ± 24.2	[14]
14.54 ± 0.0024	342 ± 15	[13]

Note: mb stands for millibarns, a unit of area used for reaction cross-sections.

Conclusion

The activation method provides a reliable means of measuring the 58Ni(n,p)58Co reaction cross-section. Careful execution of the experimental protocol, including precise target preparation, controlled irradiation, and accurate gamma-ray spectroscopy, is crucial for obtaining high-quality data. The results of these measurements are essential for various applications in nuclear science and technology.

References

• 1. researchgate.net [researchgate.net]
• 2. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] The activation method for cross section measurements in nuclear astrophysics | Semantic Scholar [semanticscholar.org]
• 6. [1903.03339] The activation method for cross section measurements in nuclear astrophysics [arxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. [2303.05999] Cross section measurement of the 12C(p,gamma)13N reaction with activation in a wide energy range [arxiv.org]
• 9. tandetron.atomki.hu [tandetron.atomki.hu]
• 10. pubs.aip.org [pubs.aip.org]
• 11. epj-conferences.org [epj-conferences.org]
• 12. theremino.com [theremino.com]
• 13. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 14. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 15. epa.gov [epa.gov]
• 16. m.youtube.com [m.youtube.com]
• 17. Gamma spectroscopy - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: The Use of Nickel-58 in Neutron Scattering Experiments

Introduction

Nickel is a prevalent element in a vast array of scientific and industrial materials, including superalloys, catalysts, magnetic materials, and biological macromolecules. Neutron scattering is a powerful technique for probing the structure and dynamics of these materials at the atomic scale. The choice of isotope can be critical in neutron experiments due to the nucleus-specific nature of neutron scattering. Naturally occurring nickel is composed of five stable isotopes, with 58Ni being the most abundant (68.077%).[1][2][3][4] Nickel-58 is of particular interest in neutron scattering due to its significantly large coherent scattering cross-section compared to other nickel isotopes, which allows it to be used as a powerful tool for isotopic labeling and contrast variation studies.

This document provides detailed protocols and application notes for researchers, scientists, and drug development professionals on the effective use of Nickel-58 in neutron scattering experiments.

Principle of Isotopic Contrast Variation with Nickel-58

The unique utility of 58Ni in neutron scattering stems from the wide variation in coherent scattering cross-sections among nickel's stable isotopes. While the physical and chemical properties of isotopes are nearly identical, their interaction with neutrons can differ dramatically. 58Ni has an exceptionally large coherent scattering cross-section of 27 barns, whereas 60Ni's is only 2 barns.[5] This difference allows for "isotopic substitution" experiments, analogous to the common practice of deuterium (B1214612) labeling for hydrogen.

By preparing two otherwise identical samples—one containing 58Ni and the other containing another nickel isotope (like 60Ni or 62Ni)—researchers can isolate the scattering signal originating specifically from the nickel-containing components of a complex system. Subtracting the scattering data from the two samples highlights the location, structure, or dynamics of the nickel atoms and their immediate environment.

Caption: Logical diagram of the Nickel isotopic contrast variation method.

Quantitative Data for Nickel Isotopes

The selection of an appropriate isotope is fundamental to the experimental design. The table below summarizes the key nuclear properties of the most abundant stable nickel isotopes relevant to neutron scattering.

Isotope	Natural Abundance (%)[1][2]	Coherent Scattering Cross-Section (barns)[5]	Incoherent Scattering Cross-Section (barns)	Absorption Cross-Section (barns)
58Ni	68.077	27	0.2	4.6
60Ni	26.223	2	0.1	2.6
61Ni	1.139	-7.6	6	2.5
62Ni	3.634	-8.7	0.2	14.5
64Ni	0.926	-0.38	0.1	1.5
Note: Cross-section values are approximate and can vary slightly based on measurement.

Protocols for Sample Preparation

The method of sample preparation depends heavily on the nature of the material being studied. Two common methods are the creation of thin films via sputtering and the use of bulk materials.

Protocol 3.1: Thin Film Preparation via Sputtering

Sputtering is a physical vapor deposition (PVD) technique used to create high-quality, uniform thin films of 58Ni or its alloys on a substrate.[6] This is particularly useful for studies in magnetism, batteries, and semiconductor devices.

Objective: To deposit a thin film of isotopically enriched 58Ni onto a suitable substrate.

Materials & Equipment:

• High-purity 58Ni sputtering target (e.g., 99.9% enrichment).

• Substrate (e.g., silicon, copper, gallium arsenide).[6]

• Sputtering deposition system with a DC magnetron source.

• High-purity Argon (Ar) gas.

• Vacuum chamber capable of reaching < 10⁻⁶ Torr.

Methodology:

• Substrate Cleaning: Thoroughly clean the substrate to remove any organic or particulate contaminants.

• Target Installation: Mount the 58Ni sputtering target in the magnetron source within the vacuum chamber.

• Vacuum Pump-down: Evacuate the chamber to a base pressure of at least 10⁻⁶ Torr to minimize impurities in the film.

• Sputtering Process:

  • Introduce high-purity Ar gas into the chamber, maintaining a constant pressure (typically a few mTorr).

  • Apply DC power to the target. This ignites an Ar plasma.

  • Ar ions are accelerated towards the negatively biased 58Ni target, dislodging (sputtering) nickel atoms.

  • The sputtered 58Ni atoms travel through the vacuum and deposit onto the substrate, forming a thin film.

• Film Characterization: After deposition, characterize the film thickness, density, and uniformity using appropriate techniques (e.g., profilometry, X-ray reflectivity).

Parameter	Typical Value / Range	Source
Target Isotopic Enrichment	>99% 58Ni	[7]
Areal Density	70 - 105 µg/cm²	[7]
Backing Material (if used)	Polyimide foil (35–40 µg/cm²)	[7]
Sputtering Gas	Argon (Ar)	[7]
Max Power Density	~50 Watts/Square Inch (unbonded)	[8]

Protocol 3.2: Bulk Sample Preparation

For many materials science applications, such as the study of superalloys or catalysts, the sample is a bulk material.

Objective: To prepare a solid, bulk sample containing 58Ni for neutron scattering analysis.

Materials & Equipment:

• Isotopically enriched 58Ni material (powder or ingot).

• Alloying elements or other sample constituents.

• Arc melter, induction furnace, or high-pressure press.

• Cutting and polishing tools (e.g., diamond saw, lapping machine).

• Sample holder compatible with the neutron beamline.

Methodology:

• Material Synthesis: Synthesize the bulk material using the isotopically enriched 58Ni. For an alloy, this may involve arc melting or induction melting of the constituent elements in a controlled atmosphere. For a powder sample, this could involve pressing and sintering.

• Sample Shaping: Cut the bulk material to the required dimensions for the neutron scattering experiment. The geometry (e.g., flat plate, cylinder) should be chosen to optimize the scattering signal and minimize absorption and multiple scattering effects. A typical sample might have dimensions of a few centimeters in diameter and a few millimeters in thickness.[1]

• Surface Preparation: Polish the surfaces of the sample to ensure they are flat and parallel. This is important for accurate data normalization.

• Sample Mounting: Securely mount the prepared sample in a suitable holder (e.g., aluminum or titanium cell) for placement within the sample environment equipment on the beamline.

Experimental Workflow and Sample Environment

A successful neutron scattering experiment requires careful planning of the experimental workflow and selection of the appropriate sample environment to control experimental conditions like temperature, pressure, or magnetic field.

Caption: A typical experimental workflow for neutron scattering.

Sample Environment Protocols

The sample environment equipment is used to control the conditions of the sample during the experiment. The choice of equipment depends on the scientific question being addressed.

Sample Environment	Parameter	Typical Operating Range	Application Example
Furnace (ILL or Howe)	Temperature	Ambient to 1300°C	Studying phase transformations in 58Ni-based superalloys.[9][10]
Closed-Cycle Refrigerator (CCR)	Temperature	5 K to 300 K	Investigating magnetic ordering in 58Ni-containing materials.[10]
High-Pressure Cell (Dome or McHugh)	Pressure	Up to 2 kbar	Probing structural changes under pressure in 58Ni catalysts.[10]
Gas Flow / Reaction Cell	Gas Flow & Temp.	Variable	In-situ monitoring of catalytic reactions on a 58Ni surface.[11]
Magnet (Horizontal or Vertical Field)	Magnetic Field	Up to 11 T	Determining magnetic structures and excitations.[10]

General Protocol for Using a Sample Environment:

• Selection: Choose the appropriate equipment based on the desired experimental conditions (e.g., a furnace for high-temperature work).

• Mounting: Securely mount the 58Ni sample within the sample holder compatible with the selected environment.

• Installation: Install the sample holder into the sample environment equipment (e.g., place it in the bore of a cryostat).

• Integration: Place the entire assembly onto the neutron beamline, ensuring proper alignment with the neutron beam.

• Control & Monitoring: Connect the necessary control systems (temperature controller, pressure gauge, etc.) and monitor the conditions throughout the experiment.

• Safety Checks: Ensure all safety procedures for the specific equipment (e.g., high pressure, cryogenic fluids) are followed.[11]

References

• 1. epj-conferences.org [epj-conferences.org]
• 2. epj-conferences.org [epj-conferences.org]
• 3. DSpace [helda.helsinki.fi]
• 4. researchgate.net [researchgate.net]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. target-materials.com [target-materials.com]
• 7. researchgate.net [researchgate.net]
• 8. Kurt J. Lesker Company | Nickel Ni Sputtering Targets | Enabling Technology for a Better World [lesker.com]
• 9. conference.sns.gov [conference.sns.gov]
• 10. Sample Environments | Neutron Science at ORNL [neutrons.ornl.gov]
• 11. sons.uniroma2.it [sons.uniroma2.it]

Application Notes and Protocols for the Use of Nickel-58 in Ultra-Cold Neutron (UCN) Storage

Abstract: This document provides detailed application notes and experimental protocols on the utilization of the Nickel-58 isotope (⁵⁸Ni) for the storage of ultra-cold neutrons (UCNs). UCNs are neutrons with exceptionally low kinetic energies (< 300 neV) that can be confined in material and magnetic traps for extended periods.[1] This property makes them invaluable probes for fundamental physics research, including the precise measurement of the neutron's electric dipole moment (nEDM) and its beta-decay lifetime.[2][3] ⁵⁸Ni is a material of primary importance in this field due to its exceptionally high Fermi potential, which allows for efficient reflection and storage of UCNs.[2][4] These notes are intended for researchers and scientists in nuclear physics, particle physics, and materials science engaged in or planning experiments involving UCNs.

Data Presentation: Properties of ⁵⁸Ni and Other UCN Storage Materials

The selection of a material for UCN storage is primarily dictated by its neutron optical potential, also known as the Fermi pseudo-potential (VF). A high, positive potential is required to reflect UCNs irrespective of their angle of incidence.[4][5] ⁵⁸Ni possesses the highest known Fermi potential among all materials, making it the benchmark for UCN storage applications.[2]

Table 1: Comparison of Fermi Potentials for Common UCN Storage Materials

Material Isotope	Density (g/cm³)	Fermi Potential (VF) (neV)	Critical Velocity (vC) (m/s)
⁵⁸Ni	8.8	335 [2][4]	8.14 [2]
Natural Ni	8.8	252[4]	~7.0
Beryllium (Be)	1.83	252[4]	~6.9
Beryllium Oxide (BeO)	3.0	261[4]	~7.1
Diamond-Like Carbon (DLC)	~2.0	~180-300	~6.0-7.6
Copper (Cu)	8.5	168[4]	~5.7
Iron (Fe)	7.9	210[4]	~6.4

| Aluminum (Al) | 2.7 | 54[4] | ~3.2 |

Table 2: Representative UCN Storage Experiment Parameters

Experiment Type	Trap Material / Method	Storage Lifetime (τst) (s)	UCN Density (n/cm³)	Key Reference
Neutron Lifetime	Magnetic Trap (Permanent Magnets)	882 ± 16	0.017	[6]
Neutron Lifetime	"Low Temperature Fomblin" Coating	872	Not Specified	[7]
nEDM	Material Bottle (General)	879 (+158/-78)stat (+230/-114)sys	Not Specified	[8]
nEDM Search (TUCAN)	Not Specified	Goal: Long observation times	217 ± 3 (Source Output)	[1]

| Neutron Lifetime | Magneto-Gravitational Trap | Not Specified | Uses UCNs < 50 neV |[9] |

Note: Storage lifetimes in material bottles are affected by multiple loss channels and do not solely represent the properties of the coating material. Magnetic traps eliminate material wall collisions.[6][9]

Core Principles and Visualizations

The Fermi Pseudo-Potential

The interaction of a low-energy neutron with the nuclei of a material can be described by an effective potential, the Fermi pseudo-potential (VF).[4] If a UCN's kinetic energy (Ekin) is less than this potential barrier (Ekin < VF), the neutron will be totally reflected from the material's surface, regardless of the angle of incidence.[5] This is the fundamental principle behind storing UCNs in "material bottles". ⁵⁸Ni's high VF of 335 neV allows it to confine the most energetic UCNs.[2][4]

Caption: Principle of UCN total reflection from a ⁵⁸Ni surface.

UCN Loss Channels in Material Storage

While ⁵⁸Ni is an excellent reflector, UCNs are not stored indefinitely in material traps. Several loss mechanisms contribute to the finite storage lifetime (τst), which is fundamentally limited by the neutron's beta decay (τn ≈ 880 s).

The total loss rate is a sum of individual loss rates: 1/τst = 1/τn + 1/τwall

The wall loss component (τwall) is influenced by:

• Absorption: Neutron capture by the nuclei in the wall material.

• Up-scattering: Inelastic scattering with the wall, where the neutron gains enough energy to overcome the Fermi potential and escape.[8]

• Surface Imperfections: Geometric gaps or contaminants (like hydrogen) on the surface can lead to losses.

Caption: UCN loss mechanisms within a material storage bottle.

Application Notes

The primary application of ⁵⁸Ni is as a surface coating for components in UCN experiments.

• UCN Guides: To transport UCNs efficiently from their source to the experiment, evacuated tubes are coated with a material having a high Fermi potential. ⁵⁸Ni coatings maximize the transport efficiency by reflecting a broad energy spectrum of UCNs.[5]

• Storage Vessels ("Bottles"): In experiments measuring the neutron lifetime or nEDM, UCNs are stored in a trap for hundreds of seconds.[10] Coating the interior of these traps with highly enriched ⁵⁸Ni minimizes wall losses and maximizes the number of storable UCNs, which is critical for statistical precision.[1]

• Deposition: ⁵⁸Ni coatings are typically applied using physical vapor deposition (PVD) techniques like sputtering or thermal evaporation in a high-vacuum environment to ensure high purity and a smooth surface finish, which is crucial for minimizing loss-per-bounce probabilities.

Experimental Protocols

Protocol 1: Measuring UCN Storage Lifetime in a ⁵⁸Ni-Coated Bottle

This protocol outlines the "bottle method" for determining the UCN storage lifetime. The core principle involves filling a storage volume, holding the UCNs for a variable duration, and then counting the survivors.

Methodology:

• UCN Production: Generate neutrons via a spallation source (e.g., protons on a lead target) or a nuclear reactor.[2] These fast neutrons are slowed down by a moderator (e.g., heavy water) and then converted to UCNs in a converter like solid deuterium (B1214612) or superfluid helium.[1]

• Transport: Guide the UCNs from the source to the experimental area through evacuated guides coated with ⁵⁸Ni. A shutter system controls the flow of UCNs.

• Filling: Open an entrance shutter to the ⁵⁸Ni-coated storage vessel for a fixed duration (e.g., 10-20 seconds) to fill it with UCNs.[10]

• Storage: Close the entrance shutter. Hold the trapped UCNs in the vessel for a predetermined storage time (ts). This time is varied for different measurement cycles (e.g., 2 s, 20 s, 50 s, 100 s, 200 s, etc.).[10]

• Counting: After the storage time ts has elapsed, open an exit shutter that allows the surviving UCNs to fall (aided by gravity) or be guided into a UCN detector (e.g., a ³He proportional counter). Record the total number of counts (N).

• Background Measurement: Perform measurement cycles with the entrance shutter permanently closed to determine the background count rate in the detector.

• Data Analysis:

  • Subtract the background from each measurement.

  • Plot the number of surviving UCNs (N) as a function of the storage time (ts).

  • Fit the data to an exponential decay function: N(ts) = N₀ * exp(-ts/τst), where N₀ is the initial number of UCNs and τst is the storage lifetime. The value of τst is the key result of this measurement.

Caption: Experimental workflow for UCN storage lifetime measurement.

Protocol 2: Measuring the UCN Energy Spectrum

Understanding the energy spectrum of stored UCNs is critical, as loss probabilities can be energy-dependent. The influence of gravity on UCNs provides a simple method for spectral analysis.

Methodology:

• Setup: The experiment is set up as in Protocol 1, but with the addition of a movable, horizontal UCN absorber (e.g., a polyethylene (B3416737) disk) inside the storage vessel.[11] The height (h) of this absorber can be precisely controlled.

• Filling and Storage: Fill the vessel with UCNs and hold them for a fixed storage time.

• Energy Cut: Before counting, lower the absorber to a specific height h. UCNs with a vertical kinetic energy component sufficient to reach a height greater than h will be removed by the absorber. The maximum energy of the remaining UCNs is Emax = mgh, where m is the neutron mass and g is the gravitational acceleration (~102.5 neV/m).[2]

• Counting: Empty the remaining UCNs into the detector and record the count N(h).

• Repeat: Repeat steps 2-4 for various absorber heights h.

• Analysis: The differential energy spectrum can be obtained by differentiating the curve of N(h) with respect to h. This provides crucial information for modeling systematic effects related to energy-dependent wall losses.[11]

References

• 1. arxiv.org [arxiv.org]
• 2. Ultracold neutrons - Wikipedia [en.wikipedia.org]
• 3. openscience.ub.uni-mainz.de [openscience.ub.uni-mainz.de]
• 4. nuclear.uwinnipeg.ca [nuclear.uwinnipeg.ca]
• 5. indico.cern.ch [indico.cern.ch]
• 6. First Ever Storage of Ultracold Neutrons in a Magnetic Trap Made of Permanent Magnets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neutron Lifetime Experiment Based on an Accordion-Like UCN Storage Volume Coated With “Low Temperature Fomblin” - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [2312.11778] A novel technique of extracting UCN lifetimes from storage bottle measurements dominated by scattering losses [arxiv.org]
• 9. UCNtau | Liu Lab [ultracold.web.illinois.edu]
• 10. Ultracold neutron storage and transport at the PSI UCN source - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jetp.ras.ru [jetp.ras.ru]

Application Notes and Protocols for Nickel-58 as a Tracer in Human Absorption Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotopes are powerful tools in human nutrition and metabolic research, offering a safe and non-radioactive method to trace the absorption, distribution, metabolism, and excretion of various elements.[1] Nickel-58 (⁵⁸Ni), a naturally occurring stable isotope of nickel, can be utilized as a tracer to provide detailed insights into the kinetics of nickel absorption in humans.[2] These studies are crucial for understanding the bioavailability of nickel from different sources, assessing potential toxicity, and informing dietary recommendations and public health guidelines.

These application notes provide a comprehensive overview and detailed protocols for conducting human absorption studies using ⁵⁸Ni as a tracer.

Key Principles

A known quantity of enriched ⁵⁸Ni is administered to human subjects, and its appearance and concentration are monitored over time in various biological samples, such as blood, urine, and feces.[2] By measuring the isotopic ratio of ⁵⁸Ni to other nickel isotopes using Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), researchers can distinguish the administered tracer from endogenous nickel.[3]

Applications

• Bioavailability Studies: Determining the absorption efficiency of nickel from different food matrices, supplements, or drinking water.[4]

• Toxicokinetic Studies: Characterizing the absorption, distribution, metabolism, and excretion of nickel to assess potential health risks associated with exposure.

• Nutritional Research: Investigating the influence of various dietary components on nickel absorption and metabolism.[5]

• Drug Development: Evaluating the impact of new drug formulations on nickel absorption and overall mineral balance.

Quantitative Data Summary

The following table summarizes quantitative data from human absorption studies using stable nickel isotopes. It is important to note that this data is derived from studies using ⁶¹Ni and ⁶²Ni, but provides a valuable reference for what can be expected in a ⁵⁸Ni tracer study.

Parameter	Value	Isotope Used	Study Conditions	Reference
Oral Dose	10 - 20 µg/kg body weight	⁶¹Ni, ⁶²Ni	Administered in water after an overnight fast.	[2][3]
Peak Plasma/Serum Concentration Time	1.5 - 2.5 hours post-ingestion	⁶²Ni	Fasting state.	[2]
Gastrointestinal Absorption	27% - 40%	⁶¹Ni, ⁶²Ni	Ingested in water after an overnight fast.	[2][3][4]
Gastrointestinal Absorption (with food)	0.7% ± 0.4%	Naturally abundant Ni	Ingested with a standard American breakfast.	[4]
Urinary Excretion of Absorbed Dose	51% - 82% over 5 days	⁶²Ni	[2]
Elimination Half-time of Absorbed Nickel	28 ± 9 hours	Naturally abundant Ni	[4]

Experimental Protocols

Study Design and Subject Recruitment

• Ethical Approval: Obtain approval from the relevant Institutional Review Board (IRB) or ethics committee.

• Informed Consent: All participants must provide written informed consent after being fully informed of the study procedures, potential risks, and benefits.

• Subject Selection: Recruit healthy adult volunteers. Exclusion criteria should include known allergies to nickel, gastrointestinal disorders, kidney disease, and pregnancy.

⁵⁸Ni Tracer Preparation and Administration

• Chemical Form: Use a water-soluble salt of ⁵⁸Ni, such as ⁵⁸NiCl₂ or ⁵⁸NiSO₄, of high isotopic purity.

• Dose Calculation: Calculate the required amount of ⁵⁸Ni based on the subject's body weight (typically 10-20 µg/kg).

• Dose Preparation:

  • Accurately weigh the required amount of the ⁵⁸Ni salt.

  • Dissolve the salt in deionized, metal-free water to a final volume suitable for oral administration (e.g., 100-250 mL).

  • The solution should be prepared under sterile conditions.[6]

  • A sample of the dosing solution should be retained for isotopic analysis to confirm the exact dose administered.

• Administration:

  • Subjects should fast overnight (at least 12 hours) before tracer administration.[2][4]

  • Administer the ⁵⁸Ni solution orally.

  • Record the exact time of administration.

  • Subjects should continue to fast for a specified period post-administration (e.g., 3 hours) to ensure optimal absorption.[4]

Biological Sample Collection

• Blood:

  • Collect baseline blood samples prior to ⁵⁸Ni administration.

  • Collect subsequent blood samples at timed intervals (e.g., 0.5, 1, 1.5, 2, 2.5, 3, 4, 6, 8, 12, 24, 48, 72, 96, and 120 hours post-administration).[2]

  • Use trace-metal-free blood collection tubes.

  • Separate plasma or serum by centrifugation and store at -80°C until analysis.

• Urine:

  • Collect a baseline 24-hour urine sample before the study.

  • Collect complete 24-hour urine samples for at least 5 consecutive days following ⁵⁸Ni administration.[2]

  • Store urine in acid-washed, metal-free containers at -20°C.

• Feces:

  • Collect all fecal samples for at least 5 days post-administration.[2]

  • Use pre-weighed, metal-free containers.

  • Record the wet weight of each sample and store frozen at -20°C until homogenization and analysis.

Sample Preparation for ICP-MS Analysis

• General Precautions: Use metal-free labware and reagents to avoid nickel contamination.

• Blood (Plasma/Serum) Digestion:

  • Thaw frozen plasma/serum samples.

  • Pipette a known volume (e.g., 1 mL) into a clean digestion vessel.

  • Add concentrated nitric acid (e.g., 2 mL of 65% HNO₃).[7]

  • Allow for pre-digestion in a fume hood.

  • Use a microwave digestion system to completely digest the sample.[8]

  • After cooling, dilute the digestate to a final volume with deionized water.

• Urine Preparation:

  • Thaw and thoroughly mix the 24-hour urine collection.

  • Measure the total volume.

  • Take an aliquot and dilute it with a solution of nitric acid and an internal standard (e.g., rhodium).[9]

• Feces Homogenization and Digestion:

  • Freeze-dry the entire fecal sample to determine the dry weight.

  • Homogenize the dried sample into a fine powder.

  • Weigh a subsample of the homogenate (e.g., 0.3 g) into a microwave digestion vessel.[10]

  • Add concentrated nitric acid (e.g., 6.5 mL) and hydrochloric acid (e.g., 0.5 mL).[10]

  • Perform microwave digestion.

  • Dilute the digestate to a final volume with deionized water.

ICP-MS Analysis for ⁵⁸Ni Isotope Ratios

• Instrumentation: Utilize a multi-collector ICP-MS (MC-ICP-MS) for high-precision isotope ratio measurements.[11]

• Instrument Settings: Optimize the ICP-MS parameters for nickel analysis, including nebulizer gas flow, RF power, and lens voltages.

• Measurement Mode: Measure the ion beam intensities of ⁵⁸Ni and another stable nickel isotope (e.g., ⁶⁰Ni or ⁶²Ni) simultaneously.

• Interference Correction: Be aware of potential polyatomic interferences (e.g., from calcium in urine) and use appropriate correction methods, such as collision/reaction cell technology or mathematical corrections.[3]

• Calibration: Use certified nickel isotope standards to calibrate the instrument and correct for mass bias.

• Data Analysis: Calculate the ⁵⁸Ni/⁶⁰Ni (or ⁵⁸Ni/⁶²Ni) isotope ratio in each sample. The enrichment of ⁵⁸Ni above the natural abundance is used to quantify the amount of the absorbed tracer.

Visualizations

Nickel Absorption Pathway

Caption: Proposed pathways for intestinal absorption of nickel.

Experimental Workflow for ⁵⁸Ni Human Absorption Study

Caption: Workflow of a human absorption study using ⁵⁸Ni tracer.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of iron treatment on nickel absorption and gene expression of the divalent metal transporter (DMT1) by human intestinal Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isotope-specific analysis of Ni by ICP-MS: applications of stable isotope tracers to biokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nickel absorption and kinetics in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nickel in food trace element absorption transport and storage | PPTX [slideshare.net]
• 6. metsol.com [metsol.com]
• 7. jpsionline.com [jpsionline.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. uwlab.soils.wisc.edu [uwlab.soils.wisc.edu]
• 10. Optimised ICP-MS quantification method for using animal faeces as a measure of protected area ecosystem health - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]

MC-ICP-MS techniques for Nickel-58 isotopic analysis

Answering the user's request.## Application Notes and Protocols for Nickel-58 Isotopic Analysis using MC-ICP-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nickel (Ni) possesses five stable isotopes: 58Ni (68.08%), 60Ni (26.22%), 61Ni (1.11%), 62Ni (3.64%), and 64Ni (0.93%).[1] The precise measurement of nickel isotope ratios, particularly 60Ni/58Ni, by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) provides a powerful tool for a diverse range of applications. These span from investigating planetary formation and high-temperature geological processes to tracing anthropogenic pollution and understanding biokinetic processes in biological systems.[2][3][4]

MC-ICP-MS combines a high-efficiency inductively coupled plasma (ICP) source with a magnetic sector multi-collector mass spectrometer, enabling the precise and accurate determination of isotope ratios.[5][6] However, achieving high precision for Ni isotopic analysis is challenging due to potential spectral interferences and instrumental mass discrimination.[7][8] Therefore, meticulous sample preparation, specifically the efficient and quantitative isolation of Ni from the sample matrix, is a critical prerequisite for reliable analysis.[2][9]

These notes provide detailed protocols for sample purification and MC-ICP-MS analysis for the determination of Nickel-58 and other nickel isotopes.

Key Experimental Protocols

Sample Preparation and Chemical Purification

The primary goal of the chemical purification is to separate Ni from the sample matrix to avoid isobaric and polyatomic interferences during MC-ICP-MS analysis.[7] Various chromatographic methods have been developed to achieve high-purity Ni fractions with quantitative recovery.[9][10] Below are two established protocols.

Protocol 1: Two-Step Chromatography using AG50W-X8 and Ni-Spec Resin

This method is effective for geological and environmental samples and reduces the use of organic reagents.[1][3] It involves an initial cation exchange column to remove the bulk of the matrix, followed by a highly specific resin to purify the nickel.

Methodology:

• Sample Digestion: Digest the sample powder using appropriate acids (e.g., HF-HNO₃-HCl) to achieve complete dissolution. Evaporate the solution to dryness and redissolve in 1 M HCl.

• First Column: Cation Exchange Chromatography:

  • Resin: AG50W-X8 cation exchange resin (200-400 mesh).

  • Column Preparation: Load 2 mL of pre-cleaned AG50W-X8 resin into a column. Pre-clean the resin with 10 mL of 3.5 M HNO₃, 10 mL of 6 M HCl, and 5 mL of MQ water. Condition the column with 5 mL of 1 M HCl.[1]

  • Sample Loading: Load 1 mL of the sample solution onto the column.

  • Matrix Elution: Elute the major matrix elements (Al, Fe, Cr, Na, K, Ti) using 8 mL of a 0.4 M HCl + 0.5 M HF mixture, followed by 13 mL of 1 M HCl.[1]

  • Nickel Collection: Collect the Ni fraction with a subsequent elution step (specific elution volume should be predetermined by calibration).

• Second Column: Ni-Specific Resin Chromatography:

  • Resin: Ni-spec resin (100-200 µL).

  • Column Preparation: Prepare a mini-column with the Ni-spec resin.

  • Purification: Load the collected Ni fraction from the first column. The Ni-spec resin utilizes dimethylglyoxime (B607122) (DMG) functional groups to selectively retain Ni.[1] Wash the column to remove any remaining matrix elements.

  • Final Elution: Elute the purified Ni.

• Final Preparation: Evaporate the purified Ni fraction to dryness. Treat the residue with aqua regia or a mixture of HNO₃ and H₂O₂ to destroy any organic compounds leached from the resin.[1] Re-dissolve the final sample in 2% HNO₃ for MC-ICP-MS analysis.[1]

Caption: Workflow for Ni purification using cation exchange and Ni-spec resins.

Protocol 2: Two-Step Anion Exchange Chromatography

This innovative protocol avoids Ni-specific compounds and relies on the selective adsorption of elements onto an anion exchange resin from hydrochloric and acetic acid media.[2][9] It is particularly suitable for igneous silicate (B1173343) matrices.

Methodology:

• Sample Digestion: Similar to Protocol 1, digest the sample completely and prepare it for loading.

• First Column: Anion Exchange (AG1-X8):

  • Resin: AG1-X8 anion exchange resin (200-400 mesh).

  • Purpose: This stage is primarily for matrix removal.

  • Elution: Use a combination of hydrochloric and acetic acids to selectively elute different elements, retaining the fraction containing Ni.

• Second Column: Anion Exchange (AG1-X8):

  • Resin: AG1-X8 anion exchange resin (200-400 mesh).[2]

  • Purpose: Further purifies the Ni fraction from any remaining matrix elements.

  • Elution: A carefully calibrated sequence of HCl and CH₃COOH washes is used to isolate a pure Ni fraction.

• Final Preparation: The collected Ni fraction is evaporated and reconstituted in dilute HNO₃ for analysis. This method boasts a quantitative recovery of ≥96% and a low procedural blank of <0.25 ng.[9]

Caption: Workflow for Ni purification using a two-step anion exchange method.

MC-ICP-MS Instrumental Analysis

Accurate and precise measurement of Ni isotopes requires careful instrument setup, data acquisition, and correction for instrumental mass bias.

Protocol:

• Instrument Setup:

  • Use a high-resolution MC-ICP-MS instrument.[10]

  • Optimize instrument parameters such as RF power, gas flow rates, and lens settings to achieve maximum signal intensity and stability for nickel. (See Table 1 for typical parameters).

  • Configure the multicollector array to simultaneously measure the ion beams of the isotopes of interest (e.g., 58Ni, 60Ni, 61Ni, 62Ni) and any potential interferences (e.g., isotopes of Fe, Zn).[6][10]

• Mass Bias Correction: Instrumental mass discrimination is a significant source of error where heavier isotopes are transmitted more efficiently than lighter ones.[6] This must be corrected for.

  • Sample-Standard Bracketing (SSB): Analyze a standard of known isotopic composition (e.g., NIST SRM 986) before and after the sample.[2] The sample's isotopic ratio is then corrected based on the deviation of the bracketing standards from their true values.

  • Double Spike (DS) Method: Add a "double spike" — an artificial mixture of two rare Ni isotopes (e.g., 61Ni and 62Ni) in a precisely known ratio — to both the sample and the standard before purification.[3][11] This powerful method allows for the simultaneous correction of instrumental mass fractionation and any isotope fractionation that may occur during the chemical purification process.[2] The combination of DS and SSB is often used for the highest precision.[1][3]

• Data Acquisition:

  • Introduce the purified sample solution (typically in 2% HNO₃) into the ICP-MS via a nebulizer.

  • Acquire data in static mode, integrating the ion signals for a sufficient duration to achieve the desired internal precision.

  • Perform on-peak background measurements by deflecting the ion beam or by analyzing a blank solution.

• Data Processing:

  • Subtract the background signal from the isotope signals.

  • Calculate the raw isotope ratios (e.g., 60Ni/58Ni).

  • Apply the chosen mass bias correction (SSB, DS, or combined).

  • Report Ni isotope compositions as delta (δ) values in per mille (‰) relative to a standard reference material, such as NIST SRM 986.[1]

    • δ60Ni (‰) = [ (60Ni/58Ni)sample / (60Ni/58Ni)SRM 986 - 1 ] × 1000[1]

Data Presentation

Table 1: Typical MC-ICP-MS Instrument Settings for Nickel Isotopic Analysis

Parameter	Typical Value
RF Power	1200 W[11]
Cooling Gas Flow Rate	16 L/min[11]
Auxiliary Gas Flow Rate	0.8 - 1.0 L/min
Sample Uptake Rate	50 - 100 µL/min
Sampler Cone	Jet[11]
Skimmer Cone	H-type[11]
Detector Array	Faraday Cups[6]

Table 2: Performance Metrics for Nickel Isotopic Analysis

Parameter	Reported Value/Range	Reference
Long-Term Reproducibility (δ60Ni)	Better than ± 0.06‰ (2 SD)	[3]
± 0.05‰ (2 SD)	[1]
± 0.036‰ (2 SD) for δ60/58Ni	[8]
Quantitative Recovery (Purification)	≥96%	[9]
Total Procedural Blank	<0.25 ng	[9]
Required Fe/Ni ratio for accurate correction	< 0.1	[10]
Required Zn/Ni ratio for accurate correction	< 0.0006	[10]

Applications in Drug Development and Life Sciences

While many protocols are developed for geochemical applications, the underlying techniques are directly transferable to biological and pharmaceutical research. Stable isotope tracers, for instance, are invaluable for biokinetic studies. In a human study, the stable isotope 61Ni was administered as a tracer to a volunteer, and its absorption and excretion were successfully monitored in serum and urine using ICP-MS, demonstrating 30% absorption of the dose.[12] Such studies are crucial for understanding the metabolism, toxicity, and transport of nickel-containing compounds or for assessing human exposure to nickel. The high precision of MC-ICP-MS allows for the detection of very small isotopic shifts, making it a powerful tool for tracer studies in drug development and human health.[13]

References

• 1. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 2. scispace.com [scispace.com]
• 3. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 4. Nickel isotope analysis [alsglobal.se]
• 5. Multicollector-Inductively Coupled Plasma Mass Spectrometer (MC-ICPMS) [serc.carleton.edu]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Development of an isolation procedure and MC-ICP-MS measurement protocol for the study of stable isotope ratio variations of nickel - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 9. Innovative two-step isolation of Ni prior to stable isotope ratio measurements by MC-ICP-MS: application to igneous geological reference materials - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 10. Quantitative extraction and high precision isotope measurements of nickel by MC-ICPMS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Isotope-specific analysis of Ni by ICP-MS: applications of stable isotope tracers to biokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Preparation of Nickel-58 Sputtering Targets and Thin Film Deposition

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of isotopically enriched Nickel-58 (⁵⁸Ni) sputtering targets and their subsequent use in thin-film deposition. These protocols are designed to guide researchers in fabricating high-quality ⁵⁸Ni targets and depositing uniform thin films for a variety of applications, including in the life sciences and as specialized coatings.

Introduction

Nickel-58 is a stable, naturally occurring isotope of nickel with numerous applications in scientific research.[1] In thin-film technology, ⁵⁸Ni is utilized for creating specialized layers with specific nuclear and magnetic properties. The quality of the deposited thin film is critically dependent on the purity and structural integrity of the sputtering target.[2][3] This document outlines the essential procedures for preparing high-density ⁵⁸Ni sputtering targets from isotopically enriched powder and for the subsequent deposition of thin films using magnetron sputtering techniques.

Materials and Equipment

Materials

• High-Purity Nickel-58 Powder (Isotopic Enrichment >99%)

• Nickel-58 Oxide (NiO) Powder (as required for reactive sputtering)

• Argon Gas (UHP Grade, 99.999%)

• Oxygen Gas (UHP Grade, 99.999% for reactive sputtering)

• Lint-free wipes

• High-purity isopropyl alcohol (IPA) or acetone[4]

• Deionized water

• Backing Plates (e.g., Oxygen-Free High-Conductivity Copper (OFHC), Molybdenum, Stainless Steel)[5][6][7][8][9]

Equipment

• Glovebox with inert atmosphere

• Hydraulic Press

• Sintering Furnace (Vacuum or controlled atmosphere)

• Hot Isostatic Press (HIP)

• Vacuum Hot Press

• Electron Beam Melting (EBM) system

• Magnetron Sputtering System (DC and/or RF)

• Substrates (e.g., Silicon wafers, glass slides)

• Film thickness monitor

• Analytical equipment for quality control (e.g., SEM, XRD, EDS)

Nickel-58 Sputtering Target Preparation Protocols

The fabrication of a high-quality sputtering target is crucial for achieving uniform and pure thin films.[2] The primary methods for consolidating ⁵⁸Ni powder into a dense target are powder metallurgy techniques such as sintering, hot pressing, and hot isostatic pressing.

Powder Preparation

Proper handling of the isotopically enriched ⁵⁸Ni powder is the first critical step to prevent contamination.

Protocol:

• Handle the high-purity ⁵⁸Ni powder inside a glovebox under an inert argon atmosphere to minimize oxidation.

• If starting with nickel oxide, ensure it is of high purity.

• Place the desired amount of ⁵⁸Ni powder into a suitable die for pressing.

Target Fabrication Method 1: Sintering

Sintering involves heating the compacted powder to a high temperature below its melting point to induce bonding between particles.

Protocol:

• Cold Pressing: Uniformly press the ⁵⁸Ni powder in a die using a hydraulic press. A pressure of 138 to 414 MN/m² can be applied.[10]

• Sintering:

  • Carefully transfer the green (unsintered) target to a vacuum or controlled atmosphere furnace.

  • Heat the target to a temperature between 950 °C and 1250 °C.[10] For nickel powders, sintering temperatures just above 600°C initiate volume diffusion, with temperatures between 950°C and 1000°C being optimal for achieving good strength without excessive loss of porosity.[10]

  • Hold at the sintering temperature for a sufficient duration (e.g., 5 to 10 minutes for spark plasma sintering of nickel alloys) to allow for densification.[10][11]

  • Cool the furnace in a controlled manner to prevent thermal shock and cracking of the target.

Target Fabrication Method 2: Vacuum Hot Pressing / Hot Isostatic Pressing (HIP)

These methods apply both heat and pressure simultaneously to achieve higher densities.[12][13]

Protocol for Vacuum Hot Pressing:

• Place the ⁵⁸Ni powder into a graphite (B72142) mold.

• Load the mold into the vacuum hot press.

• Evacuate the chamber to a high vacuum.

• Simultaneously apply heat and uniaxial pressure. Typical parameters for nickel alloys are temperatures ranging from 700°C to 1200°C and pressures from 50 to 60 MPa.[11]

• Maintain the temperature and pressure for a set duration to allow for full densification.

• Cool the system under vacuum before removing the densified target.

Protocol for Hot Isostatic Pressing (HIP):

• Encapsulate the ⁵⁸Ni powder in a metallic canister and degas it under vacuum.

• Place the sealed canister into the HIP vessel.

• Pressurize the vessel with an inert gas (typically Argon).

• Heat the vessel to the desired temperature. For nickel-based superalloys, HIP temperatures can range from 1100°C to 1300°C with pressures around 100-150 MPa.[14][15]

• Hold at the set temperature and pressure for a specified time to achieve full densification.

• Cool the vessel and depressurize before removing the target.

Quality Control of the ⁵⁸Ni Target

• Density Measurement: Measure the final density of the target and compare it to the theoretical density of nickel (8.91 g/cm³).[16][17] A density of >99.5% is desirable for a high-quality sputtering target.[18]

• Microstructural Analysis: Use Scanning Electron Microscopy (SEM) to examine the grain size and porosity.

• Compositional Analysis: Verify the purity and isotopic enrichment using Energy Dispersive X-ray Spectroscopy (EDS) or other suitable techniques.

• Crystallographic Analysis: Use X-ray Diffraction (XRD) to determine the crystal structure and orientation.

Parameter	Sintering	Vacuum Hot Pressing / HIP	Reference
Compaction Pressure	138 - 414 MN/m²	50 - 150 MPa	[10],[11],[15]
Temperature	950 - 1250 °C	700 - 1300 °C	[10],[11],[14]
Atmosphere	Vacuum or controlled inert gas	Vacuum (VHP) or high-pressure inert gas (HIP)
Typical Resulting Density	>95% of theoretical	>99.5% of theoretical	[10],[18]

Thin Film Deposition Protocols

Target Mounting and Cleaning

• Bonding: Securely bond the prepared ⁵⁸Ni target to a suitable backing plate (e.g., OFHC copper) to ensure good thermal and electrical contact.[5][6]

• Cleaning: Before installation, clean the target surface to remove any contaminants.[19]

  • Wipe the surface with a lint-free cloth dampened with high-purity isopropyl alcohol or acetone.[4]

  • Thoroughly dry the target before placing it in the sputtering system.

DC Magnetron Sputtering of ⁵⁸Ni Metallic Films

This is the standard method for depositing conductive metallic films.

Protocol:

• System Preparation:

  • Install the ⁵⁸Ni target in the magnetron sputtering source.

  • Load the substrates into the deposition chamber.

  • Evacuate the chamber to a base pressure of at least 6.0 x 10⁻⁷ mbar.[20]

• Pre-sputtering:

  • Introduce Argon gas into the chamber.

  • With the shutter closed to protect the substrates, apply DC power to the target to ignite the plasma and clean the target surface. This step removes any surface oxidation or contamination.

• Deposition:

  • Open the shutter to begin depositing the ⁵⁸Ni thin film onto the substrates.

  • Monitor the deposition rate and film thickness using a quartz crystal microbalance or other in-situ monitoring system.

  • Control the film properties by adjusting the sputtering parameters.

Parameter	Typical Value Range	Reference
Base Pressure	< 6.0 x 10⁻⁷ mbar	[20]
Working Pressure	0.065 - 0.3 Pa	[3]
Sputtering Power	40 - 70 W	[3]
Argon Flow Rate	10 - 20 sccm	[3]
Substrate Temp.	Room Temp. - 500 °C	[21]
Deposition Rate	~5 Å/sec	[20]

RF Magnetron Sputtering of ⁵⁸NiO Films (Reactive Sputtering)

For depositing nickel oxide films, RF sputtering is often used, especially when starting from a metallic Ni target in a reactive oxygen environment.

Protocol:

• System Preparation: Follow the same system preparation steps as for DC sputtering.

• Gas Introduction: Introduce a mixture of Argon and Oxygen gas into the chamber. The ratio of O₂/Ar is a critical parameter for controlling the stoichiometry of the resulting NiO film.[22]

• Pre-sputtering: With the shutter closed, apply RF power to the target to establish a stable plasma and condition the target surface in the reactive environment.

• Deposition:

  • Open the shutter to deposit the ⁵⁸NiO film.

  • Adjust the RF power, gas pressures, and substrate temperature to control the film's properties.

Parameter	Typical Value Range	Reference
Base Pressure	< 5 x 10⁻⁶ mbar
Working Pressure	~3 x 10⁻² mbar
RF Power	100 - 300 W	[23]
Gas Mixture	Ar + O₂	[22]
Substrate Temp.	Room Temp. - 350 °C	[24]

Characterization of Nickel-58 Thin Films

After deposition, the thin films should be characterized to ensure they meet the desired specifications.

• Thickness: Measured using techniques such as profilometry or ellipsometry.

• Morphology and Microstructure: Analyzed using SEM, Atomic Force Microscopy (AFM), and Transmission Electron Microscopy (TEM).[25]

• Crystallinity: Determined by X-ray Diffraction (XRD), which can identify the crystal phases present.[20]

• Composition: Verified using EDS, X-ray Photoelectron Spectroscopy (XPS), or Secondary Ion Mass Spectrometry (SIMS).[25]

Visualized Workflows

Caption: Workflow for Nickel-58 Sputtering Target Preparation.

Caption: Workflow for Thin Film Deposition using a ⁵⁸Ni Target.

References

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. How Do You Clean A Sputtering Target? Achieve Stable, High-Quality Thin-Film Deposition - Kintek Solution [kindle-tech.com]
• 5. vem-co.com [vem-co.com]
• 6. photonexport.com [photonexport.com]
• 7. itl-vacuum.com [itl-vacuum.com]
• 8. vimaterial.de [vimaterial.de]
• 9. plasmaterials.com [plasmaterials.com]
• 10. iaeng.org [iaeng.org]
• 11. researchgate.net [researchgate.net]
• 12. plasmaterials.com [plasmaterials.com]
• 13. Understanding Hot Isostatic Pressing In Pvd Sputtering Targets - Kintek Solution [kindle-tech.com]
• 14. Application of Hot Isostatic Pressing in Nickel-Based Single Crystal Superalloys [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. aemdeposition.com [aemdeposition.com]
• 17. Kurt J. Lesker Company | Nickel Ni Sputtering Targets | Enabling Technology for a Better World [lesker.com]
• 18. target-materials.com [target-materials.com]
• 19. How to Clean a Sputter Target - Wikifab [wikifab.org]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. [PDF] Characterization of Thin Film Nickel ( Ni ) Deposition by Sputtering Method | Semantic Scholar [semanticscholar.org]
• 24. ntmdt-si.com [ntmdt-si.com]
• 25. researchgate.net [researchgate.net]

Application Notes and Protocols: Investigating Nickel-58 Binding to Histone H4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Nickel-58 (⁵⁸Ni), a stable isotope of nickel, in studies of nickel binding to the N-terminal tail of histone H4. Understanding this interaction is crucial, as nickel exposure is linked to epigenetic alterations and carcinogenesis. The binding of nickel to histone H4 can induce conformational changes, inhibit post-translational modifications like acetylation, and ultimately disrupt the "histone code," leading to aberrant gene expression.[1][2][3][4]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on the interaction of nickel with histone H4 and related peptides. The use of isotopically labeled nickel, such as ⁵⁸Ni, is critical for precise quantification in mass spectrometry-based assays.

Table 1: Binding Affinity of Nickel(II) to Histone Peptides

Histone Component	Method	Binding Constant (log K)	Conditions	Reference
(H3-H4)₂ Tetramer	Spectrophotometric Titration	log Kc = 4.26 ± 0.02 (low saturation)	pH 7.4, 500 mM NaCl, 100 mM phosphate (B84403)	[5]
(H3-H4)₂ Tetramer	Spectrophotometric Titration	log Kc = 5.26 ± 0.11 (high saturation)	pH 7.4, 500 mM NaCl, 100 mM phosphate	[5]
Ac-AKRHRK-Am (H4 tail model)	Potentiometry	Formation of 4N complexes above pH 8	-	[6]

Table 2: Spectroscopic Data of Nickel-Histone H4 Interaction

Technique	Observation	Implication	Reference
Circular Dichroism (CD)	Increase in alpha-helical conformation of non-acetylated H4 upon Ni(II) binding.	Nickel binding induces a secondary structure in the H4 tail, similar to the effect of acetylation.	[1][3]
X-ray Absorption Spectroscopy (XAS)	Characterization of the Ni(II) coordination environment with the H4 tail fragment.	Provides details on the geometry and ligands of the nickel binding site.	[7]
Nuclear Magnetic Resonance (NMR)	Chemical shift perturbations in the H4 tail upon Ni(II) addition.	Identifies specific amino acid residues involved in nickel binding, with Histidine 18 being a key anchoring site.	[8][9]

Experimental Protocols

Detailed methodologies for key experiments are provided below. The use of ⁵⁸NiCl₂ is recommended for experiments involving mass spectrometry to distinguish exogenous nickel from potential trace amounts of naturally occurring nickel.

Protocol for Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with binding events, allowing for the determination of binding affinity (KD), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS).

Materials:

• Purified recombinant histone H4 (or N-terminal tail peptide)

• ⁵⁸NiCl₂ solution

• ITC buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4)

• Microcalorimeter (e.g., MicroCal iTC200)

Procedure:

• Sample Preparation:

  • Thoroughly dialyze the histone H4 protein/peptide and the ⁵⁸NiCl₂ solution against the same ITC buffer to minimize heats of dilution.[10]

  • Determine the accurate concentration of the protein/peptide and the nickel solution.

  • Degas both solutions to prevent air bubbles.[10]

• ITC Experiment:

  • Load the histone H4 solution (e.g., 10-50 µM) into the sample cell of the calorimeter.

  • Load the ⁵⁸NiCl₂ solution (e.g., 100-500 µM, typically 10-fold higher than the protein concentration) into the injection syringe.[10]

  • Set the experimental temperature (e.g., 25°C).

  • Perform a series of injections (e.g., 20 injections of 2 µL each) of the nickel solution into the sample cell while monitoring the heat changes.

• Data Analysis:

  • Integrate the heat-change peaks to generate a binding isotherm.

  • Fit the isotherm to a suitable binding model (e.g., one-site binding model) to determine KD, n, ΔH, and ΔS.

Protocol for Circular Dichroism (CD) Spectroscopy

CD spectroscopy is used to assess changes in the secondary structure of histone H4 upon nickel binding.

Materials:

• Purified recombinant histone H4 (or N-terminal tail peptide)

• ⁵⁸NiCl₂ solution

• CD buffer (e.g., 10 mM phosphate buffer, pH 7.4)

• CD Spectropolarimeter

Procedure:

• Sample Preparation:

  • Prepare a solution of histone H4 (e.g., 0.1 mg/mL) in the CD buffer.

  • Prepare a stock solution of ⁵⁸NiCl₂ in the same buffer.

• CD Measurement:

  • Record a baseline CD spectrum of the buffer alone in a quartz cuvette (e.g., 1 mm path length) in the far-UV region (e.g., 190-260 nm).

  • Record the CD spectrum of the histone H4 solution.

  • Titrate the histone H4 solution with increasing concentrations of ⁵⁸NiCl₂ and record a CD spectrum after each addition.

• Data Analysis:

  • Subtract the buffer baseline from each protein spectrum.

  • Analyze the changes in the CD signal, particularly at wavelengths characteristic of alpha-helical structures (e.g., minima at ~208 and ~222 nm), to monitor the conformational changes in histone H4 upon nickel binding.

Protocol for Nickel-Histone H4 Complex Analysis by Mass Spectrometry

This protocol outlines the use of electrospray ionization mass spectrometry (ESI-MS) to identify and characterize the ⁵⁸Ni-H4 complex.

Materials:

• Purified recombinant histone H4 (or N-terminal tail peptide)

• ⁵⁸NiCl₂ solution

• Volatile buffer (e.g., 10 mM ammonium (B1175870) acetate, pH 7.4)

• ESI-MS instrument

Procedure:

• Sample Preparation:

  • Incubate histone H4 with an equimolar or slight excess of ⁵⁸NiCl₂ in the volatile buffer for a defined period (e.g., 1 hour) at a controlled temperature (e.g., 25°C).

• Mass Spectrometry Analysis:

  • Infuse the sample directly into the ESI-MS.

  • Acquire the mass spectrum in a positive ion mode, scanning a mass range that includes the expected mass of the apo-histone H4 and the ⁵⁸Ni-H4 complex.

  • The use of ⁵⁸Ni provides a distinct isotopic signature that facilitates the identification of the nickel-bound species.[11]

• Data Analysis:

  • Determine the mass of the protein and the protein-nickel complex.

  • The mass shift will confirm the binding of a single ⁵⁸Ni ion.

  • Tandem MS (MS/MS) can be performed to fragment the complex and identify the nickel-binding region of the peptide.

Visualizations

Experimental Workflow for Studying Ni-H4 Binding

Caption: Workflow for the biophysical characterization of ⁵⁸Ni binding to histone H4.

Proposed Mechanism of Nickel-Induced Histone Code Disruption

Caption: Logical flow of nickel-induced disruption of the histone code.

References

• 1. researchgate.net [researchgate.net]
• 2. The structure of the high-affinity nickel-binding site in the Ni,Zn-HypA•UreE2 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nickel binding to histone H4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Interaction of Nickel(II) with histones: in vitro binding of nickel(II) to the core histone tetramer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Molecular mechanisms in nickel carcinogenesis: modeling Ni(II) binding site in histone H4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An NMR study on nickel binding sites in Cap43 protein fragments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 11. Identifying Metal Species with Electrospray Ionization and Tandem Mass Spectrometry [thermofisher.com]

Application Notes: The Role of Nickel-58 in Fusion Reactor Materials Research

1. Introduction

The development of materials capable of withstanding the extreme conditions within a nuclear fusion reactor is a critical challenge for the future of fusion energy. One of the most significant challenges is the material damage caused by high-energy neutrons produced during the deuterium-tritium (D-T) fusion reaction.[1] These 14 MeV neutrons create not only atomic displacements within the material's lattice structure but also generate significant quantities of gaseous transmutation products, primarily helium (He) and hydrogen (H). The accumulation of these gases leads to severe degradation of mechanical properties, including swelling, hardening, and embrittlement, which can shorten the operational lifetime of reactor components.[2][3]

To study and mitigate these effects, researchers must replicate the fusion environment. However, dedicated fusion neutron test facilities are scarce. The stable isotope Nickel-58 (⁵⁸Ni), which has a natural abundance of approximately 68%, provides an invaluable tool for simulating fusion-relevant helium generation within the mixed neutron spectra of existing fission test reactors.[4][5]

2. Principle of Application: Simulating Helium Production

The primary application of ⁵⁸Ni in fusion materials research is to simulate the high helium-to-displacement-per-atom (dpa) ratio expected in a fusion environment. This is achieved through a two-step thermal neutron capture reaction:

• Step 1 (Neutron Capture): A ⁵⁸Ni atom captures a thermal neutron, transmuting into the radioactive isotope ⁵⁹Ni.

  • ⁵⁸Ni + n (thermal) → ⁵⁹Ni + γ[5][6]

• Step 2 (Gas Production): The ⁵⁹Ni isotope has a high cross-section for capturing another thermal neutron, which leads to the production of either helium (alpha particle) or hydrogen (proton).

  • ⁵⁹Ni + n (thermal) → ⁵⁶Fe + ⁴He (α)[5][7]

  • ⁵⁹Ni + n (thermal) → ⁵⁹Co + ¹H (p)[6]

By irradiating nickel-bearing alloys, or alloys isotopically tailored with ⁵⁸Ni, in a high-flux thermal neutron environment (like that of a research fission reactor), scientists can generate helium concentrations within the material that are comparable to those predicted for fusion reactors.[2] This allows for the study of helium-induced effects, such as bubble formation, grain boundary embrittlement, and void swelling, in a controlled manner.[8][9]

Quantitative Data Summary

The following tables summarize key quantitative data from irradiation experiments involving nickel, highlighting the conditions and resulting material effects relevant to fusion research.

Table 1: Helium & Hydrogen Production in Irradiated Nickel

Parameter	Value	Irradiation Conditions	Source
Helium Production Rate	~1 appm per dpa	Fast reactor environment	[8]
Helium Concentration	Higher than predicted	Irradiated to 100 dpa at 300-600°C in HFIR	[10][11]
Hydrogen Concentration	Higher than predicted	Irradiated to 100 dpa at 300-600°C in HFIR	[10][11]
Primary He Source (High Fluence)	Ni-neutron interactions	Fluences > 10²⁰ n/cm² (thermal reactor)	[8]

*HFIR: High Flux Isotope Reactor

Table 2: Effects of Irradiation on Mechanical Properties of Nickel-based Alloys

| Property | Observation | Irradiation Conditions | Source | | :--- | :--- | :--- | | Ductility | Significant loss/embrittlement | Elevated temperatures after neutron exposure |[7][8] | | Swelling | < 1% | 44 to 77 dpa at 667-909 K |[8] | | Creep Rupture Ductility | < 2.1% (Hastelloy X) | Post-irradiation creep studies |[8] | | Stress Rupture Strength | Decreased (Hastelloy X) | Thermal neutron irradiation to 0.5x10²⁰ n/cm² at 923 K |[8] |

Experimental Protocols

Protocol 1: Sample Preparation and Irradiation

This protocol outlines the general procedure for preparing and irradiating nickel-bearing samples to study fusion-relevant radiation damage.

• Material Selection and Preparation:

  • Select a nickel-based alloy of interest (e.g., Inconel, Hastelloy) or pure nickel. For targeted studies, materials can be isotopically enriched with ⁵⁸Ni.

  • Fabricate samples into desired geometries for post-irradiation examination (PIE). Common forms include transmission electron microscopy (TEM) discs (3 mm diameter), tensile test specimens ("dog bones"), and simple foils.[12]

  • Characterize the pre-irradiation microstructure and mechanical properties of the samples as a baseline.

• Irradiation Vehicle Assembly:

  • Load the prepared samples into an irradiation capsule or "rabbit." The capsule material should be chosen for its low activation properties (e.g., aluminum or stainless steel).

  • Incorporate dosimeter materials (e.g., iron, nickel, titanium wires) to measure the neutron fluence and spectrum during irradiation.

  • For high-temperature experiments, the capsule may be instrumented with thermocouples and heating elements to maintain a constant target temperature (e.g., 300-600°C).[10][11]

• Fission Reactor Irradiation:

  • Insert the assembled capsule into a high-flux research reactor (e.g., High Flux Isotope Reactor - HFIR).

  • Irradiate the samples to a target neutron fluence or displacement damage level (e.g., 10-100 dpa).[10][11] The duration is calculated based on the reactor's known neutron flux.

  • Continuously monitor the temperature throughout the irradiation period.

  • After reaching the target fluence, remove the capsule from the reactor and place it in a hot cell for cooling, allowing short-lived radioisotopes to decay.

Protocol 2: Post-Irradiation Examination (PIE)

PIE is conducted in heavily shielded hot cells due to the high radioactivity of the irradiated samples.[13][14]

• Sample Retrieval and Handling:

  • Remotely open the irradiation capsule inside a hot cell.

  • Carefully retrieve, clean, and document each irradiated sample.

• Microstructural Characterization:

  • Transmission Electron Microscopy (TEM): Prepare thin foils from TEM discs or sectioned bulk samples using a Focused Ion Beam (FIB) instrument inside the hot cell. TEM is used to analyze radiation-induced microstructures, such as dislocation loops, voids, and helium bubbles.

  • Scanning Electron Microscopy (SEM): Examine the fracture surfaces of mechanically tested specimens to determine the failure mode (e.g., ductile vs. brittle, intergranular vs. transgranular).

• Mechanical Property Testing:

  • Tensile Testing: Perform uniaxial tensile tests at various temperatures to measure yield strength, ultimate tensile strength, and elongation (ductility). Compare results to pre-irradiation data to quantify embrittlement.[7]

  • Hardness Testing: Use micro or nano-indentation to measure radiation-induced hardening.

• Gas Measurement:

  • Mass Spectrometry: Use high-sensitivity mass spectrometry to measure the concentration of helium and hydrogen retained within the material. This involves melting a small, precisely weighed piece of the sample in a vacuum furnace and analyzing the released gases.[11]

Visualizations

Caption: Experimental workflow for ⁵⁸Ni irradiation studies.

References

• 1. www-pub.iaea.org [www-pub.iaea.org]
• 2. osti.gov [osti.gov]
• 3. sympnp.org [sympnp.org]
• 4. Isotopes of nickel - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. osti.gov [osti.gov]
• 9. researchgate.net [researchgate.net]
• 10. Surprisingly Large Generation and Retention of Helium and Hydrogen in Pure Nickel Irradiated at High Temperatures and High Neutron Exposures | Conference Paper | PNNL [pnnl.gov]
• 11. dl.astm.org [dl.astm.org]
• 12. op.niscair.res.in [op.niscair.res.in]
• 13. nrc.gov [nrc.gov]
• 14. JRC Publications Repository [publications.jrc.ec.europa.eu]

Application Notes and Protocols for the Synthesis of Nickel-58 Nanoparticles in Catalysis Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of isotopically enriched Nickel-58 (⁵⁸Ni) nanoparticles, tailored for applications in catalysis research. The use of ⁵⁸Ni, a specific isotope of nickel, can be crucial for mechanistic studies, particularly in neutron scattering and other isotope-sensitive analytical techniques, allowing for precise tracking and characterization of catalytic processes.

While direct literature on the synthesis of ⁵⁸Ni nanoparticles is not abundant, the protocols herein are adapted from well-established methods for synthesizing nickel nanoparticles of natural isotopic abundance. The chemical reactivity of isotopes is nearly identical, making these adaptations reliable. The primary modification is the use of isotopically enriched ⁵⁸Ni precursors.

Overview of Synthesis Methods

Two common and robust methods for the synthesis of nickel-based nanoparticles are detailed: the Thermal Decomposition Method for producing ⁵⁸NiO nanoparticles and the Polyol Method for synthesizing metallic ⁵⁸Ni nanoparticles. These methods offer good control over particle size and morphology.

Procuring Nickel-58 Precursors

The critical starting point for this work is obtaining isotopically enriched Nickel-58. Several suppliers offer ⁵⁸Ni in various chemical forms. For the protocols below, the following precursors are recommended:

• Nickel-58(II) Oxide (⁵⁸NiO): Available as a powder and can be used directly or as a starting material for other ⁵⁸Ni salts.[1][2]

• Nickel-58(II) Chloride (⁵⁸NiCl₂): Can be sourced from various chemical suppliers.[3][4][5][6][7]

• Nickel-58(II) Acetate (B1210297) (⁵⁸Ni(CH₃COO)₂): Another common precursor for nanoparticle synthesis.[8]

• Nickel-58(II) Nitrate (⁵⁸Ni(NO₃)₂): A versatile precursor for various synthesis routes.[8][9]

It is essential to confirm the isotopic enrichment of the precursor material from the supplier's certificate of analysis.

Experimental Protocols

Protocol 1: Synthesis of ⁵⁸NiO Nanoparticles via Thermal Decomposition

This method involves the thermal decomposition of a Nickel-58 precursor in the presence of surfactants to control particle size and prevent agglomeration.[10]

Materials:

• Nickel-58(II) octanoate (B1194180) (can be synthesized from ⁵⁸NiO)

• Oleylamine (C₁₈H₃₇N)

• Triphenylphosphine (B44618) (C₁₈H₁₅P)

• Hexane (B92381) or Toluene

Equipment:

• Three-neck flask

• Heating mantle with temperature controller

• Condenser

• Magnetic stirrer

• Schlenk line for inert atmosphere (Argon or Nitrogen)

• Centrifuge

Procedure:

• Precursor Preparation: If starting from ⁵⁸NiO, it needs to be converted to a suitable precursor like Nickel-58 octanoate.

• Reaction Setup: In a three-neck flask, dissolve the ⁵⁸Ni-octanoate precursor in oleylamine.

• Surfactant Addition: Add triphenylphosphine as a co-surfactant.

• Heating and Decomposition: Heat the mixture under an inert atmosphere with vigorous stirring. The temperature is gradually raised to the decomposition temperature of the precursor (typically in the range of 220-350°C) and held for a specific duration (e.g., 45 minutes).[10]

• Cooling and Precipitation: After the reaction is complete, cool the mixture to room temperature.

• Purification: Add a non-polar solvent like hexane to precipitate the ⁵⁸NiO nanoparticles.

• Washing: Centrifuge the mixture to collect the nanoparticles. Wash the collected nanoparticles multiple times with a mixture of hexane and ethanol (B145695) to remove excess surfactants and unreacted precursors.

• Drying: Dry the purified ⁵⁸NiO nanoparticles in a vacuum oven at a low temperature (e.g., 60°C).

Protocol 2: Synthesis of Metallic ⁵⁸Ni Nanoparticles via the Polyol Method

The polyol method utilizes a high-boiling point alcohol as both the solvent and the reducing agent to produce metallic nanoparticles.[11][12][13]

Materials:

• Nickel-58(II) chloride (⁵⁸NiCl₂) or Nickel-58(II) acetate (⁵⁸Ni(CH₃COO)₂)

• Ethylene (B1197577) glycol (EG)

• Hydrazine (B178648) hydrate (B1144303) (N₂H₄·H₂O) (as a reducing agent)

• Sodium hydroxide (B78521) (NaOH)

• Polyvinylpyrrolidone (PVP) (as a capping agent)

• Ethanol

• Acetone

Equipment:

• Three-neck flask

• Heating mantle with temperature controller

• Condenser

• Magnetic stirrer

• Inert atmosphere setup (Argon or Nitrogen)

• Centrifuge

Procedure:

• Dissolution: Dissolve the ⁵⁸Ni precursor (e.g., ⁵⁸NiCl₂) and PVP in ethylene glycol in a three-neck flask.

• Inert Atmosphere: Purge the system with an inert gas (Argon or Nitrogen) for at least 30 minutes.

• Heating: Heat the solution to a specific temperature (e.g., 180°C) under a continuous flow of inert gas with vigorous stirring.[12][13]

• Reduction: In a separate flask, prepare a solution of hydrazine hydrate and NaOH in ethylene glycol. Inject this reducing solution into the hot precursor solution. A color change to dark brown or black indicates the formation of ⁵⁸Ni nanoparticles.

• Reaction Time: Maintain the reaction at the set temperature for a specific period (e.g., 15-60 minutes) to allow for particle growth and stabilization.[12][13]

• Cooling: After the reaction, cool the flask to room temperature.

• Purification: Precipitate the ⁵⁸Ni nanoparticles by adding ethanol and acetone.

• Washing: Collect the nanoparticles by centrifugation and wash them repeatedly with ethanol to remove any residual reactants and byproducts.

• Drying: Dry the final ⁵⁸Ni nanoparticle product under vacuum.

Data Presentation

The following tables summarize typical quantitative data for the synthesis of nickel and nickel oxide nanoparticles. These parameters can be used as a starting point for optimizing the synthesis of ⁵⁸Ni nanoparticles.

Table 1: Synthesis Parameters for NiO Nanoparticles (Thermal Decomposition)

Parameter	Value	Reference
Precursor	Nickel octanoate	[10]
Surfactants	Oleylamine, Triphenylphosphine	[10]
Decomposition Temp.	240 °C	[10]
Reaction Time	45 min	[10]
Average Particle Size	25 nm	[10]

Table 2: Synthesis Parameters for Ni Nanoparticles (Polyol Method)

Parameter	Value	Reference
Precursor	Nickel(II) chloride	[12][13]
Polyol	Ethylene glycol	[12][13]
Reducing Agent	Hydrazine	[12][13]
Reaction Temperature	180 °C	[12][13]
Reaction Time	15 min	[12][13]
Average Particle Size	10-20 nm	[14]

Table 3: Catalytic Activity of Nickel Nanoparticles

Catalytic Reaction	Catalyst	Nanoparticle Size	Turnover Frequency (TOF)	Selectivity	Reference
Hydrolytic Dehydrogenation of Ammonia Borane	Ni NPs	8.9 nm	154.2 mol H₂·mol Ni⁻¹·h⁻¹	-	[15]
Hydrogenation of p-nitrophenol	Ni NPs	Varies	Increased with decreasing particle size	High	[16]
Semi-hydrogenation of butadiene	Au-Ni core-shell NPs	< 5 nm	High activity	Higher selectivity to butenes	[17]

Mandatory Visualizations

Experimental Workflows

Caption: Experimental workflows for the synthesis of ⁵⁸NiO and ⁵⁸Ni nanoparticles.

Logical Relationship of Synthesis Parameters and Nanoparticle Properties

Caption: Influence of synthesis parameters on final nanoparticle properties.

References

• 1. buyisotope.com [buyisotope.com]
• 2. buyisotope.com [buyisotope.com]
• 3. thomasnet.com [thomasnet.com]
• 4. Industrial Grade of Nickel Chloride From China, ISO - Nickelous chloride and Nickel Chloride [wqmetal1.en.made-in-china.com]
• 5. Buy Nickel Chloride at Best Price - Trusted Industrial-grade Supplier [parshvachem.com]
• 6. americanelements.com [americanelements.com]
• 7. us.metoree.com [us.metoree.com]
• 8. mdpi.com [mdpi.com]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. semanticscholar.org [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Size-Dependent Catalytic Activity of Monodispersed Nickel Nanoparticles for the Hydrolytic Dehydrogenation of Ammonia Borane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis of small Ni-core–Au-shell catalytic nanoparticles on TiO2 by galvanic replacement reaction - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Deuteron Irradiation of Nickel for Radionuclide Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the production of Copper-61 (⁶¹Cu) via deuteron (B1233211) irradiation of nickel targets.

Frequently Asked Questions (FAQs)

Q1: What is the primary nuclear reaction for producing ⁶¹Cu from a nickel target using a deuteron beam?

A1: The primary reaction for producing ⁶¹Cu is ⁶⁰Ni(d,n)⁶¹Cu . While the user prompt specified Nickel-58, the deuteron-induced reaction on ⁵⁸Ni, which is ⁵⁸Ni(d,n)⁵⁹Cu, produces Copper-59. Therefore, to produce ⁶¹Cu, either natural nickel (which contains about 26.1% ⁶⁰Ni) or, ideally, isotopically enriched ⁶⁰Ni should be used as the target material.[1][2] Using enriched ⁶⁰Ni targets can significantly increase the yield and purity of ⁶¹Cu.[3][4]

Q2: How do I determine the optimal thickness for my nickel target?

A2: The optimal target thickness is a critical parameter that depends on the incident deuteron energy and the energy-dependent cross-section of the ⁶⁰Ni(d,n)⁶¹Cu reaction. The goal is to maximize the path length of the deuterons through the target within the energy range where the reaction cross-section is highest, while minimizing the production of impurities. A target is considered a "thick target" if it is thick enough to stop the deuteron beam completely.[5] For instance, irradiating a 1 mm thick natural nickel plate with 7.9 MeV deuterons has been shown to produce a good yield.[5] In other setups, thinner electroplated targets, ranging from 54 to 225 micrometers, are used, which may not stop the beam entirely but are designed to span the optimal energy window.[3][4] Insufficient target thickness can lead to reduced yields.[5]

Q3: What is the recommended incident energy for the deuteron beam?

A3: The recommended incident energy should align with the peak of the ⁶⁰Ni(d,n)⁶¹Cu reaction's excitation function. Studies have demonstrated successful production using deuteron beams with energies around 7.9 MeV to 8.1 MeV.[3][4][5] It is crucial to tune the energy to maximize ⁶¹Cu production while minimizing competing reactions from other nickel isotopes (if using a natural nickel target) that lead to radionuclidic impurities.

Q4: I'm observing low yields of ⁶¹Cu. What are the common causes and troubleshooting steps?

A4: Low yields can stem from several factors. Here are the most common issues and how to address them:

• Insufficient Target Thickness: If the target is too thin, the deuterons may pass through it without their energy falling into the optimal range for the reaction. Consider increasing the thickness or using a "thick target" approach.[5]

• Incorrect Beam Energy: The incident deuteron energy might be outside the optimal range for the ⁶⁰Ni(d,n)⁶¹Cu cross-section. Verify the cyclotron's energy calibration.

• Poor Beam Transmission and Focusing: If the deuteron beam is not properly focused on the target, a significant portion of the beam may be lost. This can be improved by optimizing beam line optics, such as repositioning quadrupole magnets, which has been shown to improve transmission efficiency by nearly 50%.[5]

• Inefficient Chemical Separation: The process used to separate the produced ⁶¹Cu from the nickel target material may be inefficient. Review and optimize the dissolution and ion exchange chromatography steps. Reported process efficiencies can range from 25-48%.[5]

• Target Purity: Using low-purity nickel can introduce competing reactions and affect the yield. It is recommended to use high-purity (>99%) nickel.[5][6]

Q5: What are the expected radionuclidic impurities and how can they be minimized?

A5: When irradiating natural nickel, several impurities can be produced. Gamma spectroscopy has identified impurities such as ⁵⁸Co and ⁵⁶Co.[5] The formation of these isotopes arises from deuteron-induced reactions on other nickel isotopes present in the natural target.

• Minimization Strategies:

  • Use Enriched Targets: The most effective method is to use targets isotopically enriched in ⁶⁰Ni. This drastically reduces reactions with other nickel isotopes.[3][4]

  • Optimize Energy Window: Carefully selecting the deuteron energy can help minimize unwanted reactions that may have higher energy thresholds.

Data Summary Tables

Table 1: Summary of Experimental Parameters for ⁶¹Cu Production

Target Material	Target Thickness	Backing Material	Incident Deuteron Energy	Reported Thick Target Yield	Radionuclidic Purity (at EOB)	Reference
Natural Nickel (>99% pure)	1 mm	-	7.9 MeV	51.8 MBq/µA·h	>99.8%	[5]
Enriched ⁶⁰Ni	54-225 µm	Gold Disk	8.1 MeV	72 mCi (max yield)	High	[3][4]

Table 2: Key Nuclear Reactions in Deuteron Irradiation of Natural Nickel

Isotope Abundance (%)	Reaction	Radionuclidic Product
⁵⁸Ni (68.08%)	⁵⁸Ni(d,n)⁵⁹Cu	⁵⁹Cu
⁶⁰Ni (26.22%)	⁶⁰Ni(d,n)⁶¹Cu	⁶¹Cu (Desired Product)
⁶¹Ni (1.14%)	⁶¹Ni(d,n)⁶²Cu	⁶²Cu
⁶²Ni (3.63%)	⁶²Ni(d,n)⁶³Cu	⁶³Cu
⁵⁸Ni(d,x)	⁵⁸Ni(d,2n)⁵⁸Co	⁵⁸Co (Impurity)
⁵⁸Ni(d,α)	⁵⁸Ni(d,α)⁵⁶Co	⁵⁶Co (Impurity)

Experimental Protocols

Methodology for ⁶¹Cu Production using an Enriched Nickel Target

This protocol is a synthesized example based on common practices for producing copper radioisotopes from nickel targets.[3][4]

• Target Preparation: Electroplating

  • Dissolve enriched ⁶⁰Ni metal in an appropriate acid (e.g., HCl).

  • Purify the resulting nickel solution using an anion exchange column to remove metallic impurities.

  • Evaporate the solution to dryness and re-dissolve it in a sulfuric acid solution.

  • Adjust the pH to approximately 9 with aqueous ammonia (B1221849) to obtain a deep-blue solution.

  • Transfer the solution to an electroplating cell where a gold disk acts as the cathode and a graphite (B72142) rod acts as the anode.

  • Apply a voltage (e.g., 2.7 V) overnight to plate a thin, uniform layer of enriched ⁶⁰Ni onto the gold disk. The final thickness typically ranges from 50 to 250 µm.[3][4]

• Irradiation

  • Mount the plated target onto the solid target station of a biomedical cyclotron.

  • Irradiate the target with a deuteron beam of optimized energy (e.g., 8.1 MeV).[3][4]

  • Monitor beam current and irradiation time to control the total activity produced. Typical runs may last 90 minutes at 25-35 µA.[5]

• Post-Irradiation Chemical Separation

  • After irradiation, remotely transfer the target from the cyclotron to a hot cell.

  • Dissolve the irradiated nickel layer using a strong acid (e.g., HCl).

  • Load the resulting solution onto an ion exchange chromatography column designed to separate copper from nickel.

  • Elute the nickel with a specific concentration of HCl, retaining the copper isotopes on the column.

  • Elute the desired ⁶¹Cu fraction using a different concentration of HCl. The entire process typically takes 90-120 minutes.[5]

• Quality Control

  • Assess the radionuclidic purity of the final ⁶¹Cu product using gamma-ray spectroscopy with a High-Purity Germanium (HP-Ge) detector.

  • Quantify the activity of ⁶¹Cu and any potential impurities (e.g., ⁵⁸Co, ⁵⁶Co).[5]

Visualizations

Caption: Workflow for the production of ⁶¹Cu.

Caption: Logic for optimizing target parameters.

Caption: Reaction pathways in deuteron irradiation.

References

• 1. Production of the PET radionuclide 61Cu via the 62Ni(p,2n)61Cu nuclear reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. juser.fz-juelich.de [juser.fz-juelich.de]
• 3. High purity production and potential applications of copper-60 and copper-61 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. profiles.wustl.edu [profiles.wustl.edu]
• 5. epaper.kek.jp [epaper.kek.jp]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Interferences in Mass Spectrometry of Nickel-58

Welcome to the technical support center for the analysis of Nickel-58 (⁵⁸Ni) by mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common interferences encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common interferences affecting the measurement of ⁵⁸Ni?

A1: The accurate measurement of ⁵⁸Ni is primarily challenged by two types of interferences:

• Isobaric Interference: This occurs when ions of a different element have the same nominal mass-to-charge ratio (m/z) as the analyte of interest.[1] For ⁵⁸Ni, the most significant isobaric interference is from Iron-58 (⁵⁸Fe).[2][3]

• Polyatomic (or Molecular) Interferences: These are ions formed from the combination of two or more atoms from the sample matrix, plasma gas (e.g., Argon), or solvents.[1] Common polyatomic interferences for ⁵⁸Ni include ⁴⁰Ar¹⁸O⁺, ⁴⁰Ca¹⁸O⁺, and ²³Na³⁵Cl⁺.[4][5]

Q2: How can I identify the source of interference in my ⁵⁸Ni measurement?

A2: Identifying the source of interference is a critical first step.

• Isobaric interference from ⁵⁸Fe should be suspected if your samples have a high iron content. You can confirm this by monitoring another iron isotope, such as ⁵⁷Fe or ⁵⁶Fe.

• Polyatomic interferences are often matrix-dependent. For example, the presence of ⁴⁰Ca¹⁸O⁺ will be more significant in samples with high calcium concentrations. Analyzing a matrix blank can help identify contributions from the sample diluent and plasma gas.[1]

Q3: What are the primary techniques to overcome these interferences?

A3: Several instrumental and methodological techniques can be employed:

• Collision/Reaction Cell (CRC) Technology: This is a widely used approach where interfering ions are removed or shifted to a different mass through collisions or reactions with a gas introduced into a cell.[6][7] Common gases include helium (for collision-induced dissociation and kinetic energy discrimination) and reactive gases like ammonia (B1221849) or oxygen.[6][8]

• High-Resolution Inductively Coupled Plasma-Mass Spectrometry (HR-ICP-MS): This technique physically separates the analyte and interfering ions based on their small mass differences, offering a robust method to eliminate spectral interferences.[9][10]

• Mathematical Corrections: This involves measuring an isotope of the interfering element and mathematically subtracting its contribution from the ⁵⁸Ni signal.[2]

• Chemical Separation: Techniques like chromatography can be used to separate nickel from the interfering elements prior to mass spectrometry analysis.[11]

Q4: When should I choose one interference removal technique over another?

A4: The choice of technique depends on the nature and severity of the interference, the available instrumentation, and the required analytical performance.

• CRC is often a good first choice for its versatility and effectiveness in removing a wide range of polyatomic interferences.[7]

• HR-ICP-MS is the most robust method for resolving isobaric interferences where the mass difference is very small.[9]

• Mathematical corrections can be effective for isobaric interferences if the isotopic ratios of the interfering element are constant and well-known.[2] However, this method can be less accurate at very low analyte concentrations.

• Chemical separation is useful for complex matrices with very high concentrations of interfering elements.[11]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Elevated ⁵⁸Ni signal in blanks	Polyatomic interferences from plasma gas (e.g., ⁴⁰Ar¹⁸O⁺) or contaminants in the acid/water.	Use high-purity reagents and freshly prepared blanks. Employ a collision/reaction cell with helium gas and kinetic energy discrimination (KED) to reduce argon-based polyatomic interferences.[5]
Inaccurate ⁵⁸Ni results in high iron samples	Isobaric interference from ⁵⁸Fe.	Use High-Resolution ICP-MS to separate ⁵⁸Ni⁺ and ⁵⁸Fe⁺. Alternatively, use a mathematical correction by monitoring another iron isotope (e.g., ⁵⁷Fe) and subtracting the calculated ⁵⁸Fe contribution.[2][12] For multi-collector ICP-MS, monitoring ⁶⁰Ni can be used to correct for ⁵⁸Ni interference on ⁵⁸Fe.[13]
Signal suppression or enhancement of ⁵⁸Ni	Matrix effects from high concentrations of concomitant elements in the sample.	Dilute the sample to reduce the total dissolved solids. Use an internal standard to compensate for matrix effects. Matrix matching of calibration standards with the sample matrix can also improve accuracy.
Poor precision in replicate measurements	Instability in plasma conditions or instrument tuning. Fluctuating interference levels.	Optimize instrument tuning parameters (e.g., nebulizer gas flow, RF power). Ensure a stable sample introduction system. Use a collision/reaction cell to provide more consistent reduction of interferences.

Quantitative Data Summary

The following tables summarize the effectiveness of different interference removal techniques.

Table 1: Comparison of Interference Removal Techniques for ⁵⁸Ni

Technique	Interference Type	Principle	Advantages	Limitations
Collision Cell (e.g., He with KED)	Polyatomic	Collision-induced dissociation and kinetic energy discrimination. Polyatomic ions are larger and lose more energy through collisions, allowing them to be filtered out.[7]	Effective for a broad range of polyatomic interferences.[5] Robust for unknown or variable matrices.[14]	Less effective for isobaric interferences. May cause some loss of analyte sensitivity.[7]
Reaction Cell (e.g., NH₃, O₂)	Isobaric & Polyatomic	Chemical reactions that selectively neutralize or mass-shift the interfering ion or the analyte ion.[8]	Can be highly specific and efficient for certain interferences.	May form new interfering product ions. Requires careful method development for each matrix.[14]
High-Resolution ICP-MS (HR-ICP-MS)	Isobaric & Polyatomic	Physical separation of ions with slightly different mass-to-charge ratios.[9]	The most definitive way to resolve isobaric interferences.[9]	Higher instrument cost and potentially lower sensitivity compared to quadrupole ICP-MS.[15]
Mathematical Correction	Isobaric	Measurement of another isotope of the interfering element to calculate and subtract its contribution.[2]	Can be implemented on any ICP-MS instrument.	Assumes constant and known isotopic abundances of the interfering element. Less accurate at low analyte-to-interferent ratios.[2]

Experimental Protocols

Protocol 1: Interference Removal using a Collision/Reaction Cell with Helium and KED

This protocol is a general guideline for removing polyatomic interferences from ⁵⁸Ni using an ICP-MS equipped with a collision/reaction cell.

• Instrument Tuning: Tune the ICP-MS in standard (no gas) mode to achieve optimal sensitivity and stability for a mid-mass element like Indium (¹¹⁵In).

• Cell Gas Introduction: Introduce Helium gas into the collision cell. Optimize the He flow rate (typically 4-6 mL/min) to maximize the attenuation of polyatomic interferences while minimizing the loss of ⁵⁸Ni signal.[15]

• Kinetic Energy Discrimination (KED) Optimization: Apply a KED voltage (energy barrier) at the exit of the collision cell. Optimize the voltage to effectively discriminate against the lower-energy polyatomic ions that have undergone more collisions than the analyte ions.[7]

• Analysis: Analyze blanks, standards, and samples under the optimized He-KED mode. Monitor ⁵⁸Ni and other isotopes of interest. Also, monitor isotopes of known interfering elements (e.g., ⁵⁷Fe, ⁴³Ca) to assess the level of interference.

Protocol 2: Mathematical Correction for ⁵⁸Fe Interference

This protocol describes the process for correcting the isobaric interference of ⁵⁸Fe on ⁵⁸Ni.

• Isotope Selection: Select ⁵⁸Ni as the analyte isotope and a non-interfered isotope of iron, such as ⁵⁷Fe, for monitoring the interference.

• Standard Analysis: Analyze a pure iron standard to determine the natural isotopic abundance ratio of ⁵⁸Fe/⁵⁷Fe for your instrument.

• Sample Analysis: Analyze your samples and measure the signal intensities for both ⁵⁸Ni and ⁵⁷Fe.

• Correction Calculation: Apply the following equation to correct the measured signal at m/z 58:

  Corrected ⁵⁸Ni Signal = Measured Signal at m/z 58 - (Measured ⁵⁷Fe Signal × (⁵⁸Fe/⁵⁷Fe ratio)).[2]

• Validation: Analyze a standard with a known Ni/Fe ratio to validate the accuracy of the correction.

Visualizations

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. Frontiers | Interferences and Matrix Effects on Iron Isotopic Composition Measurements by 57Fe-58Fe Double-Spike Multi-Collector Inductively Coupled Plasma Mass Spectrometry; the Importance of Calcium and Aluminum Interferences [frontiersin.org]
• 3. youtube.com [youtube.com]
• 4. scribd.com [scribd.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. Applications of hydrogen as a collision and reaction cell gas for enhanced measurement capability applied to low level stable and radioactive isotope ... - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D1JA00283J [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 12. Measurement of the enriched stable isotope 58Fe in iron related disorders- comparison of INAA and MC-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. Analytical method for total chromium and nickel in urine using an inductively coupled plasma-universal cell technology-mass spectrometer (ICP-UCT-MS) in kinetic energy discrimination (KED) mode - PMC [pmc.ncbi.nlm.nih.gov]

Improving the enrichment process for Nickel-58 isotope separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the enrichment of the Nickel-58 (⁵⁸Ni) isotope.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for enriching Nickel-58?

A1: The main techniques for separating ⁵⁸Ni isotopes are Electromagnetic Isotope Separation (EMIS), Gas Centrifuge Isotope Separation (GCIS), and Atomic Vapor Laser Isotope Separation (AVLIS). Each method has its own set of advantages and challenges. EMIS, often performed using a calutron, is versatile and can achieve high purity but has lower throughput.[1][2] GCIS is more energy-efficient and suitable for larger-scale production.[1][3] AVLIS is a more recent technology that offers high selectivity.

Q2: Why is enriched Nickel-58 important for drug development?

A2: Enriched ⁵⁸Ni is a critical precursor for the production of the radioisotope Cobalt-58 (⁵⁸Co).[4] ⁵⁸Co is a positron-emitting radionuclide used in medical imaging and as a tracer in drug development studies to understand the absorption, distribution, metabolism, and excretion (ADME) of new drug candidates. The use of isotopically pure ⁵⁸Ni for producing ⁵⁸Co is crucial to minimize the formation of long-lived cobalt isotopes as impurities.[5]

Q3: What level of enrichment and purity can be expected for Nickel-58?

A3: The achievable enrichment and purity of ⁵⁸Ni depend on the separation method employed. EMIS can achieve very high isotopic purity, often exceeding 99%. The Gas Centrifuge process can also yield high enrichment levels. The final chemical purity is also a critical parameter, and post-separation chemical purification steps are often necessary to remove any contaminants.

Data Presentation: Comparison of Nickel-58 Enrichment Methods

Parameter	Electromagnetic Isotope Separation (EMIS/Calutron)	Gas Centrifuge Isotope Separation (GCIS)	Atomic Vapor Laser Isotope Separation (AVLIS)
Principle	Separation of ionized atoms based on mass-to-charge ratio in a magnetic field.[6]	Separation of gaseous compounds based on mass differences in a strong centrifugal field.[3]	Selective ionization of ⁵⁸Ni atoms using precisely tuned lasers.
Feed Material	Typically a volatile nickel compound or nickel metal.	A gaseous nickel compound, such as nickel carbonyl or nickel hexafluoroacetylacetonate.	Atomic vapor of nickel.
Typical Enrichment/Pass	High	Moderate	High
Throughput	Low (milligrams to grams)[2]	High (grams to kilograms)[2]	Potentially high
Energy Consumption	High	Low	Moderate
Key Advantages	High purity, versatility for many elements.[1]	High throughput, energy-efficient for large quantities.[1]	High selectivity, potentially lower cost for specific isotopes.
Common Challenges	Low throughput, ion source instability, space charge effects.[7][8]	Complex machinery, rotor stability, requires suitable gaseous compounds.	Complex laser systems, material handling at high temperatures.

Troubleshooting Guides

Electromagnetic Isotope Separation (EMIS/Calutron)

Q: My ⁵⁸Ni yield is significantly lower than expected. What are the possible causes and solutions?

A: Low yield in an EMIS process can stem from several factors:

• Ion Source Instability: An unstable ion source is a primary cause of low ion beam current and, consequently, low yield.

  • Troubleshooting:

    • Check the filament for degradation or breakage.

    • Ensure the feed material is vaporizing at a stable rate.

    • Verify the stability of the power supplies for the ion source.

    • Clean and inspect the ion source components for any deposits or damage.

• Poor Beam Focus: If the ion beam is not properly focused on the collector pocket, the collection efficiency will be low.

  • Troubleshooting:

    • Adjust the accelerating voltage and magnetic field strength to optimize the beam trajectory.[9]

    • Check for and correct any misalignments in the ion optics.

    • Use magnetic shims to fine-tune the magnetic field for better focus.[6]

• Space Charge Effects: At high beam currents, the mutual repulsion of the positive ions can cause the beam to spread, leading to losses.[7][8]

  • Troubleshooting:

    • Introduce a controlled amount of inert gas into the vacuum chamber to promote space-charge neutralization.[7]

    • Optimize the ion source extraction geometry.

Q: I am observing isotopic cross-contamination in my collected ⁵⁸Ni sample. How can I improve the isotopic purity?

A: Isotopic contamination can be caused by several factors:

• Scattering of Ions: Collisions between ions and residual gas molecules in the vacuum chamber can alter their trajectories, causing them to land in the wrong collector.[7]

  • Troubleshooting:

    • Improve the vacuum in the separator. A lower pressure reduces the probability of collisions.

    • Optimize the pressure of any gas used for space-charge neutralization to balance neutralization with minimal scattering.

• Poor Resolution: If the separation between the ion beams of different isotopes at the collector is insufficient, they can overlap.

  • Troubleshooting:

    • Increase the magnetic field strength or the ion path radius to improve the physical separation between the beams.

    • Optimize the ion source to produce a beam with a smaller energy spread.

• Sputtering and Re-sputtering: High-energy ions striking the collector can sputter material, which may then deposit in adjacent collectors.

  • Troubleshooting:

    • Design the collector pockets to minimize the escape of sputtered material.

    • Consider using a lower beam energy if feasible.

Gas Centrifuge Isotope Separation (GCIS)

Q: The enrichment factor in my gas centrifuge cascade has dropped. What should I investigate?

A: A decrease in the enrichment factor can be due to:

• Incorrect Cascade Pressures and Flow Rates: The pressures and flow rates of the feed, product, and tails streams are critical for optimal separation.

  • Troubleshooting:

    • Verify the calibration and operation of all pressure and flow controllers.

    • Check for leaks in the cascade piping.

    • Ensure the feed gas is being introduced at the correct stage in the cascade.[10]

• Rotor Instability or Vibration: Excessive vibration in a centrifuge can disrupt the internal gas flow dynamics, reducing separation efficiency.[11][12]

  • Troubleshooting:

    • Use a vibration analysis system to identify the source and frequency of the vibration.

    • Check the rotor balance and the condition of the bearings.

    • Ensure the centrifuge is operating at its designated resonant frequency.

• Temperature Gradients: Uncontrolled temperature changes can affect the gas dynamics within the centrifuge.

  • Troubleshooting:

    • Verify the stability and uniformity of the heating and cooling systems for the centrifuge casings.

Atomic Vapor Laser Isotope Separation (AVLIS)

Q: The ionization efficiency of ⁵⁸Ni in my AVLIS setup is low. What are the likely causes?

A: Low ionization efficiency is a common challenge in AVLIS:

• Laser Power and Frequency Instability: The lasers must be precisely tuned to the specific electronic transitions of ⁵⁸Ni and have sufficient power to drive the ionization process.

  • Troubleshooting:

    • Use a wavemeter and power meter to continuously monitor the laser frequency and power.

    • Check the alignment of the laser beams through the atomic vapor.

    • Ensure the laser systems are operating within their specified stability parameters.

• Sub-optimal Atomic Vapor Density: The density of the nickel vapor must be within a specific range for efficient laser interaction.

  • Troubleshooting:

    • Adjust the heating of the nickel source to control the vapor pressure.

    • Monitor the vapor density using appropriate diagnostic techniques.

• Incomplete Ion Extraction: The ionized ⁵⁸Ni must be efficiently extracted from the vapor by the electric field.

  • Troubleshooting:

    • Verify the voltage and configuration of the ion extraction plates.

    • Check for any obstructions or field distortions in the extraction region.

Experimental Protocols

Production of Cobalt-58 from Enriched Nickel-58

This protocol outlines the general steps for producing ⁵⁸Co from an enriched ⁵⁸Ni target.

• Target Preparation:

  • The enriched ⁵⁸Ni is typically in the form of a metal powder or oxide.

  • For irradiation, the ⁵⁸Ni is often electroplated onto a suitable backing material (e.g., copper or silver) to form a thin, uniform target. This ensures good heat dissipation during irradiation.

• Irradiation:

  • The ⁵⁸Ni target is irradiated in a cyclotron or nuclear reactor.

  • The most common reaction is ⁵⁸Ni(p,n)⁵⁸Co, where the nickel target is bombarded with protons.[5]

  • The energy of the proton beam and the duration of the irradiation are optimized to maximize the production of ⁵⁸Co while minimizing the formation of impurities.

• Chemical Separation:

  • After irradiation, the target is dissolved in a suitable acid, such as hydrochloric acid (HCl).[13]

  • The ⁵⁸Co is then chemically separated from the bulk nickel target material and any other metallic impurities.

  • Anion exchange chromatography is a commonly used method for this separation. The dissolved target solution, in a high concentration of HCl, is passed through an anion exchange resin. The cobalt forms a chloride complex that is retained by the resin, while the nickel passes through.[13]

  • The purified ⁵⁸Co is then eluted from the resin using a lower concentration of HCl.[13]

• Quality Control:

  • The final ⁵⁸Co product is analyzed to determine its radionuclidic purity, radiochemical purity, and specific activity.

  • Gamma spectroscopy is used to identify and quantify the radioactive isotopes present.

Mandatory Visualizations

Caption: Workflow for the production of Cobalt-58 from enriched Nickel-58.

Caption: Troubleshooting logic for low ⁵⁸Ni yield in EMIS.

References

• 1. inis.iaea.org [inis.iaea.org]
• 2. isotopes.gov [isotopes.gov]
• 3. Gas centrifuge - Wikipedia [en.wikipedia.org]
• 4. Production Method for Cobalt-58 (58Co) Radioisotopes By 58Ni(n,p)58Co Reaction [inis.iaea.org]
• 5. Production, Purification, and Applications of a Potential Theranostic Pair: Cobalt-55 and Cobalt-58m - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Calutron - Wikipedia [en.wikipedia.org]
• 7. The Uranium Bomb, the Calutron, and the Space-Charge Problem - Physics Today [physicstoday.aip.org]
• 8. sipri.org [sipri.org]
• 9. nrc.gov [nrc.gov]
• 10. Modeling of filling gas centrifuge cascade for nickel isotope separation by feed flow input to different stages | MATEC Web of Conferences [matec-conferences.org]
• 11. researchgate.net [researchgate.net]
• 12. Flow induced vibrations in gas tube assembly of centrifuge [inis.iaea.org]
• 13. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

Technical Support Center: High-Purity Nickel-58 Foils

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with high-purity Nickel-58 (Ni-58) foils.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the production and handling of high-purity Ni-58 foils.

Issue 1: Poor Isotopic Enrichment of Nickel-58

Q: Our isotopic analysis shows Ni-58 enrichment below the required >99.5%. What are the potential causes and solutions?

A: Insufficient isotopic enrichment can stem from several factors in the enrichment process, most commonly electromagnetic isotope separation (EMIS).

• Potential Causes:

  • Cross-contamination in the ion source: Residual natural nickel or other isotopes from previous runs can contaminate the feedstock.

  • Inadequate magnetic field calibration: The magnetic field strength must be precisely tuned to separate ions based on their mass-to-charge ratio. Improper calibration can lead to incomplete separation of Ni-58 from other nickel isotopes.

  • Poor vacuum conditions: A high-quality vacuum is essential to prevent scattering of the ion beam. Residual gases can cause ions to deviate from their intended trajectories, leading to cross-contamination in the collection pockets.

  • Feedstock impurities: The initial nickel feedstock may contain impurities that interfere with the ionization and separation process.

• Troubleshooting Steps:

  • Ion Source Cleaning: Thoroughly clean the ion source and all components of the beam line to remove any residual nickel from previous runs.

  • Magnetic Field Recalibration: Recalibrate the magnetic field using a known standard to ensure accurate mass separation.

  • Vacuum System Check: Inspect the vacuum system for leaks and ensure that the operating pressure is within the specified range for the EMIS system.

  • Feedstock Analysis: Analyze the nickel feedstock for impurities using a technique like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to ensure it meets the required purity levels before enrichment.

Issue 2: Defects in Electrodeposited Nickel-58 Foils

Q: We are observing defects such as pitting, brittleness, and poor adhesion in our electrodeposited Ni-58 foils. How can we troubleshoot these issues?

A: Defects in electrodeposited foils are often related to the plating bath composition, operating parameters, and substrate preparation. The Watts nickel bath is a common formulation for nickel electroplating.

• Pitting:

  • Cause: Hydrogen bubbles adhering to the cathode (substrate) surface, or organic contamination in the plating bath.

  • Solution:

    • Increase the concentration of the wetting agent (anti-pitting agent) in the bath to reduce surface tension.

    • Improve agitation of the electrolyte to dislodge hydrogen bubbles.

    • Perform a carbon treatment of the bath to remove organic impurities.

• Brittleness:

  • Cause: High levels of organic brighteners, metallic contaminants (e.g., zinc, chromium), or incorrect pH or temperature.

  • Solution:

    • Reduce the concentration of the brightener.

    • Purify the plating bath to remove metallic impurities.

    • Ensure the pH and temperature of the bath are within the optimal range for the specific formulation.

• Poor Adhesion:

  • Cause: Improper substrate preparation, leading to a contaminated or passive surface. This can also be caused by high brightener concentrations in the plating bath.

  • Solution:

    • Implement a rigorous substrate cleaning and activation procedure. This typically involves degreasing, acid etching, and rinsing.

    • Reduce the brightener concentration in the plating bath.

    • Consider a "nickel strike" – a thin, initial layer of nickel deposited from a special bath formulation to promote adhesion.

Issue 3: Defects in Cold-Rolled Nickel-58 Foils

Q: Our cold-rolled Ni-58 foils exhibit pinholes, wrinkles, and inconsistent thickness. What are the likely causes and how can they be mitigated?

A: Defects in rolled foils are typically due to the quality of the starting material, the condition of the rolling mill, and the rolling process parameters.

• Pinholes:

  • Cause: Inclusions or gas content in the initial nickel ingot, or contaminants in the rolling oil or on the rollers.

  • Solution:

    • Use high-purity, well-degassed nickel ingots as the starting material.

    • Ensure a clean rolling environment with effective filtration of the rolling oil.

    • Regularly inspect and clean the rollers to prevent the transfer of debris to the foil surface.

• Wrinkles and Poor Flatness:

  • Cause: Uneven deformation during rolling due to improper roller shape, incorrect tension, or non-uniform thickness of the starting material.

  • Solution:

    • Optimize the roller profile and ensure it is appropriate for the foil thickness.

    • Precisely control the tension of the foil during the rolling process.

    • Use a starting material with uniform thickness.

• Inconsistent Thickness:

  • Cause: Worn or improperly calibrated rollers.

  • Solution:

    • Regularly inspect the rollers for wear and recalibrate the gap between them.

    • Employ in-line thickness monitoring to allow for real-time adjustments during the rolling process.

Frequently Asked Questions (FAQs)

Q1: What is the highest achievable purity for Nickel-58 foils?

A1: The isotopic purity of Nickel-58 can exceed 99.5%.[1] The elemental purity of the nickel foil can be as high as 99.999% (5N).[2]

Q2: What are the primary methods for producing high-purity Nickel-58 foils?

A2: The two main methods are electrodeposition and cold rolling. Electrodeposition is often preferred for producing very thin, high-purity foils with excellent thickness control.[3]

Q3: What are the common elemental impurities in high-purity nickel and what are their acceptable limits?

A3: Common impurities include copper, iron, manganese, carbon, silicon, and sulfur. For high-purity grades (e.g., 99.99%), the concentration of individual impurities is typically in the range of a few parts per million (ppm).

Q4: How should thin Nickel-58 foils be handled and stored?

A4: Thin foils are delicate and should be handled with care, preferably with non-metallic tweezers. They are also susceptible to oxidation and contamination. It is recommended to store them in a clean, dry, and inert atmosphere, such as a nitrogen-filled glovebox or a vacuum desiccator.

Data Presentation

Table 1: Typical Impurity Limits for High-Purity Nickel

Purity Grade	Ni + Co (%)	Cu (%)	Mn (%)	C (%)	Si (%)	S (%)
99.5% (N6)	≥99.5	≤0.06	≤0.05	≤0.10	≤0.10	≤0.005
99.6% (Nickel 200)	99.0 min.	0.25 max.	0.35 max.	0.15 max.	0.35 max.	0.01 max.
99.80% (LME Guideline)	99.80	0.02	0.005	-	0.005	0.01
99.99% (High-Purity)	>99.99	<0.001	<0.001	<0.001	<0.001	<0.001

Data compiled from multiple sources.

Table 2: Comparison of Thickness Tolerances for Foil Production Methods

Production Method	Typical Thickness Range	Typical Thickness Tolerance
Electrodeposition	5 µm - 50 µm	± 10% of nominal thickness (minimum ± 2 µm)
Cold Rolling	0.05 mm - 5.00 mm	Varies with thickness, e.g., ±0.004" for 0.031" thick sheet

Data compiled from multiple sources, including[4][5].

Experimental Protocols

Protocol 1: Electrodeposition of High-Purity Nickel-58 Foil (Watts Bath)

This protocol outlines the basic steps for electrodepositing a high-purity Ni-58 foil using a Watts-type bath.

• Substrate Preparation:

  • Select a suitable substrate, such as a polished titanium or stainless steel plate.

  • Degrease the substrate by sonicating in an alkaline cleaning solution, followed by rinsing with deionized water.

  • Activate the substrate surface by dipping it in a dilute acid solution (e.g., 10% HCl), followed by a thorough rinse with deionized water.

• Electrolyte Preparation (Watts Bath):

  • Dissolve the following high-purity chemicals in deionized water. The source nickel should be isotopically enriched Ni-58.

    • Nickel Sulfate (from enriched Ni-58): 36.0 oz/gal

    • Nickel Chloride (from enriched Ni-58): 12.0 oz/gal

    • Boric Acid: 6.0 oz/gal

  • Heat the solution to the operating temperature (typically 130-140°F) and stir until all components are dissolved.

  • Adjust the pH to the desired range (typically 4.0-4.5) using dilute sulfuric acid or nickel carbonate.

  • Add appropriate amounts of carrier, brightener, and wetting agents as required for the desired foil properties.

• Electrodeposition Process:

  • Set up the electroplating cell with the prepared substrate as the cathode and a high-purity nickel anode (ideally also enriched Ni-58 to maintain isotopic purity of the bath).

  • Immerse the electrodes in the heated and agitated Watts bath.

  • Apply a controlled DC current. The current density will determine the plating rate and the properties of the deposited foil.

  • Monitor the plating process for the desired duration to achieve the target foil thickness.

  • Once plating is complete, turn off the power supply and carefully remove the substrate from the bath.

• Post-Plating Treatment:

  • Rinse the plated substrate thoroughly with deionized water to remove residual electrolyte.

  • Dry the substrate using a stream of dry nitrogen or in a vacuum oven.

  • Carefully peel the deposited Ni-58 foil from the substrate.

Protocol 2: Isotopic Analysis of Nickel-58 Foil by MC-ICP-MS

This protocol provides a general workflow for the high-precision isotopic analysis of Ni-58 foils.

• Sample Dissolution:

  • Accurately weigh a small piece of the Ni-58 foil.

  • Dissolve the foil in a minimal amount of high-purity nitric acid.

  • Evaporate the solution to dryness and re-dissolve in a dilute acid solution (e.g., 2% HNO3) to the desired concentration for analysis.

• Chromatographic Purification (if necessary):

  • If elemental impurities are present that could cause isobaric interferences (e.g., 58Fe on 58Ni), a chemical separation step is required.

  • Pass the dissolved sample through a cation exchange resin column to separate nickel from matrix elements.

  • Collect the nickel fraction for analysis.

• Mass Spectrometry Analysis:

  • Introduce the purified nickel solution into a Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).

  • Measure the ion beams of the stable nickel isotopes simultaneously using multiple Faraday cup detectors.

  • Correct for instrumental mass bias using a suitable normalization technique (e.g., sample-standard bracketing with a certified nickel isotope standard like NIST SRM 986).

  • Calculate the isotopic abundances, including that of Ni-58.

Mandatory Visualization

Caption: Production workflow for high-purity Nickel-58 foils.

Caption: Troubleshooting decision tree for Ni-58 foil defects.

References

• 1. onlinemetals.com [onlinemetals.com]
• 2. 4seasonpoolcare.ca [4seasonpoolcare.ca]
• 3. repository.dl.itc.u-tokyo.ac.jp [repository.dl.itc.u-tokyo.ac.jp]
• 4. nickel-guide.microncoatings.it [nickel-guide.microncoatings.it]
• 5. onlinemetals.zendesk.com [onlinemetals.zendesk.com]

Technical Support Center: Minimizing Sample Contamination in Ni Isotope Ratio Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize nickel (Ni) sample contamination during isotope ratio analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of nickel contamination in a laboratory setting?

A1: Nickel contamination can originate from various sources throughout the analytical workflow. It is crucial to identify and mitigate these sources to ensure accurate isotope ratio measurements. Major sources include:

• Laboratory Environment: Dust and aerosols in the lab air can be significant contributors.[1][2][3] Laboratories in urban or industrial areas may have higher atmospheric Ni levels.[3] The use of certain materials in the lab construction, such as some paints and cements, can also be a source.[1]

• Reagents and Water: Impurities in acids, solvents, and even high-purity water can introduce Ni contamination.[4] It is essential to use the highest purity reagents available and to verify their purity.

• Labware and Equipment: Glassware, pipette tips, sample vials, and instrument components can leach Ni.[5][6][7] Plasticware is generally preferred over glassware for trace metal analysis.[6][7] Colored plastics (e.g., red or blue caps) should be tested for leachable metals.[6]

• Analyst-Induced Contamination: The analyst can be a source of contamination through skin cells, hair, and clothing fibers.[6][8] Proper personal protective equipment (PPE) is essential.

• Cross-Contamination: Inadequate cleaning of labware and instrument components between samples with varying Ni concentrations can lead to significant cross-contamination.[5][9]

Q2: What is a procedural blank and why is it important?

A2: A procedural blank is a sample that contains all the reagents used in the sample preparation process and is subjected to the entire analytical procedure, just like a real sample, but without the sample matrix itself.[10] It is a critical quality control measure for assessing the level of contamination introduced during sample preparation and analysis.[2][11] An ideal procedural blank should have a Ni concentration that is negligible compared to the samples being analyzed.

Q3: How often should I run a procedural blank?

A3: A procedural blank should be included with every batch of samples being processed.[11] This allows for the monitoring of contamination on a batch-by-batch basis and ensures the quality of the data.

Troubleshooting Guides

Issue: High Procedural Blanks

High procedural blanks are a common issue in Ni isotope analysis and indicate a significant source of contamination. This guide provides a systematic approach to identifying and eliminating the source of the high blank.

Step 1: Isolate the Source of Contamination

To pinpoint the source of the high Ni blank, a process of elimination is necessary. This involves systematically testing each component of the analytical workflow.

Experimental Protocol: Blank Source Investigation

• Reagent Blank: Prepare a blank using only the high-purity water and the final acid solution used to dilute the samples. Analyze this to check for contamination from the final dilution step.

• Acid Blank: Test each batch of acid (e.g., nitric acid, hydrochloric acid) used in the digestion and purification process individually.

• Labware Leaching Test: Fill a representative piece of each type of labware (e.g., beaker, centrifuge tube, pipette tip) with a blank acid solution and let it sit for a period equivalent to the sample processing time. Analyze the acid to check for leachable Ni.

• Purification Column Blank: Pass a blank solution through the entire chromatographic purification process and analyze the eluate. This will assess contamination from the resins and the column hardware.

Step 2: Systematic Troubleshooting Based on Findings

Potential Source	Troubleshooting Actions
Reagents (Acids, Water)	- Use the highest purity, trace-metal grade reagents available.[4] - Consider sub-boiling distillation of acids in-house for ultra-trace analysis.[7] - Test new batches of reagents before use.
Labware (Plastic & Glass)	- Switch to plasticware (e.g., PFA, FEP) instead of glassware where possible.[6][7] - Implement a rigorous cleaning protocol for all labware (see Q&A on cleaning protocols). - Avoid colored plastics for caps (B75204) and vials, or test them for leachates.[6]
Chromatography Resins	- Pre-clean new resins extensively according to the manufacturer's instructions. - Run multiple column volumes of blank acid through the columns before loading samples.
Laboratory Environment	- Perform sample preparation in a clean hood or a trace-metal clean laboratory.[1][7] - Minimize the storage of cardboard and paper products in the lab.[8] - Regularly wipe down work surfaces with high-purity water.[8]
Analyst Technique	- Always wear powder-free gloves, a lab coat, and hairnet.[6][8] - Change gloves frequently, especially after touching anything outside of the clean workspace.

Diagram: Troubleshooting High Procedural Blanks

Caption: A logical workflow for troubleshooting high procedural blanks in Ni isotope analysis.

Labware Cleaning Protocols

Q: What is the recommended cleaning procedure for labware used in Ni isotope analysis?

A: A multi-step acid cleaning procedure is essential for minimizing Ni contamination from labware. The following is a general protocol that can be adapted based on the level of cleanliness required.

Experimental Protocol: Labware Acid Cleaning

• Initial Rinse: As soon as possible after use, rinse the labware thoroughly with tap water to remove the bulk of the previous sample.[12]

• Detergent Wash: Wash the labware with a phosphate-free laboratory detergent.[12] Use brushes to scrub if necessary.

• Tap Water Rinse: Rinse thoroughly with warm tap water to remove all traces of detergent.[12]

• Acid Soak: Submerge the labware in a bath of 10-20% nitric acid (HNO₃) for at least 24 hours.[12][13][14] For ultra-trace work, a longer soaking time may be necessary.

• High-Purity Water Rinse: Rinse the labware multiple times (at least 3-4 times) with high-purity (e.g., 18.2 MΩ·cm) water.[12]

• Drying: Allow the labware to air dry in a clean, dust-free environment, such as a laminar flow hood.[8] Do not use paper towels to dry the labware as they can introduce contamination.[8]

• Storage: Store the clean labware in a sealed, clean container or a designated clean cabinet until use.

Labware Type	Recommended Material	Specific Cleaning Considerations
Beakers, Vials	PFA, FEP, Polypropylene	Avoid borosilicate glass as it can be a source of Ni.[4][7]
Pipette Tips	Natural Polypropylene	Colorless tips are preferred.[8] Pre-rinse with dilute acid before use.[6]
Autosampler Tubes	Polypropylene	Rinse with 1% nitric acid immediately before use.[8]

Sample Preparation Workflow

The following diagram illustrates a typical workflow for Ni isotope sample preparation, highlighting critical points for contamination control.

Diagram: Ni Isotope Sample Preparation Workflow

Caption: A generalized workflow for Ni isotope sample preparation with key contamination control points.

By implementing these best practices and utilizing these troubleshooting guides, researchers can significantly reduce the risk of nickel contamination and improve the accuracy and reliability of their isotope ratio data.

References

• 1. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 2. www-pub.iaea.org [www-pub.iaea.org]
• 3. researchgate.net [researchgate.net]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. savillex.jp [savillex.jp]
• 6. How to Improve Your ICP-MS Analysis, Part 1: Contamination [thermofisher.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. fda.gov [fda.gov]
• 9. How to Minimize Contamination and Carry Over Issues on ICP-MS [event.on24.com]
• 10. eurachem.org [eurachem.org]
• 11. ldeo.columbia.edu [ldeo.columbia.edu]
• 12. watersciences.unl.edu [watersciences.unl.edu]
• 13. cores.research.asu.edu [cores.research.asu.edu]
• 14. feedhaccp.org [feedhaccp.org]

Troubleshooting low yields in 58Ni-based radioisotope production

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 58Ni-based radioisotope production.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low radioisotope yields when using a 58Ni target?

Low yields in 58Ni-based radioisotope production can stem from several factors throughout the production workflow. The most critical areas to investigate are:

• Target Integrity and Quality: The physical characteristics of the 58Ni target are paramount. Issues such as incorrect thickness, non-uniform deposition during electroplating, poor adhesion to the substrate, and the presence of cracks can lead to inefficient heat transfer during irradiation, potentially causing target failure and reduced yields.[1][2][3][4]

• Irradiation Parameters: The energy and current of the proton beam must be optimized for the specific nuclear reaction. Deviations from the optimal energy window can significantly decrease the production of the desired radioisotope and increase the formation of impurities.[5][6] Similarly, a beam current that is too low will result in a lower production rate.

• Chemical Separation Efficiency: Incomplete separation of the produced radioisotope from the bulk 58Ni target material and other byproducts will directly impact the final yield. The efficiency of the chromatographic separation process is a key factor.[7][8]

• Purity of Target Material: The use of natural nickel instead of enriched 58Ni can lead to the production of a wider range of radioisotopes, thus reducing the relative yield of the desired product and complicating purification.[7][9][10]

Q2: How does the choice between natural and enriched 58Ni targets affect my production?

The isotopic composition of your nickel target has a significant impact on both the yield of your desired radioisotope and the radionuclidic purity of the final product.

• Enriched 58Ni Targets: Using isotopically enriched 58Ni (typically >99%) maximizes the probability of the desired nuclear reaction, for example, 58Ni(p,α)55Co. This leads to a higher yield of 55Co and significantly lower levels of radionuclidic impurities such as 57Co and 58Co.[7][11] However, enriched 58Ni is expensive, making efficient recovery and recycling of the target material crucial.[1][11]

• Natural Nickel Targets: Natural nickel is composed of approximately 68% 58Ni, with other stable isotopes like 60Ni, 61Ni, 62Ni, and 64Ni.[7] While more cost-effective, irradiating natural nickel will produce a variety of radioisotopes, leading to a lower effective yield of the desired product and a more complex purification process to remove unwanted radionuclidic impurities.[7][9][10]

Q3: What are the critical parameters for successful 58Ni target electroplating?

The quality of the electroplated 58Ni target is a critical determinant of a successful irradiation. Key parameters to control during the electroplating process include:

• Electrolyte Bath Composition: A commonly used electrolyte is the Watts bath, which contains nickel sulfate (B86663) (NiSO4), nickel chloride (NiCl2), and boric acid (H3BO3).[3][4] Boric acid acts as a pH buffer at the cathode surface, preventing the formation of nickel hydroxide (B78521) and improving the quality of the deposit.[3][4]

• Current Density and Temperature: The applied current density and the temperature of the plating bath influence the morphology, adhesion, and stress of the deposited nickel layer. Optimal conditions often involve moderate current densities (e.g., 5-10 mA/cm²) and temperatures around 40°C to achieve a smooth, dense, and well-adhering layer.[12]

• Substrate Preparation: The surface of the substrate (e.g., gold, silver, or copper) must be meticulously cleaned and prepared to ensure good adhesion of the electroplated nickel.[13]

• Nickel Concentration: The concentration of nickel in the electrolyte bath should be sufficient to produce a target of the desired thickness.[1] Given the high cost of enriched 58Ni, small plating baths are often used to minimize waste.[12]

Troubleshooting Guide

Issue: Lower Than Expected Yield

This is one of the most common challenges in radioisotope production. The following decision tree can help diagnose the potential cause:

Caption: Troubleshooting Decision Tree for Low Yields.

Issue: High Levels of Radionuclidic Impurities

High levels of unwanted radioisotopes can compromise the quality of the final product for research and clinical applications.

• Verify Target Enrichment: The primary source of many impurities is the use of natural or insufficiently enriched nickel.[7] For example, when producing 55Co from 58Ni, the presence of other nickel isotopes in the target will lead to the formation of 57Co, 58Co, and 57Ni.

• Optimize Proton Beam Energy: The cross-sections for different nuclear reactions are highly dependent on the proton energy. It is crucial to operate within an energy window that maximizes the production of the desired radioisotope while minimizing the cross-sections for reactions that produce impurities.[5][6] The use of an aluminum degrader foil can help to precisely control the energy of the proton beam incident on the target.[5]

• Allow for Decay of Short-Lived Impurities: In some cases, waiting for a specific period after the end of bombardment (EOB) can allow for the decay of short-lived impurities, thus increasing the radionuclidic purity of the desired isotope.[9]

• Improve Chemical Separation: Ensure that the chosen chemical separation method, such as anion exchange chromatography, is effective at separating the desired radioisotope from the identified impurities.[8]

Data Presentation

Table 1: Production Parameters for 55Co from 58Ni Targets

Parameter	Value	Reference
Nuclear Reaction	58Ni(p,α)55Co	[11]
Target Material	Enriched 58Ni (>99%)	[7][11]
Proton Beam Energy	~16 MeV	[7]
Thick Target Yield	9.3 ± 0.6 MBq/μA·h	[11]
Radionuclidic Purity (EOB)	>92%	[7]
Common Impurities	57Co, 58Co, 57Ni	[7]

Table 2: Comparison of Natural vs. Enriched Nickel for 55Co Production

Target Material	Saturation Yield (16 MeV protons)	Radionuclidic Purity (EOB)	Key Consideration	Reference
Natural Nickel Foil	236 MBq/μA·h	>97%	Higher initial yield but contains multiple Co isotopes.	[7]
Enriched 58Ni (>99%)	9.3 MBq/μA·h	>92%	Lower yield but higher purity of 55Co.	[7]

Experimental Protocols

Protocol 1: Electroplating of Enriched 58Ni

This protocol describes a general method for the electrodeposition of enriched 58Ni onto a gold or silver substrate.

• Substrate Preparation:

  • Mechanically polish the substrate surface (e.g., gold disc) to a mirror finish.

  • Degrease the substrate by sonicating in acetone, followed by ethanol, and finally deionized water.

• Electrolyte Preparation:

  • Dissolve the enriched 58Ni material in a minimal amount of nitric acid.

  • Evaporate to dryness and reconstitute in a suitable electrolyte solution, such as a Watts bath containing nickel sulfate, nickel chloride, and boric acid.[3] The pH is typically adjusted with an ammonium (B1175870) acetate/ammonium hydroxide buffer.[5]

• Electrodeposition:

  • Place the prepared substrate as the cathode and a platinum wire or foil as the anode in the electroplating cell containing the 58Ni electrolyte.

  • Apply a constant current density (e.g., 5-10 mA/cm²) for a duration calculated to achieve the desired target thickness (typically 15-20 hours).[5][12] The temperature of the bath should be maintained, for example, at 40°C.[12]

• Target Finishing:

  • After plating, rinse the target with deionized water and dry it thoroughly.

  • Visually inspect the target for a smooth, uniform, and crack-free surface.

Protocol 2: Separation of Cobalt from Nickel Target

This protocol outlines a common method for separating cobalt radioisotopes (e.g., 55Co) from the bulk nickel target material using anion exchange chromatography.[7]

• Target Dissolution:

  • Dissolve the irradiated 58Ni target in a small volume of concentrated hydrochloric acid (HCl), often with gentle heating.[7][8]

• Column Preparation:

  • Prepare an anion exchange column (e.g., AG1-X8 resin).

  • Condition the column by passing concentrated HCl through it.

• Loading and Elution:

  • Load the dissolved target solution onto the conditioned column. The cobalt isotopes will be retained on the resin, while the nickel will pass through.

  • Wash the column with concentrated HCl to ensure all the nickel has been eluted. The nickel can be collected for recovery and recycling.[7]

  • Elute the desired cobalt radioisotope from the resin using a dilute HCl solution (e.g., 0.4-0.5 M HCl).[7]

• Final Product Formulation:

  • Collect the cobalt-containing fraction.

  • This fraction can then be evaporated and reconstituted in a suitable solution for subsequent use.

Visualizations

Caption: Overall Experimental Workflow for 58Ni-Based Radioisotope Production.

References

• 1. d-nb.info [d-nb.info]
• 2. Calculated Radioactivity Yields of Cu-64 From Proton-Bombarded Ni-64 Targets Using SRIM Codes - Neliti [neliti.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Frontiers | Laser-driven production with advanced targets of Copper-64 for medical applications [frontiersin.org]
• 7. Expanding the PET radioisotope universe utilizing solid targets on small medical cyclotrons - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Production of copper-64 using a hospital cyclotron: targetry, purification and quality analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of the copper-64 production from natural nickel target at a cyclotron | St. Petersburg Polytechnic University Journal: Physics and Mathematics [physmath.spbstu.ru]
• 10. physmath.spbstu.ru [physmath.spbstu.ru]
• 11. Cyclotron production and radiochemical separation of 55Co and 58mCo from 54Fe, 58Ni and 57Fe targets - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Production and Quality Control of 64Cu from High Current Ni Target [scirp.org]

Technical Support Center: Refinement of Experimental Protocols for Nickel-58 Labeling

Welcome to the Technical Support Center for Nickel-58 (⁵⁸Ni) labeling protocols. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the use of ⁵⁸Ni in experimental settings. Here you will find detailed methodologies, data presentation guidelines, and visual aids to assist in refining your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is Nickel-58, and why is it used for isotopic labeling?

A1: Nickel-58 (⁵⁸Ni) is a stable, non-radioactive isotope of nickel.[1] It is the most abundant of the five stable nickel isotopes.[1] In research, ⁵⁸Ni is used as a tracer in biological and biomedical applications. Its stability allows for the noninvasive measurement of processes like human consumption and absorption of nickel-containing compounds.[2]

Q2: What are the primary applications of ⁵⁸Ni labeling in our field?

A2: ⁵⁸Ni labeling is primarily used for:

• Tracer Studies: Tracking the uptake, distribution, and metabolism of nickel or nickel-containing compounds in cells and organisms.

• Quantitative Analysis: Precisely quantifying nickel-containing molecules in biological samples using techniques like isotope dilution mass spectrometry.[3]

• Signaling Pathway Investigation: Elucidating the role of nickel in cellular signaling cascades, such as the hypoxia-inducible factor (HIF) pathway.[4][5]

Q3: Can I use standard chelators for ⁵⁸Ni that I use for regular nickel?

A3: Yes, the isotopic variation does not significantly alter the chemical properties. Standard chelators used for nickel (Ni²⁺) can be used for ⁵⁸Ni²⁺. However, the efficiency and stability of chelation are critical for the success of labeling experiments.

Q4: How do I handle potential contamination with natural abundance nickel?

A4: To avoid skewed quantitative results, it is crucial to use high-purity reagents and acid-washed labware to minimize background nickel levels. Running a blank sample (without the ⁵⁸Ni tracer) is essential to determine the baseline nickel concentration.

Troubleshooting Guides

Issue 1: Low Labeling Efficiency or Yield

Symptoms:

• Low incorporation of ⁵⁸Ni into the target molecule (protein, small molecule, or nanoparticle).

• Weak signal from ⁵⁸Ni in mass spectrometry analysis.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Reaction Conditions	Optimize pH, temperature, and incubation time for the chelation or incorporation reaction. Nickel chelation can be pH-sensitive.
Chelator Instability or Inefficiency	Ensure the chelator is stable under your experimental conditions. Consider screening different chelators for higher affinity and stability with nickel.
Presence of Competing Metal Ions	Use high-purity reagents and buffers. Consider adding a mild chelating agent like EDTA in initial purification steps of your molecule (if applicable) and ensure its complete removal before ⁵⁸Ni labeling.
Incorrect Stoichiometry	Optimize the molar ratio of the ⁵⁸Ni isotope to the chelating agent or target molecule. An excess of the isotope may be required to drive the reaction to completion.
Inefficient Purification	Product loss during purification steps can significantly lower the final yield. Optimize purification methods (e.g., dialysis, size exclusion chromatography) to minimize loss.

Issue 2: Non-Specific Binding of ⁵⁸Ni

Symptoms:

• High background signal in control samples.

• ⁵⁸Ni detected in fractions where the target molecule is absent.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Adsorption to Labware	Use polypropylene (B1209903) or other low-binding tubes and plates. Pre-treating labware with a blocking agent may also help. Adsorption of metal compounds to culture plates can be significant.[6]
Binding to Non-Targeted Biomolecules	In biological systems, nickel can bind non-specifically to proteins with histidine, cysteine, or glutamate (B1630785) residues.[7] Include washing steps with a buffer containing a low concentration of a competing chelator (e.g., imidazole (B134444) for His-tagged proteins) to remove weakly bound nickel.
Precipitation of Nickel Salts	Ensure that the buffer composition and pH do not cause the precipitation of nickel hydroxide (B78521) or other salts.

Issue 3: Instability of the ⁵⁸Ni-Labeled Molecule

Symptoms:

• Loss of ⁵⁸Ni from the labeled molecule over time or during subsequent experimental steps.

• Appearance of free ⁵⁸Ni in the experimental medium.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Weak Chelation	The chelator may not be providing a stable complex with nickel. Investigate the use of macrocyclic chelators which generally offer higher kinetic inertness.
Transchelation	Other molecules in the system with a higher affinity for nickel may be stripping the ⁵⁸Ni from your labeled compound. This is a common issue in biological media containing metal-binding proteins.
Chemical Degradation	The labeled molecule itself may be degrading, leading to the release of ⁵⁸Ni. Assess the stability of the unlabeled molecule under the same conditions.

Quantitative Data Summary

The following tables provide hypothetical yet realistic data for assessing labeling efficiency and stability. Researchers should generate their own data for their specific experimental setup.

Table 1: ⁵⁸Ni Labeling Efficiency of a His-tagged Protein

Parameter	Value	Method
Initial ⁵⁸Ni Concentration	100 µM	ICP-MS
Protein Concentration	50 µM	Bradford Assay
Molar Ratio (⁵⁸Ni:Protein)	2:1	-
Incubation Time	1 hour	-
Labeling Efficiency	92%	ICP-MS of protein fraction after size exclusion chromatography

Table 2: Stability of a ⁵⁸Ni-Chelate Complex in Cell Culture Medium

Time Point	% ⁵⁸Ni Remaining on Molecule
0 hours	100%
6 hours	95%
12 hours	88%
24 hours	75%

Experimental Protocols

Protocol 1: ⁵⁸Ni Labeling of Adherent Cells for Uptake Studies

This protocol is adapted from general methods for studying metal compound uptake in adherent cells.[6]

Materials:

• Adherent cells (e.g., A549)

• Complete cell culture medium

• ⁵⁸NiCl₂ stock solution (in sterile, nuclease-free water)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Nitric acid (trace metal grade)

• ICP-MS for analysis

Procedure:

• Cell Seeding: Seed cells in a 6-well plate at a density that allows them to reach 70-80% confluency on the day of the experiment.

• ⁵⁸Ni Treatment: Prepare the desired concentration of ⁵⁸NiCl₂ in complete cell culture medium. Remove the old medium from the cells and add the ⁵⁸Ni-containing medium.

• Incubation: Incubate the cells for the desired time points (e.g., 1, 4, 12, 24 hours) at 37°C in a CO₂ incubator.

• Washing: Remove the ⁵⁸Ni-containing medium. Wash the cells three times with ice-cold PBS to remove extracellular ⁵⁸Ni.

• Cell Harvesting: Add Trypsin-EDTA to detach the cells. Collect the cell suspension in a conical tube.

• Cell Lysis: Pellet the cells by centrifugation. Remove the supernatant. Add a defined volume of concentrated nitric acid to lyse the cells and digest the cellular components.

• Quantification: Dilute the lysate with deionized water to a suitable concentration for ICP-MS analysis to determine the intracellular ⁵⁸Ni concentration.

Protocol 2: Labeling a His-tagged Protein with ⁵⁸Ni

This protocol is based on the principles of immobilized metal affinity chromatography (IMAC).[8]

Materials:

• Purified His-tagged protein

• ⁵⁸NiCl₂ solution

• Binding Buffer (e.g., 20 mM sodium phosphate, 500 mM NaCl, pH 7.4)

• Dialysis tubing or desalting column

• ICP-MS for analysis

Procedure:

• Buffer Exchange: Ensure the purified protein is in a buffer that does not contain chelating agents (like EDTA). If necessary, perform a buffer exchange into the Binding Buffer.

• ⁵⁸Ni Addition: Add ⁵⁸NiCl₂ to the protein solution at a 2-5 fold molar excess.

• Incubation: Incubate the mixture at 4°C for 1-2 hours with gentle agitation.

• Removal of Unbound ⁵⁸Ni: Remove the excess, unbound ⁵⁸Ni by dialysis against the Binding Buffer or by using a desalting column.

• Quantification: Determine the protein concentration using a suitable method (e.g., BCA assay). Digest a small aliquot of the labeled protein and analyze by ICP-MS to determine the ⁵⁸Ni concentration. The labeling efficiency can be calculated from the molar ratio of ⁵⁸Ni to protein.

Visualizations

Signaling Pathway: Nickel and the Hypoxia-Inducible Factor (HIF) Pathway

Under normal oxygen conditions (normoxia), the HIF-1α subunit is hydroxylated by prolyl hydroxylases (PHDs), leading to its recognition by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, which targets it for proteasomal degradation. Nickel ions can inhibit the activity of PHDs, leading to the stabilization of HIF-1α even in the presence of oxygen. Stabilized HIF-1α then translocates to the nucleus, dimerizes with HIF-1β, and binds to hypoxia-response elements (HREs) in the promoters of target genes, activating their transcription.[4][5][9]

Caption: Nickel-induced activation of the HIF-1 signaling pathway.

Experimental Workflow: ⁵⁸Ni Cell Labeling and Analysis

This workflow outlines the key steps for labeling cells with ⁵⁸Ni and subsequent analysis.

Caption: General workflow for cellular uptake studies using ⁵⁸Ni.

Logical Relationship: Troubleshooting Low ⁵⁸Ni Labeling Yield

This diagram provides a logical flow for troubleshooting experiments with low labeling yield.

Caption: A decision tree for troubleshooting low ⁵⁸Ni labeling yield.

References

• 1. Isotopes of nickel - Wikipedia [en.wikipedia.org]
• 2. Recent Advances in the Synthesis and Stabilization of Nickel and Nickel Oxide Nanoparticles: A Green Adeptness - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isotope dilution gas chromatography/mass spectrometry for the determination of nickel in biological materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The involvement of hypoxia-inducible transcription factor-1-dependent pathway in nickel carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The role of hypoxia-inducible signaling pathway in nickel carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of an experimental protocol for uptake studies of metal compounds in adherent tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2024 Goldschmidt Conference [conf.goldschmidt.info]
• 8. home.sandiego.edu [home.sandiego.edu]
• 9. Hypoxia-Inducible Factor (HIF)-1 Regulatory Pathway and its Potential for Therapeutic Intervention in Malignancy and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of NiO Clusters on In2O3 for CO2 Hydrogenation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working on the optimization of NiO clusters on In2O3 for CO2 hydrogenation to methanol (B129727).

Frequently Asked Questions (FAQs)

Q1: What is the optimal NiO loading on In2O3 for selective CO2 hydrogenation to methanol?

A1: The optimal NiO loading typically falls in a low range. Research indicates that a NiO loading of around 1.0 wt% prepared by impregnation can significantly enhance CO2 conversion and methanol space-time yield.[1] Another study using flame spray pyrolysis identified an optimal NiO loading of 6 wt% to achieve the highest methanol rate.[2][3] Exceeding the optimal loading can lead to the formation of larger NiO clusters or nanoparticles, which may favor the production of methane (B114726) (CH4) as a byproduct.[2][4][5]

Q2: What are the typical reaction conditions for CO2 hydrogenation over NiO/In2O3 catalysts?

A2: Effective CO2 hydrogenation to methanol over NiO/In2O3 catalysts is generally performed under elevated temperature and pressure. Typical conditions include temperatures ranging from 250°C to 300°C and pressures from 30 bar to 50 bar.[2][6][7] The feed gas mixture usually consists of CO2 and H2, often with a H2:CO2 ratio of 3:1, sometimes diluted with an inert gas like N2 or Ar.[1][2][7]

Q3: What is the primary role of NiO clusters on the In2O3 support?

A3: The addition of NiO clusters to In2O3 serves multiple promotional roles. A key function is to enhance the activation of H2, which is a limiting step on pure In2O3.[1][4][5] The Ni species facilitate H2 dissociation, leading to hydrogen spillover onto the In2O3 support. This process aids in the creation of surface oxygen vacancies on the In2O3, which are crucial active sites for CO2 adsorption and activation.[1][6][8] The synergy between the active Ni sites for H2 activation and the oxygen vacancies on In2O3 leads to superior catalytic performance.[6]

Q4: What are the main byproducts observed during CO2 hydrogenation over NiO/In2O3, and how can they be minimized?

A4: The primary byproduct is typically carbon monoxide (CO) via the reverse water-gas shift (rWGS) reaction.[2][6] Methane (CH4) can also be formed, especially at higher NiO loadings where larger Ni nanoparticles may be present.[2][4][5] To minimize byproduct formation and enhance methanol selectivity, it is crucial to:

• Optimize NiO loading: Use a low concentration of NiO to maintain small, highly dispersed clusters rather than large nanoparticles.[2][4][5]

• Control reaction temperature: Higher temperatures can favor the rWGS reaction, leading to increased CO production.[9]

• Maintain high dispersion of NiO: Ensuring the NiO clusters are highly dispersed prevents the formation of metallic Ni sites that are active for methanation.[6]

Troubleshooting Guide

Problem	Potential Causes	Troubleshooting Steps & Solutions
Low CO2 Conversion	1. Insufficient active sites (oxygen vacancies).2. Poor H2 activation.3. Catalyst deactivation.	1. Optimize NiO loading: Ensure the NiO concentration is appropriate (e.g., 1-6 wt%) to maximize the Ni-In synergy for creating oxygen vacancies.[1][2]2. Ensure proper catalyst reduction: The catalyst needs to be properly reduced to create active Ni species for H2 dissociation. Review your reduction protocol (temperature, time, H2 flow).3. Check for catalyst sintering: Catalyst deactivation can occur due to the sintering of In2O3 or Ni particles at high temperatures.[10] Consider running the reaction at a slightly lower temperature.
Poor Methanol Selectivity (High CO or CH4)	1. Non-optimal NiO cluster size (too large).2. Reaction temperature is too high.3. Formation of Ni-In alloys or large Ni nanoparticles.	1. Decrease NiO loading: High NiO loadings (≥75 wt%) are known to promote CH4 formation.[2] Stick to lower, optimized loadings.2. Lower the reaction temperature: High temperatures can favor the reverse water-gas shift reaction, increasing CO selectivity.[9]3. Improve NiO dispersion: Utilize a synthesis method that promotes high dispersion of NiO clusters, such as flame spray pyrolysis or a well-controlled impregnation method.[1][3]
Catalyst Deactivation Over Time	1. Sintering of In2O3 and/or Ni particles.2. Over-reduction of In2O3 to metallic indium.3. Coking or carbon deposition.	1. Incorporate a stabilizer: The addition of a promoter like ZrO2 can improve the structural stability of the In2O3 support and prevent sintering.[10]2. Control reduction conditions: Avoid overly harsh reduction conditions (very high temperatures) that can lead to the formation of metallic indium, which is prone to sintering.[10]3. Regeneration: A deactivated catalyst might be regenerated. A common procedure involves calcination in air to burn off carbon deposits, followed by a re-reduction step.[11]
Inconsistent Catalytic Performance	1. Inhomogeneous catalyst preparation.2. Fluctuations in reaction conditions.3. Issues with the experimental setup (e.g., gas leaks, temperature controller).	1. Refine catalyst synthesis protocol: Ensure thorough mixing and uniform deposition of the Ni precursor during impregnation. Sonication during slurry preparation can improve homogeneity.[1]2. Verify experimental parameters: Double-check and calibrate mass flow controllers, pressure regulators, and thermocouples to ensure stable and accurate reaction conditions.3. Perform system checks: Regularly check the reactor and gas lines for leaks.

Data Presentation

Table 1: Effect of NiO Loading on Catalytic Performance (Impregnation Method)

NiO Loading (wt%)	CO2 Conversion (%)	Methanol Selectivity (%)	Methanol STY (gMeOH gcat⁻¹ h⁻¹)
0 (Pure In2O3)	~5	~55	~0.15
0.1	~6	~53	~0.18
0.3	~7	~52	~0.21
0.7	~8.5	~50	~0.25
1.0	~10	~48	~0.28
1.5	~9	~47	~0.26
3.0	~8	~46	~0.23
Reaction conditions: 300°C, 4 MPa, GHSV = 18,000 mL gcat⁻¹ h⁻¹, Ar:CO2:H2 = 1:6:18. Data adapted from[1].

Table 2: Catalytic Performance with Optimized NiO Loading (Flame Spray Pyrolysis)

Catalyst	NiO Loading (wt%)	CO2 Conversion (%)	Methanol Selectivity (%)	Methanol Rate (gMeOH gcat⁻¹ h⁻¹)
In2O3	0	~4	~60	~0.10
NiO(1)-In2O3	1	~5	~55	~0.15
NiO(6)-In2O3	6	~8	~50	~0.25
Reaction conditions: 250°C, 30 bar, CO2:H2:N2 = 10:30:10 mL/min. Data adapted from[2][3].

Experimental Protocols

1. Catalyst Preparation via Impregnation [1]

• Dissolve Precursor: Dissolve the required amount of Ni(NO3)2·6H2O in distilled water in a round-bottom flask. For a 1.0 wt% NiO/In2O3 catalyst, this would be approximately 0.078 g of the nickel precursor for 2 g of In2O3.

• Add Support: Add the commercial In2O3 powder to the solution.

• Homogenize: Sonicate the mixture for 30 minutes, followed by stirring at 700 rpm for 2 hours to ensure a homogeneous slurry.

• Dry: Remove the water via rotary evaporation.

• Calcination: Grind the resulting solid and calcine it in a furnace at 400°C for 5 hours with a heating ramp rate of 2°C/min.

2. Catalyst Activity Testing in a Fixed-Bed Reactor [1][7]

• Catalyst Loading: Place a specific amount of the catalyst (e.g., 200 mg) in a stainless-steel fixed-bed reactor, supported by quartz wool.

• Pre-treatment/Activation: Activate the catalyst in-situ by heating to 300°C under a flow of H2 or a H2/inert gas mixture for 1 hour.[7]

• Reaction: After activation, cool the reactor to the desired reaction temperature (e.g., 300°C). Introduce the reactant gas mixture (e.g., Ar:CO2:H2 = 1:6:18) at the desired pressure (e.g., 4 MPa) and gas hourly space velocity (GHSV) (e.g., 18,000 mL gcat⁻¹ h⁻¹).

• Product Analysis: Analyze the composition of the effluent gas stream using an online gas chromatograph (GC) equipped with appropriate columns and detectors (e.g., a TCD for permanent gases and an FID for hydrocarbons and methanol).

Mandatory Visualizations

Caption: Experimental workflow for catalyst synthesis and performance evaluation.

Caption: Troubleshooting decision tree for common experimental issues.

Caption: Simplified reaction pathway for CO2 hydrogenation on NiO/In2O3.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. oa.tib.eu [oa.tib.eu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Promoting Role of Ni on In2O3 for CO2 Hydrogenation to Methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CO2 Hydrogenation to Methanol over In2O3 Decorated by Metals of the Iron Triad - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Promoting Role of Ni on In2O3 for CO2 Hydrogenation to Methanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pure.tue.nl [pure.tue.nl]
• 11. researchgate.net [researchgate.net]

Technical Support Center: High-Precision δ60/58Ni Measurements in Geological Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the precision of δ60/58Ni measurements in geological samples.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of error and imprecision in δ60/58Ni measurements?

A1: The main challenges in achieving high-precision δ60/58Ni measurements stem from several sources:

• Isobaric Interferences: Overlapping isotopes from other elements, most notably 58Fe on 58Ni and 60Fe on 60Ni, can significantly bias results. While 60Fe is generally low in abundance, 58Fe is a common interference that must be corrected for.[1]

• Matrix Effects: The presence of other elements in the sample matrix can suppress or enhance the Ni ion signal during analysis by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), leading to inaccurate measurements.[1] Common matrix elements of concern in geological samples include Mg, Ca, and Ti.[1]

• Incomplete Sample Digestion: Failure to completely dissolve the geological sample can result in the incomplete release of Ni, leading to inaccurate and imprecise results.

• Incomplete Separation of Ni: Inadequate separation of Ni from the sample matrix can lead to both isobaric interferences and matrix effects. The efficiency of the chemical purification process is therefore critical.[2]

• Instrumental Mass Fractionation: The mass spectrometer itself can introduce a bias in the measured isotope ratios. This is typically corrected using a double-spike technique or sample-standard bracketing.[1][3]

Q2: How can I minimize isobaric interferences from iron (Fe)?

A2: Minimizing Fe interference is crucial for accurate δ60/58Ni measurements. This is typically achieved through:

• Efficient Chemical Separation: Employing a robust chemical separation protocol to remove Fe from the Ni fraction is the primary strategy. Two-column chromatographic methods have proven effective in reducing the [Fe]/[Ni] ratio to below 0.01.[1]

• Mathematical Correction: During MC-ICP-MS analysis, the signal of an un-interfered Fe isotope (e.g., 57Fe) is monitored. This allows for a mathematical correction to be applied to the 58Ni signal to subtract the contribution from 58Fe.[1] Doping tests have shown that this correction is accurate when the [Fe]/[Ni] ratio is less than 1.[1]

Q3: What is a "double spike," and why is it used?

A3: A double spike is an artificially enriched isotopic mixture of two of the analyte's isotopes (in this case, often 61Ni and 62Ni). It is added to the sample before the chemical purification process. The known isotopic composition of the double spike allows for the correction of instrumental mass fractionation that occurs during the MC-ICP-MS measurement. This method is highly effective for achieving high-precision isotopic data.[1][3][4]

Q4: What are the advantages of modern two-column separation methods over older techniques?

A4: Newer two-column chromatographic separation procedures offer several advantages over older methods that often involved multiple columns or the use of organic reagents like dimethylglyoxime (B607122) (DMG):[3]

• Time and Cost Efficiency: They are generally faster and more economical.[3]

• Reduced Use of Organic Reagents: This minimizes potential contamination and simplifies the procedure.[3]

• High Ni Recovery: These methods can achieve quantitative recovery of Ni (typically ≥96%).[2]

• Effective Matrix Removal: They are highly effective at separating Ni from interfering elements.[1][3]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor external reproducibility (high 2SD)	Incomplete sample-spike equilibration; Inconsistent chemical separation; Unstable instrument conditions.	Ensure the sample and double spike are heated together overnight to equilibrate[4]; Refine the chromatographic separation protocol to ensure consistent Ni recovery; Check and optimize MC-ICP-MS parameters, including cone cleaning and gas flows.
Anomalous δ60/58Ni values inconsistent with reference materials	Inaccurate correction for isobaric interferences; Significant matrix effects; Incorrect mass bias correction.	Verify the mathematical correction for Fe by analyzing a standard with a known Fe concentration; Dilute the sample or improve the chemical separation to reduce matrix element concentrations[1]; Ensure the double spike composition is accurately known and the mixing proportions are optimal.
Low Ni signal intensity	Incomplete sample digestion; Poor Ni recovery during column chemistry; Instrument sensitivity issues.	Repeat the sample digestion using a high-pressure bomb and a mixture of strong acids (e.g., HF and HNO3)[4]; Calibrate the elution curve for your chromatography columns to ensure you are collecting the entire Ni fraction; Check the instrument's nebulizer, spray chamber, and cones for any issues.
High procedural blank	Contaminated reagents or labware; Environmental contamination.	Use high-purity acids and reagents; Thoroughly clean all beakers, columns, and other labware; Perform all chemical separations in a clean lab environment under a laminar flow hood.[2]

Experimental Protocols

Two-Step Chromatographic Purification of Nickel

This protocol is a summary of modern methods for the separation of Ni from geological samples.[1][3]

1. Sample Digestion:

• Weigh an appropriate amount of powdered geological sample into a high-pressure digestion vessel.

• Add a mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO3).

• Seal the vessel and heat at approximately 185°C for 48 hours. This process may be repeated to ensure complete digestion.[4]

• Evaporate the acid mixture and dissolve the residue in a suitable acid, such as 10% v/v HNO3.[4]

2. Double Spike Addition:

• An aliquot of the dissolved sample is mixed with a 61Ni-62Ni double spike.

• The mixture is heated overnight at 100°C to ensure complete equilibration between the sample and the spike.[4]

3. First Column: Cation Exchange Chromatography:

• The spiked sample is loaded onto a column containing a cation exchange resin (e.g., AG50W-X8).

• A sequence of diluted acids (e.g., HCl and HF) is used to elute the bulk of the matrix elements.[1]

• The Ni-containing fraction is then collected.

4. Second Column: Ni-Specific Resin Chromatography:

• The collected Ni fraction from the first column is loaded onto a smaller column containing a Ni-specific resin.

• The remaining matrix elements are washed from the column.

• High-purity Ni is then eluted from the column.

MC-ICP-MS Analysis

• The purified Ni fraction is diluted to an appropriate concentration for analysis.

• The sample is introduced into the MC-ICP-MS.

• Data is collected for the relevant Ni isotopes (e.g., 58Ni, 60Ni, 61Ni, 62Ni) and interfering elements (e.g., 57Fe).

• The instrumental mass discrimination is corrected using the double spike data.

• The δ60/58Ni values are calculated relative to a standard reference material (e.g., NIST SRM 986).[4]

Quantitative Data Summary

Table 1: Achievable Precision for δ60/58Ni Measurements

Method/Standard	Precision (2SD)	Reference
Double Spike MC-ICP-MS on NIST SRM 986	±0.05‰	[4]
Double Spike MC-ICP-MS on Geological Samples	Typically 0.06‰	[4]
Two-Column Separation with Double Spike	Better than ±0.06‰	[1]
Long-term Reproducibility (Standard Solution)	±50 ppm for 60Ni/58Ni	[5]

Table 2: Tolerance Limits for Interfering Elements

Element Ratio	Effect on δ60/58Ni	Reference
[Fe]/[Ni] < 0.1	Interferences can be accurately corrected	[5]
[Zn]/[Ni] < 0.0006	Interferences can be accurately corrected	[5]
[Na]/[Ni] < 2	Negligible influence	[1]
[Al]/[Ni] < 2	Negligible influence	[1]
[Zn]/[Ni] < 5	Negligible effects	[1]
[Mn]/[Ni] < 1	Negligible effects	[1]
[Ca]/[Ni] < 5	Negligible influence	[1]
[Mg]/[Ni] < 5	Negligible influence	[1]

Visualizations

Caption: Workflow for high-precision δ60/58Ni analysis.

Caption: Troubleshooting logic for imprecise δ60/58Ni data.

References

• 1. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 2. Innovative two-step isolation of Ni prior to stable isotope ratio measurements by MC-ICP-MS: application to igneous geological reference materials - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative extraction and high precision isotope measurements of nickel by MC-ICPMS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: ICP-MS Analysis of Nickel-58

Welcome to the technical support center for ICP-MS analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to signal drift when analyzing Nickel-58.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of signal drift in ICP-MS analysis of Nickel-58?

Signal drift during the analysis of Nickel-58 can be attributed to several factors, broadly categorized as instrument-related, sample-related, and environmental.

• Instrument-Related Causes:

  • Sample Introduction System: Issues with the peristaltic pump tubing (wear and tear), nebulizer (clogging), spray chamber (temperature fluctuations), and torch (misalignment or buildup) can lead to inconsistent sample introduction and signal instability.[1][2][3][4][5]

  • Interface Cones (Sampler and Skimmer): Deposition of sample matrix on the cone orifices is a primary cause of signal drift.[1][6][7][8][9][10][11] For Nickel-58 analysis, the cone material itself can be a source of background if nickel cones are used.[12][13]

  • Plasma Instability: Fluctuations in the radiofrequency (RF) power or argon gas flow can alter ionization efficiency, leading to signal drift.[3][4]

  • Detector Degradation: Over time, the detector's sensitivity can change, contributing to a gradual drift in the signal.[3]

• Sample-Related Causes:

  • Matrix Effects: High concentrations of other elements in the sample matrix can suppress or enhance the Nickel-58 signal.[1][5][11][12][14][15][16][17][18] This is particularly relevant in complex matrices encountered in pharmaceutical and biological samples.

  • High Total Dissolved Solids (TDS): Samples with high TDS (typically above 0.2-0.5%) can lead to salt deposition on the cones and nebulizer, causing signal drift.[11][16][19]

• Environmental Causes:

  • Temperature and Humidity: Fluctuations in the laboratory's temperature and humidity can affect the sample's viscosity, nebulization efficiency, and plasma characteristics, all of which can contribute to signal drift.[3]

Q2: How can I minimize Nickel background when using Nickel cones?

While platinum cones are often recommended for aggressive matrices, if you are using nickel cones, proper conditioning is crucial to minimize background contribution.

• Cone Conditioning: Before analysis, it's essential to condition new or recently cleaned cones. This process creates a stable surface layer, reducing the leaching of nickel from the cones into the plasma and thereby lowering the background signal for Nickel-58.[6][7][10] A common procedure involves aspirating a conditioning solution, such as 50 ppm calcium in 1.0% nitric acid, for a period of time.[6][9]

Q3: When should I use an internal standard for Nickel-58 analysis?

Using an internal standard is highly recommended to correct for signal drift and matrix effects.[3][19][20][21][22] An ideal internal standard for Nickel-58 should have a similar mass and ionization potential.

• Selection Criteria for an Internal Standard:

  • Absent in the original sample.

  • Similar mass-to-charge ratio (m/z) to Nickel-58.

  • Similar first ionization potential to Nickel.

  • Chemically stable and does not react with the sample.

  • Free from isobaric and polyatomic interferences from the sample matrix.[5]

Commonly used internal standards in a similar mass range include Germanium (Ge), Rhodium (Rh), and Indium (In).[23] The choice will depend on the specific sample matrix and potential interferences.

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Signal Drift

This guide provides a step-by-step approach to identifying and resolving the root cause of signal drift.

Step 1: Evaluate the Sample Introduction System

• Peristaltic Pump Tubing: Inspect for flattening, cracking, or discoloration. Replace if any signs of wear are visible.[1]

• Nebulizer: Check for blockages by monitoring the back-pressure. A high back-pressure may indicate a clog.[4]

• Spray Chamber and Torch: Ensure they are clean and free from deposits.[2]

Step 2: Inspect and Maintain the Interface Cones

• Visual Inspection: Check for visible deposits, discoloration, or distortion of the cone orifice.[1][7]

• Cleaning: If deposits are present, clean the cones according to the manufacturer's recommendations.

• Conditioning: After cleaning or replacement, always condition the cones to establish a stable surface.[8][9]

Step 3: Assess Plasma Stability

• Monitor Key Parameters: Check the instrument's diagnostic software for stability in RF power and gas flows.

• Oxide Ratios: Monitor oxide ratios (e.g., CeO/Ce) to ensure the plasma is robust enough for your sample matrix. High oxide ratios can indicate a less robust plasma, which is more susceptible to matrix effects.[4][5]

Step 4: Implement Correction Strategies

• Internal Standardization: If not already in use, add a suitable internal standard to all samples, blanks, and calibration standards.

• Sample Dilution: For samples with high TDS, dilution can significantly reduce matrix effects and cone deposition.[16]

The logical workflow for troubleshooting can be visualized as follows:

A logical workflow for troubleshooting signal drift.

Guide 2: Cone Conditioning Protocols

Proper cone conditioning is critical for achieving stable signals and low backgrounds for Nickel-58.

Protocol 1: General Purpose Conditioning

This protocol is suitable for a variety of sample matrices.

Step	Action	Duration
1	Install newly cleaned or new cones.	-
2	Ignite the plasma and allow it to stabilize under robust conditions.	15-30 minutes
3	Aspirate a 50 ppm Calcium solution in 1.0% nitric acid.[6][9]	10 minutes
4	Aspirate a 1.0% nitric acid blank solution.[6]	10 minutes
5	Proceed with analysis.	-

Protocol 2: Matrix-Specific Conditioning

This protocol is recommended when analyzing samples with a consistent and high matrix.

Step	Action	Duration
1	Install newly cleaned or new cones.	-
2	Ignite the plasma and allow it to stabilize.	15-30 minutes
3	Aspirate your highest matrix sample or a representative matrix-matched standard.[6][8]	15-30 minutes
4	Aspirate your blank or rinse solution.[6][8]	10 minutes
5	Proceed with analysis.	-

The experimental workflow for cone conditioning is illustrated below:

An experimental workflow for cone conditioning.

Quantitative Data Summary

The following table summarizes key quantitative parameters related to ICP-MS analysis and signal drift.

Parameter	Typical Value/Range	Significance for Signal Stability
Total Dissolved Solids (TDS)	< 0.2% - 0.5%	Higher TDS can cause deposition on cones and nebulizer, leading to signal drift.[11][16][19]
Peristaltic Pump Tubing Lifespan	Varies by material and usage	Worn tubing leads to inconsistent sample uptake and poor precision.[1]
Signal Drift (uncorrected)	Can exceed 10%	Indicates instability in the system that needs to be addressed.[1]
Internal Standard Recovery	80-120%	Deviations outside this range may indicate significant matrix effects or instrument malfunction.
Oxide Ratio (e.g., CeO/Ce)	< 2%	A low oxide ratio indicates a robust plasma, which is less prone to matrix-induced drift.[5][20]

By understanding the causes of signal drift and implementing these troubleshooting and preventative measures, you can significantly improve the accuracy and reliability of your Nickel-58 ICP-MS analysis.

References

• 1. labcompare.com [labcompare.com]
• 2. geicp.com [geicp.com]
• 3. ICP-MS Calibration Drift: Causes and Solutions [eureka.patsnap.com]
• 4. m.youtube.com [m.youtube.com]
• 5. hpst.cz [hpst.cz]
• 6. geicp.com [geicp.com]
• 7. instrument-solutions.com [instrument-solutions.com]
• 8. agilent.com [agilent.com]
• 9. youtube.com [youtube.com]
• 10. ahf.de [ahf.de]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. Frontiers | Interferences and Matrix Effects on Iron Isotopic Composition Measurements by 57Fe-58Fe Double-Spike Multi-Collector Inductively Coupled Plasma Mass Spectrometry; the Importance of Calcium and Aluminum Interferences [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. spectroscopyonline.com [spectroscopyonline.com]
• 15. Matrix-effect observations in inductively coupled plasma mass spectrometry - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 16. spectroscopyonline.com [spectroscopyonline.com]
• 17. drawellanalytical.com [drawellanalytical.com]
• 18. researchgate.net [researchgate.net]
• 19. ICP-MS Sample Preparation | Thermo Fisher Scientific - SG [thermofisher.com]
• 20. Impact of and correction for instrument sensitivity drift on nanoparticle size measurements by single-particle ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 21. drawellanalytical.com [drawellanalytical.com]
• 22. ssi.shimadzu.com [ssi.shimadzu.com]
• 23. agilent.com [agilent.com]

Technical Support Center: Best Practices for Nickel-58 Materials

This guide provides researchers, scientists, and drug development professionals with essential information for the safe handling and storage of Nickel-58 (⁵⁸Ni) materials.

Frequently Asked Questions (FAQs)

Q1: What is Nickel-58 and is it radioactive?

A1: Nickel-58 is a stable, non-radioactive isotope of the element nickel.[1][2] It is the most abundant of nickel's five stable isotopes, making up about 68% of naturally occurring nickel.[3][4]

Q2: What are the primary applications of Nickel-58 in research?

A2: Nickel-58 is used in a variety of research applications, including:

• As a reference material in elemental analysis using secondary ion mass spectrometry.[5]

• For measuring neutron spectrums in reactors.[5]

• In studies of energy emissions in nuclear reactors.[5]

• For the production of the positron-emitting radioisotope Cobalt-58 (⁵⁸Co).[6]

• In noninvasive measurements of human consumption and absorption of nickel.[1][7]

• As target material in nuclear physics experiments.[8]

Q3: What are the main health hazards associated with Nickel-58 materials?

A3: As with other forms of nickel, the primary hazards of Nickel-58, especially in powder form, include:

• Skin Sensitization: May cause an allergic skin reaction, commonly known as "nickel itch".[1][9][10]

• Inhalation Risk: Inhaling nickel dust can damage the respiratory tract and may cause allergic asthma.[10][11]

• Carcinogenicity: Nickel dust is suspected of causing cancer, particularly lung and nasal cancers, through prolonged or repeated inhalation.[1][10][12]

• Organ Damage: Causes damage to organs through prolonged or repeated exposure.[1][10]

Data Presentation: Properties and Exposure Limits

Physical and Chemical Properties of Nickel-58

Property	Value
Symbol	⁵⁸Ni
Atomic Number	28
Atomic Mass	57.935342 g/mol [13]
Appearance	Silvery-white or gray solid/powder[7][14]
Melting Point	1453 °C (2647 °F)[7][10]
Boiling Point	2732 °C (4950 °F)[7][10]
Solubility	Insoluble in water[7][11]
Stability	Stable under normal conditions[9][15]

Occupational Exposure Limits for Nickel Powder

Agency	Limit (Time-Weighted Average - TWA)	Notes
NIOSH REL	0.015 mg/m³[11][12]	Potential occupational carcinogen.[11][12]
OSHA PEL	1 mg/m³[11]	Does not apply to Nickel Carbonyl.[11]
ACGIH TLV	1.5 mg/m³ (inhalable fraction)[15]	Confirmed human carcinogen.[15]

NIOSH: National Institute for Occupational Safety and Health; OSHA: Occupational Safety and Health Administration; ACGIH: American Conference of Governmental Industrial Hygienists.

Handling and Storage Best Practices

Q4: What are the essential personal protective equipment (PPE) requirements for handling Nickel-58 powder?

A4: When handling Nickel-58 powder, the following PPE is required:

• Eye/Face Protection: Safety glasses with side-shields or chemical goggles.[9][15]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[9] Double gloving is recommended for extended use.[16]

• Body Protection: A lab coat worn fully closed.[16] For dusty procedures, consider a dedicated lab coat.[16]

• Respiratory Protection: If engineering controls cannot maintain exposure below occupational limits, a NIOSH-approved respirator (e.g., N100 or P100) is necessary.[11][15]

Q5: What are the best practices for storing Nickel-58 materials?

A5: Nickel-58 materials should be stored according to these guidelines:

• Keep the container tightly closed.[9][17]

• Store in a cool, dry, and well-ventilated area.[9][15]

• Store away from incompatible materials such as strong acids, oxidizing agents, and sulfur.[1][9][15]

• For powder forms, storing under an inert gas like nitrogen is recommended to prevent oxidation.[9]

• Ensure storage areas are locked or otherwise secured to prevent unauthorized access.[16]

Q6: How should I handle a spill of Nickel-58 powder?

A6: In case of a spill:

• Evacuate non-essential personnel from the area.[12]

• Wear appropriate PPE, including respiratory protection.[10]

• Avoid generating dust. Do not use dry sweeping.[10]

• Gently sweep or scoop up the material and place it in a sealed, properly labeled container for waste disposal.[1][9]

• After material pickup is complete, ventilate the area and wash the spill site.[1][9]

Troubleshooting Guides

Q7: My mass spectrometry results show an incorrect isotopic abundance for ⁵⁸Ni. What could be the cause?

A7: Inaccurate isotopic abundance measurements for ⁵⁸Ni can be caused by isobaric interference, where ions of different elements have the same mass-to-charge ratio.[5] A common interference is from Iron-58 (⁵⁸Fe).[5]

Troubleshooting Steps:

• Analyze a Blank: Run a blank sample with the same acid matrix to check for contamination or polyatomic interferences.[5]

• Analyze an Iron Standard: If you suspect ⁵⁸Fe interference, analyze a standard solution containing only iron to confirm.[5]

• Use a Correction Equation: If interference is confirmed, measure a non-interfering isotope of the interfering element (e.g., ⁵⁶Fe or ⁵⁷Fe) and use a mathematical correction based on natural isotopic abundances to subtract the contribution at m/z 58.

• Instrument Maintenance: Ensure your mass spectrometer is properly tuned and calibrated.[4] Poor calibration can lead to mass accuracy errors.[4]

Q8: I am observing poor signal intensity or "peak tailing" in my chromatograms when analyzing samples containing Nickel-58 compounds. What should I investigate?

A8: This can be caused by several factors related to both the sample and the instrument:

• Sample Concentration: Ensure your sample is appropriately concentrated. If it is too dilute, the signal will be weak; if too concentrated, it can cause ion suppression.[4]

• Interaction with Tubing: Nickel compounds can interact with stainless steel tubing and frits in chromatography systems, leading to peak tailing. Consider using PEEK or other inert materials for tubing and components.

• Contamination: Contamination in the ion source or mass analyzer can affect signal intensity and peak shape.[4] Follow the manufacturer's guidelines for cleaning and maintenance.[4]

• Ionization Efficiency: Experiment with different ionization techniques (e.g., ESI, APCI) to optimize the signal for your specific Nickel-58 compound.[4]

Experimental Protocols

Generalized Protocol for Isotope Tracer Experiment

This protocol outlines a general workflow for a tracer experiment using a ⁵⁸Ni-enriched compound to study its uptake or metabolic pathway.

• Preparation of ⁵⁸Ni Stock Solution:

  • In a fume hood, wearing appropriate PPE, accurately weigh the required amount of ⁵⁸Ni-enriched material (e.g., ⁵⁸NiO or ⁵⁸Ni metal powder).

  • If starting with the metal or oxide, dissolve it in a minimal amount of high-purity acid (e.g., nitric acid). Use gentle heating if necessary.

  • Once dissolved, dilute the solution with deionized water to the desired stock concentration in a Class A volumetric flask.

• Introduction of Tracer:

  • Introduce a known amount of the ⁵⁸Ni stock solution into the experimental system (e.g., cell culture media, soil sample, or buffer for a protein binding assay).

• Incubation and Sampling:

  • Incubate the system for the desired time points.

  • At each time point, collect samples for analysis (e.g., aliquots of media, cell pellets, or separated protein fractions).

• Sample Preparation for Mass Spectrometry:

  • Digest samples if necessary (e.g., acid digestion for biological samples) to break down the matrix.

  • Dilute the digested samples to a concentration suitable for the mass spectrometer.

  • Add an internal standard if quantitative analysis is required.

• Analysis by Mass Spectrometry (e.g., ICP-MS):

  • Calibrate the instrument using a certified nickel standard solution.

  • Analyze the samples, monitoring the signal for ⁵⁸Ni as well as other nickel isotopes (e.g., ⁶⁰Ni) to determine the isotopic enrichment in the sample compared to the natural abundance.

Mandatory Visualizations

Caption: General workflow for a Nickel-58 tracer experiment.

Caption: Decision-making flowchart for safe handling of Nickel-58 powder.

Caption: Troubleshooting workflow for unexpected mass spectrometry results.

References

• 1. Nickel SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. research.uga.edu [research.uga.edu]
• 3. Nickel-58 - isotopic data and properties [chemlin.org]
• 4. gmi-inc.com [gmi-inc.com]
• 5. benchchem.com [benchchem.com]
• 6. plantsci.cam.ac.uk [plantsci.cam.ac.uk]
• 7. americanelements.com [americanelements.com]
• 8. inl.elsevierpure.com [inl.elsevierpure.com]
• 9. buyisotope.com [buyisotope.com]
• 10. physics.purdue.edu [physics.purdue.edu]
• 11. CDC - NIOSH Pocket Guide to Chemical Hazards - Nickel metal and other compounds (as Ni) [cdc.gov]
• 12. laddresearch.com [laddresearch.com]
• 13. Nickel, isotope of mass 58 | Ni | CID 178157 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. buyisotope.com [buyisotope.com]
• 15. tracesciences.com [tracesciences.com]
• 16. Guide to Isotope Management In Laboratories | Environmental Health and Safety [ehs.weill.cornell.edu]
• 17. NICKEL, METAL & INSOLUBLE COMPOUNDS (as Ni) | Occupational Safety and Health Administration [osha.gov]

Reference Data & Comparative Studies

Validation of Nickel-58 analysis using NIST SRM 986 reference material

For researchers, scientists, and drug development professionals requiring precise and accurate determination of Nickel-58 (⁵⁸Ni), the validation of analytical methodology is paramount. This guide provides a comprehensive comparison of analytical techniques for ⁵⁸Ni analysis, anchored by the use of National Institute of Standards and Technology (NIST) Standard Reference Material (SRM) 986 as a primary isotopic standard.

This document outlines the certified isotopic composition of NIST SRM 986, details experimental protocols for high-precision isotopic analysis, and presents a comparative summary of analytical methods. The goal is to equip scientific professionals with the necessary information to confidently validate their ⁵⁸Ni measurements.

Certified Isotopic Composition of NIST SRM 986

NIST SRM 986 is a high-purity nickel metal (99.999+ % pure) intended for use as an isotopic standard.[1] The certified isotopic composition, as determined by thermal ionization mass spectrometry (TIMS), provides the benchmark against which analytical measurements are compared.[1]

Table 1: Certified Isotopic Composition and Atomic Weight of NIST SRM 986

Isotope	Atom Percent	Uncertainty (±)
⁵⁸Ni	68.076886	0.005919
⁶⁰Ni	26.223146	0.005144
⁶¹Ni	1.139894	0.000433
⁶²Ni	3.634528	0.001142
⁶⁴Ni	0.925546	0.000599
Atomic Weight	58.6934	0.0002

The indicated uncertainties are overall limits of error based on two standard deviations of the mean and allowances for the effects of known sources of possible systematic error.[1]

Comparative Analysis of Analytical Techniques

The accurate determination of ⁵⁸Ni abundance is crucial in various fields, and several analytical techniques are available, each with its own set of performance characteristics. The most prominent high-precision techniques are Thermal Ionization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Table 2: Quantitative Performance Comparison of High-Precision Isotope Ratio Techniques

Analytical Method	Principle	Precision (%RSD)	Common Applications & Matrices
TIMS	Thermal ionization of a purified sample followed by mass separation.[2][3]	< 0.01%	Geochronology, cosmochemistry, high-purity metals, nuclear materials.
MC-ICP-MS	Ionization of atoms in argon plasma and simultaneous detection of multiple isotope beams.[4][5][6]	0.01% - 0.05%	Geochemistry, environmental science, biological samples, industrial process control.

While other techniques like Atomic Absorption Spectrometry (AAS) and standard Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) can determine total nickel concentration, they lack the precision required for isotopic abundance validation at the level of NIST SRM 986.[4]

Experimental Protocol: ⁵⁸Ni Analysis by MC-ICP-MS

This section details a typical methodology for the validation of ⁵⁸Ni analysis using NIST SRM 986 with MC-ICP-MS.

1. Sample Preparation:

• Digestion: Accurately weigh a portion of NIST SRM 986 and dissolve it in high-purity nitric acid (HNO₃). For other sample matrices, a suitable acid digestion protocol (e.g., using a combination of nitric acid and hydrochloric acid) is required to bring the nickel into solution.

• Purification: To minimize isobaric interferences (e.g., from ⁵⁸Fe), a chromatographic separation of nickel from the sample matrix is often necessary.[6][7] This is typically achieved using anion exchange chromatography.

2. Instrumental Analysis:

• Instrumentation: A multi-collector inductively coupled plasma mass spectrometer is used for the analysis.

• Introduction System: The prepared sample solution is introduced into the plasma via a nebulizer and spray chamber.

• Plasma Ionization: The high-temperature argon plasma atomizes and ionizes the nickel atoms.[4]

• Mass Analysis: The ions are extracted into the mass spectrometer, where they are separated based on their mass-to-charge ratio.

• Detection: The ion beams of the different nickel isotopes are simultaneously measured by a series of Faraday cups or ion counters.

3. Data Correction:

• Mass Bias Correction: Instrumental mass bias is corrected for by bracketing the sample analysis with measurements of a standard of known isotopic composition, such as NIST SRM 986, or by using a double-spike technique.[7][8]

• Interference Correction: Mathematical corrections are applied to account for any remaining isobaric interferences. For instance, the interference of ⁵⁸Fe on ⁵⁸Ni can be corrected by monitoring another iron isotope (e.g., ⁵⁷Fe).

Validation Workflow and Logic

The following diagrams illustrate the experimental workflow and the logical process for validating ⁵⁸Ni analysis.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. Absolute Isotopic Abundance Ratios and Atomic Weight of a Reference Sample of Nickel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 4. benchchem.com [benchchem.com]
• 5. Nickel isotope analysis [alsglobal.se]
• 6. research-collection.ethz.ch [research-collection.ethz.ch]
• 7. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 8. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

A Comparative Analysis of Neutron Cross-Sections for Nickel-58 and Nickel-60

A detailed understanding of neutron cross-sections for different isotopes is crucial for researchers and scientists in various fields, including nuclear reactor design, radiation damage studies, and medical isotope production. Nickel, a significant component in many structural materials used in nuclear applications, has several stable isotopes, with Nickel-58 (⁵⁸Ni) and Nickel-60 (⁶⁰Ni) being the most abundant. This guide provides a comparative analysis of the neutron-induced reaction cross-sections of ⁵⁸Ni and ⁶⁰Ni, supported by experimental data.

Data Presentation: Neutron Reaction Cross-Sections

The following table summarizes experimentally measured cross-section values for several key neutron-induced reactions on ⁵⁸Ni and ⁶⁰Ni at various neutron energies. These reactions include (n,p), (n,2n), and (n,α), which are significant for assessing material performance and radionuclide production in a neutron environment.

Isotope	Reaction	Neutron Energy (MeV)	Cross-Section (mb)
⁵⁸Ni	⁵⁸Ni(n,p)⁵⁸Co	1.66 ± 0.14	12.5 ± 1.0
2.06 ± 0.14	35.2 ± 2.8
2.66 ± 0.16	85.6 ± 6.5
3.7	Consistent with literature
8 - 12	Varies with energy
14.54 ± 0.0024	351.6 ± 12.4
⁵⁸Ni(n,2n)⁵⁷Ni	14.54 ± 0.0024	44.2 ± 2.1
⁵⁸Ni(n,α)⁵⁵Fe	4.50 - 5.50	Varies with energy
8.50, 9.50, 10.50	Varies with energy
⁶⁰Ni	⁶⁰Ni(n,p)⁶⁰Co	8 - 12	Varies with energy
⁶⁰Ni(n,α)⁵⁷Fe	5.00 and 5.50	First measurements below 6.0 MeV
8.50, 9.50, 10.50	First measurements above 8 MeV

Note: "mb" stands for millibarns, a unit of area used for expressing cross-sections. The data presented are based on multiple experimental studies.[1][2][3][4][5][6][7][8][9]

Experimental Protocols: The Activation Method

A widely used technique for measuring neutron cross-sections is the activation method.[10][11][12][13] This method is particularly effective for reactions that produce a radioactive nuclide. The general protocol for the activation method involves the following steps:

• Sample Preparation and Irradiation: A sample of the isotope of interest (e.g., enriched ⁵⁸Ni or ⁶⁰Ni) is prepared, often as a thin foil.[14] This sample is then irradiated with a neutron beam of a specific energy.[15] Neutron sources can be generated from nuclear reactions, such as ³H(d,n)⁴He or ⁷Li(p,n)⁷Be, using particle accelerators.[1][3][10]

• Activity Measurement: After irradiation, the sample becomes radioactive due to the nuclear reactions that have occurred. The induced radioactivity is measured using high-resolution gamma-ray spectrometry.[13][16] A detector, such as a High-Purity Germanium (HPGe) detector, is used to measure the characteristic gamma rays emitted by the decay of the product radionuclide.[3]

• Data Analysis and Cross-Section Calculation: The measured gamma-ray spectrum allows for the identification and quantification of the radioactive product. The reaction cross-section is then calculated based on the induced activity, the neutron flux during irradiation, the number of target nuclei in the sample, and the decay properties of the product nuclide.[17] Corrections are often applied for factors such as gamma-ray self-attenuation, coincidence summing, and contributions from low-energy background neutrons.[2][4] The neutron flux is typically determined by irradiating a reference monitor foil with a well-known reaction cross-section alongside the sample.[16]

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the typical workflow for a neutron cross-section measurement using the activation method.

Experimental workflow for neutron cross-section measurement.

References

• 1. Neutron activation cross-sections of 58Ni and 60Ni for 8 - 12 MeV neutrons [inis.iaea.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 5. Measurement of the 58Ni(n, p)58Co and 58Ni(n, 2n)57Ni reaction cross-sections for fast neutron energies up to 18 MeV | The European Physical Journal A (EPJ A) [epja.epj.org]
• 6. [PDF] Cross-section measurements for 58,60,61Ni(n, α)55,57,58Fe reactions in the 4.50 – 5.50 MeV neutron energy region | Semantic Scholar [semanticscholar.org]
• 7. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 8. researchgate.net [researchgate.net]
• 9. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 10. oecd-nea.org [oecd-nea.org]
• 11. [1903.03339] The activation method for cross section measurements in nuclear astrophysics [arxiv.org]
• 12. osti.gov [osti.gov]
• 13. Neutron capture cross section measurement techniques [inis.iaea.org]
• 14. researchgate.net [researchgate.net]
• 15. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 16. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 17. researchgate.net [researchgate.net]

Comparing the efficacy of Nickel-58 vs other isotopes in biomedical tracing

For researchers, scientists, and drug development professionals, the selection of a radionuclide for biomedical tracing is a critical decision that directly impacts the quality and reliability of preclinical and clinical imaging data. While established isotopes like Fluorine-18, Gallium-68, and Copper-64 are widely utilized, emerging radionuclides offer unique properties that may be advantageous for specific applications. This guide provides a comprehensive comparison of Nickel-57 (⁵⁷Ni) and Cobalt-58 (⁵⁸Co), a radionuclide produced from the stable isotope Nickel-58, with commonly used positron emission tomography (PET) isotopes.

This comparison focuses on the key physical properties, production methods, and imaging characteristics of these isotopes to inform the selection process for PET-based biomedical tracing.

Physical Properties of Radionuclides for PET Imaging

The efficacy of a radionuclide in PET imaging is largely determined by its physical decay characteristics. A shorter positron range results in higher spatial resolution, while a higher positron branching ratio contributes to better image sensitivity. The half-life of the isotope should be compatible with the biological process being studied.

Property	Nickel-57 (⁵⁷Ni)	Cobalt-58 (⁵⁸Co)	Fluorine-18 (¹⁸F)	Gallium-68 (⁶⁸Ga)	Copper-64 (⁶⁴Cu)
Half-life	35.6 hours	70.86 days	109.8 minutes	67.7 minutes	12.7 hours
Decay Mode	β+ (44%), EC (56%)	β+ (15%), EC (85%)	β+ (97%), EC (3%)	β+ (89%), EC (11%)	β+ (17.4%), β- (39%), EC (43.6%)
Max. Positron Energy (MeV)	1.84	0.47	0.634	1.90	0.653
Mean Positron Range in Water (mm)	~3.5	~0.6	~0.6	~3.5	~0.7
Primary Gamma Emissions (keV)	1377.6 (81.7%)	810.8 (99.45%)	511 (Annihilation)	511 (Annihilation)	511 (Annihilation), 1345.8 (0.47%)

Production of Nickel-57 and Cobalt-58

The availability and purity of a radionuclide are crucial for its application in radiopharmaceuticals. Both ⁵⁷Ni and ⁵⁸Co can be produced using a cyclotron.

Nickel-57 Production: ⁵⁷Ni can be produced via the ⁵⁸Ni(p,pn)⁵⁷Ni or ⁵⁹Co(p,3n)⁵⁷Ni nuclear reactions in a cyclotron. The subsequent purification is critical to separate it from the target material and other radioisotopic impurities.

Cobalt-58 Production: ⁵⁸Co is produced by irradiating a Nickel-58 target with protons in a cyclotron, inducing the ⁵⁸Ni(p,n)⁵⁸Co reaction. The resulting ⁵⁸Co must then be chemically separated from the nickel target.

Below is a generalized workflow for the cyclotron production and purification of these radionuclides.

Generalized workflow for radionuclide production and radiolabeling.

Comparative Efficacy in Biomedical Tracing

Direct head-to-head experimental comparisons of ⁵⁷Ni and ⁵⁸Co with established PET isotopes are limited. However, their potential efficacy can be inferred from their physical properties and compared to existing data for other radionuclides.

Spatial Resolution

The spatial resolution of a PET image is fundamentally limited by the positron range.

• ⁵⁷Ni and ⁶⁸Ga: Both have a high maximum positron energy, leading to a longer mean positron range in tissue (~3.5 mm). This inherently limits the achievable spatial resolution compared to isotopes with lower positron energies.

• ⁵⁸Co, ¹⁸F, and ⁶⁴Cu: These isotopes have significantly lower maximum positron energies, resulting in shorter mean positron ranges (~0.6-0.7 mm). This allows for potentially sharper images with better delineation of small structures. Studies comparing ⁶⁴Cu and ⁶⁸Ga have demonstrated the superior spatial resolution of ⁶⁴Cu due to its lower positron energy.

Sensitivity and Signal-to-Noise Ratio (SNR)

Sensitivity in PET is influenced by the positron branching ratio and the administered dose.

• ⁵⁷Ni: With a positron branching ratio of 44%, it offers moderate sensitivity.

• ⁵⁸Co: Its lower positron branching ratio of 15% suggests lower sensitivity compared to other PET isotopes.

• ¹⁸F and ⁶⁸Ga: These isotopes have high positron branching ratios (97% and 89%, respectively), contributing to high sensitivity and potentially better SNR.

• ⁶⁴Cu: Has a lower positron branching ratio (17.4%), which can be compensated for by its longer half-life, allowing for longer scan times or imaging at later time points.

Half-life and Applications

The half-life of a radionuclide dictates its suitability for tracking different biological processes.

• ⁵⁷Ni (35.6 hours) and ⁵⁸Co (70.86 days): Their longer half-lives make them suitable for studying slow biological processes that occur over several hours to days, such as the pharmacokinetics of large molecules like antibodies or nanoparticles. However, the long half-life of ⁵⁸Co also raises concerns about the radiation dose to the subject.

• ¹⁸F (109.8 minutes) and ⁶⁸Ga (67.7 minutes): Their shorter half-lives are ideal for imaging processes with rapid kinetics, such as receptor binding or metabolic activity.

• ⁶⁴Cu (12.7 hours): Its intermediate half-life offers a balance, allowing for both imaging of moderately slow processes and logistical flexibility for radiopharmaceutical production and distribution.

Experimental Protocols

Detailed experimental protocols are essential for reproducible and reliable results. Below is a generalized workflow for a preclinical in vivo PET imaging study.

General In Vivo PET Imaging Workflow

Generalized workflow for a preclinical in vivo PET imaging study.

Key Methodological Considerations

• Radiolabeling: The chosen targeting molecule must be functionalized with a suitable chelator (e.g., DOTA, NOTA) to stably bind the metallic radionuclide (⁵⁷Ni or ⁵⁸Co). The radiolabeling efficiency and stability of the resulting radiopharmaceutical need to be rigorously tested.

• Animal Model: The choice of animal model should be appropriate for the biological question being investigated.

• Injected Dose: The amount of radioactivity injected will depend on the specific activity of the radiopharmaceutical and the sensitivity of the PET scanner. It should be sufficient to obtain good quality images while minimizing the radiation dose to the animal.

• Imaging Time Points: The timing of the PET scans should be optimized to capture the peak uptake of the radiotracer in the target tissue and to characterize its pharmacokinetic profile.

• Image Analysis: Regions of interest (ROIs) are drawn on the reconstructed PET images to quantify the radioactivity concentration in different organs and tissues. The standardized uptake value (SUV) is a commonly used semi-quantitative metric.

• Ex vivo Biodistribution: Following the final imaging session, tissues are harvested, weighed, and their radioactivity is measured using a gamma counter to provide a more accurate quantification of radiotracer distribution.

Conclusion

Nickel-57 and Cobalt-58 present distinct characteristics for biomedical tracing. Their longer half-lives are advantageous for studying slow biological phenomena, a niche where shorter-lived isotopes like ¹⁸F and ⁶⁸Ga are less suitable. However, the higher positron energy of ⁵⁷Ni may compromise spatial resolution. The low positron branching ratio and very long half-life of ⁵⁸Co are significant drawbacks, potentially leading to lower sensitivity and higher patient radiation dose.

In contrast, established isotopes like ¹⁸F and ⁶⁴Cu offer a well-characterized and favorable balance of properties for a wide range of applications. The choice of radionuclide should, therefore, be carefully considered based on the specific research question, the pharmacokinetic properties of the targeting molecule, and the desired imaging characteristics. Further research is warranted to directly compare the in vivo performance of ⁵⁷Ni- and ⁵⁸Co-based radiotracers against current standards to fully elucidate their potential in biomedical research and drug development.

Cross-validation of δ60/58Ni data between different laboratories

For Researchers, Scientists, and Drug Development Professionals

The precise and accurate measurement of nickel stable isotope ratios (δ60/58Ni) is critical for a wide range of applications, from tracing biogeochemical processes to understanding the formation of planetary bodies. As the use of Ni isotopes expands, the ability to compare data generated in different laboratories has become increasingly important. This guide provides an objective comparison of δ60/58Ni data from various studies, focusing on analytical performance and experimental methodologies. The information presented here is supported by published experimental data to aid researchers in evaluating and cross-validating their own findings.

Performance Comparison of δ60/58Ni Measurements

The consistency of δ60/58Ni measurements across different laboratories can be assessed by comparing the reported values for internationally recognized geological reference materials. The following table summarizes the δ60/58Ni values for several common standards as reported in recent literature. The data demonstrates a generally good agreement between laboratories, with most values falling within the analytical uncertainty of each other. The long-term reproducibility of δ60/58Ni measurements is typically reported to be between ±0.05‰ and ±0.06‰ (2 standard deviations).[1][2][3]

Reference Material	Laboratory/Study 1 (δ60/58Ni ‰ ± 2SD)	Laboratory/Study 2 (δ60/58Ni ‰ ± 2SD)	Laboratory/Study 3 (δ60/58Ni ‰ ± 2SD)
BHVO-2 (Basalt)	0.02 ± 0.04[4]	Consistent with -0.01 to 0.13[4]	In agreement with previous studies[2]
BCR-2 (Basalt)	Consistent with previous studies[5]	---	---
JP-1 (Peridotite)	0.13 ± 0.03[4]	In excellent agreement with 0.134 ± 0.029 and 0.100 ± 0.08[4]	---
PCC-1 (Peridotite)	0.12 ± 0.03[4]	Identical to 0.119 ± 0.045, 0.166 ± 0.048, and 0.141 ± 0.056[4]	---
GSR-2 (Andesite)	0.17 ± 0.04[4]	Similar to 0.18 ± 0.02[4]	---
GSR-3 (Basalt)	-0.03 ± 0.06[4]	Consistent with -0.03 ± 0.06[4]	---
GSR-5 (Shale)	0.10 ± 0.06[4]	Consistent with 0.08 ± 0.08[4]	---
SGR-1b (Shale)	0.56 ± 0.04[4]	In agreement with 0.54 ± 0.06[4]	---

Note: The δ60/58Ni values are reported relative to the NIST SRM 986 standard.

Experimental Protocols for High-Precision δ60/58Ni Analysis

Achieving accurate and reproducible δ60/58Ni data relies on meticulous and well-validated experimental procedures. The following sections detail the key steps in the analytical workflow, from sample preparation to mass spectrometric analysis.

Sample Digestion and Nickel Purification

A critical step in obtaining high-quality Ni isotope data is the effective separation of Ni from the sample matrix. Modern protocols often employ a multi-step chromatographic purification process.

A Novel Two-Step Chromatographic Method:

Recent advancements have led to the development of efficient two-column purification procedures that minimize the use of organic reagents.[5][6]

• Cation Exchange Chromatography: The digested sample solution is first passed through a cation exchange resin column (e.g., AG50W-X8). A solution of diluted hydrochloric acid (HCl) and hydrofluoric acid (HF) is used to elute the bulk of the matrix elements.[5]

• Ni-Specific Resin Chromatography: The Ni-containing fraction from the first step is then loaded onto a smaller column containing a Ni-specific resin. This step is designed to remove any remaining matrix elements and isolate a high-purity Ni fraction for isotopic analysis.[5]

A Four-Step Purification Scheme:

Another established method involves a more extensive four-step procedure using five chromatographic columns, which has been shown to effectively eliminate major matrix elements like iron, calcium, and aluminum.[2][3] This method utilizes a combination of anion exchange resins and the formation of Ni(DMG)2 complexes to achieve high-purity Ni separates.[3]

Double Spike Technique for Mass Bias Correction

To correct for instrumental mass fractionation during analysis, the double spike (DS) technique is widely employed.[2][5] This method involves adding a known amount of an artificially enriched isotopic mixture (the "spike") to the sample before analysis.

• Optimal Spike Composition: A 61Ni-62Ni double spike is commonly selected for Ni isotope analysis.[5] The optimal composition of the double spike and the sample-to-spike ratio are crucial for minimizing analytical error and are typically determined through theoretical modeling.[5]

• Equilibration: The sample and double spike are equilibrated, often by heating, to ensure complete mixing before the purification process.[2]

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

The final measurement of Ni isotope ratios is performed using a multi-collector inductively coupled plasma mass spectrometer (MC-ICP-MS).

• Instrumentation: Instruments such as the Nu Plasma III are capable of the high-precision measurements required for resolving small isotopic variations.[1][2]

• Data Acquisition: The instrumental mass discrimination is corrected using the double spike data in conjunction with sample-standard bracketing (SSB), where the analysis of the sample is bracketed by measurements of a known standard (NIST SRM 986).[5]

Visualizing the Analytical Workflow

The following diagrams illustrate the key experimental workflows for δ60/58Ni analysis.

Figure 1: A generalized two-step workflow for δ60/58Ni analysis.

Figure 2: A more detailed four-step Ni purification workflow.

Conclusion

The cross-validation of δ60/58Ni data between different laboratories is achievable through the use of common reference materials and well-documented, robust analytical protocols. The data presented in this guide indicates a good level of agreement among leading laboratories in the field. By adhering to rigorous purification procedures, employing the double spike technique for mass bias correction, and utilizing high-precision MC-ICP-MS, researchers can generate reliable and comparable δ60/58Ni data. This consistency is fundamental for advancing our understanding of various earth and planetary processes, as well as for potential applications in other scientific disciplines.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A novel purification method for high precision measurement of Ni isotopes by double spike MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 6. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to Nickel-58 and Other Structural Materials for Fusion Devices

The extreme environment of a fusion reactor, characterized by intense neutron irradiation, high temperatures, and significant mechanical stresses, places stringent demands on the structural materials used for in-vessel components. The ideal material must exhibit low neutron activation, high resistance to radiation damage—including swelling and embrittlement—and maintain its mechanical integrity over the reactor's lifetime. This guide provides a comparative analysis of Nickel-58 (⁵⁸Ni) against other leading candidate structural materials: austenitic stainless steels, ferritic-martensitic steels, and vanadium alloys.

While dedicated structural alloys based on enriched ⁵⁸Ni are not as extensively developed and tested as other material classes, its nuclear properties, particularly its high thermal neutron cross-section for helium production, make it a significant element of study. This comparison will, therefore, draw upon data from nickel-based alloys and pure nickel studies to project the performance of a hypothetical ⁵⁸Ni-centric material, alongside established data for other alloy systems.

Quantitative Performance Comparison

The following tables summarize key performance metrics for the different material classes under fusion-relevant conditions. It is important to note that the data for Nickel-58 is largely based on theoretical calculations and extrapolations from nickel-containing alloys, as comprehensive experimental data on a dedicated ⁵⁸Ni structural alloy is limited.

Table 1: Radiation-Induced Swelling and Helium Production

Material Class	Representative Alloy	Irradiation Temperature (°C)	Dose (dpa)	Swelling Rate (%/dpa)	Helium Production (appm He/dpa)
Nickel-58 (Theoretical)	Pure ⁵⁸Ni / Ni-based alloy	400 - 600	-	High (inferred)	~10-100+ (thermal spectrum dependent)[1][2][3]
Austenitic Stainless Steel	316 Stainless Steel	400 - 650	>10	~1.0[4]	~10-15[5]
Ferritic-Martensitic Steel	Eurofer-97	300 - 550	>100	~0.2[4]	~10-12
Vanadium Alloy	V-4Cr-4Ti	420 - 600	>100	<0.1	~5-7[6][7][8][9][10]

Table 2: Mechanical Properties (Post-Irradiation)

Material Class	Representative Alloy	Irradiation Temperature (°C)	Dose (dpa)	Change in Yield Strength	Change in Total Elongation
Nickel-58 (Inferred)	Pure Ni / Ni-based alloy	~300	~10	Significant Hardening[11][12]	Severe Reduction (Embrittlement)[13]
Austenitic Stainless Steel	316 Stainless Steel	~400	~10-50	Hardening (Increase)[14]	Reduction[14]
Ferritic-Martensitic Steel	Eurofer-97	300 - 450	~15-70	Hardening (Increase)[15][16]	Reduction[15][16]
Vanadium Alloy	V-4Cr-4Ti	420 - 600	~20-80	Hardening (Increase)	Significant Reduction

Table 3: Thermal and Physical Properties

Property	Nickel-58 (Pure Ni)	Austenitic Steel (316SS)	Ferritic-Martensitic Steel (Eurofer-97)	Vanadium Alloy (V-4Cr-4Ti)
Thermal Conductivity (W/mK) @ 300°C	~70[17][18][19]	~16	~25[20]	~34
Coefficient of Thermal Expansion (10⁻⁶/K) @ 300°C	~14	~18	~12	~9
Melting Point (°C)	1455	~1400	~1490	~1910

Experimental Protocols

The data presented above are derived from a variety of experimental techniques designed to simulate the harsh fusion environment and characterize the post-irradiation properties of materials.

Irradiation Testing

• Objective: To introduce displacement damage and transmutation products (like helium and hydrogen) in a controlled manner.

• Methodology: Material samples are exposed to high-energy particles in specialized facilities.

  • Fission Reactors (e.g., High Flux Isotope Reactor - HFIR): These reactors provide a high flux of neutrons over a broad energy spectrum. For nickel-containing alloys, the thermal neutron component is particularly effective in inducing the two-step reaction: ⁵⁸Ni + n → ⁵⁹Ni, followed by ⁵⁹Ni + n → ⁵⁶Fe + α (helium). This allows for the study of helium embrittlement.[21]

  • Spallation Neutron Sources: These facilities produce high-energy neutrons, more closely replicating the fusion neutron spectrum.

  • Ion Beam Irradiation: Accelerators are used to bombard samples with ions (e.g., Ni⁺, He⁺) to create displacement damage and introduce helium at much higher rates than in reactors, enabling accelerated testing.[22]

• Parameters Controlled: Irradiation temperature, particle flux, and total dose (measured in displacements per atom or dpa).

Post-Irradiation Examination (PIE)

Due to the induced radioactivity, all post-irradiation examinations are conducted in heavily shielded hot cells using remote handling.

• Objective: To quantify the volumetric increase of the material due to the formation of voids and gas bubbles.

• Methodology:

  • Immersion Densitometry: The density of the irradiated sample is precisely measured by weighing it in air and then in a liquid of known density. The change in density compared to an unirradiated sample gives the volumetric swelling.

  • Transmission Electron Microscopy (TEM): Thin foils are prepared from the irradiated sample and observed with a TEM. The size and number density of voids and bubbles are measured from the micrographs, from which the total swelling can be calculated. This method also provides valuable information about the microstructure.

• Objective: To determine the mechanical properties of the irradiated material, such as yield strength, ultimate tensile strength, and ductility (elongation).

• Methodology:

  • Sample Preparation: Miniaturized tensile specimens are often used to conserve material and reduce radioactivity.[23]

  • Testing Procedure: The specimen is mounted in a remotely operated tensile testing machine within a hot cell. It is pulled at a constant strain rate until fracture. The load and displacement are continuously recorded to generate a stress-strain curve.

  • Standards: The testing procedures are typically based on ASTM standards such as ASTM E8/E8M for metallic materials, adapted for remote operation and the specific specimen geometries.

• Objective: To observe the radiation-induced changes in the material's microstructure, which underpin the macroscopic property changes.

• Methodology:

  • Transmission Electron Microscopy (TEM): Provides high-resolution imaging of defects such as dislocation loops, voids, and precipitates.[24][25]

  • Scanning Electron Microscopy (SEM): Used to examine fracture surfaces to determine the mode of failure (e.g., ductile or brittle).

Visualizing Relationships and Workflows

Material Selection Logic for Fusion Structural Materials

Key considerations for selecting fusion structural materials.

General Experimental Workflow for Material Evaluation

A typical workflow for testing fusion structural materials.

Impact of Helium Production on Material Properties

Pathway from helium production to material embrittlement.

Concluding Remarks

The selection of structural materials is a critical challenge in the development of fusion energy.

• Austenitic stainless steels , such as 316SS, have a long history of use in nuclear applications and a well-established database. However, they are susceptible to significant swelling and helium embrittlement, which may limit their application in high-dose regions of a fusion reactor.[4][14]

• Ferritic-martensitic steels , like Eurofer-97, represent a significant advancement, offering superior resistance to swelling and good mechanical properties.[4] They are the leading candidates for the structural materials in near-term fusion power plants.

• Vanadium alloys , exemplified by V-4Cr-4Ti, exhibit excellent low-activation characteristics, high-temperature strength, and very low swelling rates.[6][9][10] However, challenges related to their fabrication, joining, and susceptibility to environmental embrittlement at lower temperatures remain.

• Nickel-58 and alloys designed to leverage its properties present a complex trade-off. The high rate of helium production via the two-step transmutation process in a thermal neutron spectrum makes it an excellent tool for studying helium effects.[1][2][3][21] However, this same characteristic would likely lead to severe swelling and embrittlement, making a purely ⁵⁸Ni-based structural material challenging for long-term use in a high-flux fusion environment. More likely, tailored nickel isotopic compositions will be a key aspect of future alloy design, balancing the need for certain properties with the mitigation of detrimental radiation effects.

Further research and development, particularly under fusion-relevant neutron spectra, are essential to fully qualify these materials for use in future fusion reactors. The development of advanced alloys, including oxide-dispersion-strengthened (ODS) steels and innovative composites, continues to push the boundaries of material performance in the quest for commercially viable fusion energy.

References

• 1. Comparison of measured and calculated helium production in nickel using newly evaluated neutron cross sections for 59Ni [inis.iaea.org]
• 2. New calculation of thermal neutron damage and helium production in nickel (Journal Article) | ETDEWEB [osti.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Irradiation Effects in Ferritic, Ferritic–Martensitic and Austenitic Oxide Dispersion Strengthened Alloys: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. Present Status of Vanadium Alloys for Fusion Applications | Journal Article | PNNL [pnnl.gov]
• 7. Technical Assessment of Vanadium-Base Alloys for Fusion Reactor Applications: Volume 2. Review of Properties: Vanadium and Vanadium-Base Alloys. Final Report - UNT Digital Library [digital.library.unt.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. osti.gov [osti.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. scribd.com [scribd.com]
• 17. ssmmetals.com [ssmmetals.com]
• 18. osti.gov [osti.gov]
• 19. isabellenhuette.com [isabellenhuette.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Microstructure of ion-irradiated nickel and nickel-copper alloys (Thesis/Dissertation) | OSTI.GOV [osti.gov]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. Understanding the effect of irradiation temperature on microstructural evolution of 20MnMoNi55 steel - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (n,p) Reactions on Stable Nickel Isotopes

A detailed examination of the neutron-induced proton emission cross-sections for ⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, ⁶²Ni, and ⁶⁴Ni, providing researchers with comparative experimental data and standardized protocols.

This guide offers a comparative study of the (n,p) reaction cross-sections on five stable isotopes of Nickel: ⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, ⁶²Ni, and ⁶⁴Ni. Nickel is a crucial structural material in nuclear fission and fusion technologies, making the understanding of neutron-induced reactions, such as the (n,p) reaction which contributes to hydrogen gas production and material damage, of paramount importance. This report compiles experimental data from various sources, outlines a generalized experimental protocol for measuring these cross-sections, and provides a visual representation of the experimental workflow.

Data Presentation: (n,p) Reaction Cross-Sections

The following table summarizes experimentally measured cross-section values for (n,p) reactions on various Nickel isotopes at different neutron energies. The data has been compiled from multiple experimental studies to provide a comparative overview. It is important to note that experimental uncertainties and energy resolutions vary between different studies. For detailed uncertainty analysis, reference to the original publications is recommended.

Neutron Energy (MeV)	⁵⁸Ni(n,p)⁵⁸Co Cross-Section (mb)	⁶⁰Ni(n,p)⁶⁰Co Cross-Section (mb)	⁶¹Ni(n,p)⁶¹Co Cross-Section (mb)	⁶²Ni(n,p)⁶²Co Cross-Section (mb)	⁶⁴Ni(n,p)⁶⁴Co Cross-Section (mb)
~1-3	1.06 MeV: -[1] 1.86 MeV: -[1] 2.24 MeV: ~150[2] 2.85 MeV: -[1] 3.77 MeV: ~300[2]	-	-	-	-
~3-6	3.7 MeV: -[3] 5.4 MeV: -[4]	-	-	-	-
~8-12	8 MeV: ~600[5] 10 MeV: ~500[5] 12 MeV: ~350[5]	8 MeV: ~100[5] 10 MeV: ~150[5] 12 MeV: ~100[5]	-	-	-
~14-15	14.54 MeV: 337.8 ± 14.7[6] 14.8 MeV: ~350[7]	14.8 MeV: ~80[7]	14.8 MeV: ~50[7][8]	14.8 MeV: ~25[7]	14.8 MeV: ~10[7]
~18	18 MeV: ~150[4]	-	-	-	-

Experimental Protocols

The experimental determination of (n,p) reaction cross-sections for Nickel isotopes predominantly employs the activation technique followed by gamma-ray spectrometry . This method involves irradiating a Nickel sample with neutrons of a specific energy and then measuring the radioactivity of the resulting product nucleus.

I. Sample Preparation

• Target Material : High-purity (typically >99.5%) foils of natural or isotopically enriched Nickel are used as target materials.[2][12] The thickness of the foils is carefully chosen to be thin enough to minimize neutron flux attenuation and self-absorption of the emitted gamma rays, yet thick enough to produce a measurable amount of the product isotope.

• Encapsulation : The Nickel foils are often sandwiched between monitor foils (e.g., Aluminum or Gold) and then wrapped in a material like Cadmium to absorb thermal neutrons if only fast neutron reactions are of interest. The entire stack is then sealed in a suitable container for irradiation.

II. Neutron Irradiation

• Neutron Source : Monoenergetic or quasi-monoenergetic neutrons are typically produced using particle accelerators. Common reactions for generating neutrons in the MeV energy range include:

  • ³H(d,n)⁴He (D-T reaction) : Produces neutrons around 14 MeV.[6]

  • ²H(d,n)³He (D-D reaction) : Produces neutrons in the 2-6 MeV range.

  • ⁷Li(p,n)⁷Be : Can produce neutrons in a wide range of energies depending on the proton energy.[3][4][12]

• Irradiation Procedure : The prepared sample stack is placed at a specific angle (often 0 degrees) relative to the incident deuteron (B1233211) or proton beam, at a known distance from the neutron-producing target. The duration of the irradiation is carefully recorded and depends on the half-life of the product nucleus and the expected cross-section.

• Neutron Flux Determination : The neutron flux at the sample position is crucial for calculating the absolute cross-section. This is determined by measuring the activity of a standard monitor reaction with a well-known cross-section, such as ²⁷Al(n,α)²⁴Na or ¹⁹⁷Au(n,2n)¹⁹⁶Au .[6]

III. Gamma-Ray Spectrometry

• Detection System : After a suitable cooling period to allow for the decay of short-lived interfering radionuclides, the irradiated sample is placed in front of a high-purity germanium (HPGe) detector to measure the characteristic gamma rays emitted from the decay of the product nucleus (e.g., ⁵⁸Co from the ⁵⁸Ni(n,p) reaction). The HPGe detector is chosen for its excellent energy resolution.[6]

• Efficiency Calibration : The absolute efficiency of the HPGe detector at the specific gamma-ray energies of interest is determined using calibrated radioactive sources (e.g., ¹⁵²Eu, ¹³³Ba) with well-known activities and gamma-ray emission probabilities.[6]

• Data Acquisition and Analysis : The gamma-ray spectrum is acquired for a predetermined time. The net peak area of the characteristic gamma-ray is determined by subtracting the background.

IV. Cross-Section Calculation

The reaction cross-section (σ) is calculated using the activation formula, which relates the measured activity of the product nucleus to the neutron flux, the number of target nuclei, the irradiation and decay times, and the nuclear decay data (half-life and gamma-ray intensity) of the product. Corrections are applied for factors such as gamma-ray self-absorption, coincidence summing effects, and fluctuations in the neutron flux during irradiation.[12]

Mandatory Visualization

The following diagram illustrates the generalized experimental workflow for the measurement of (n,p) reaction cross-sections using the activation technique.

Caption: Experimental workflow for (n,p) cross-section measurement.

References

• 1. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 2. inis.iaea.org [inis.iaea.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Neutron activation cross-sections of 58Ni and 60Ni for 8 - 12 MeV neutrons [inis.iaea.org]
• 6. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. fuw.edu.pl [fuw.edu.pl]
• 10. www-nds.iaea.org [www-nds.iaea.org]
• 11. osti.gov [osti.gov]
• 12. cpc.ihep.ac.cn [cpc.ihep.ac.cn]

A Comparative Guide to Nuclear Reaction Codes: Benchmarking ALICE, EMPIRE, and TALYS for 58Ni

For researchers, scientists, and professionals in drug development, the accurate prediction of nuclear reaction cross-sections is paramount for applications ranging from reactor design and radiation shielding to medical isotope production. This guide provides an objective comparison of three widely used nuclear reaction codes—ALICE, EMPIRE, and TALYS—benchmarked against experimental data for the stable isotope Nickel-58 (⁵⁸Ni).

This analysis focuses on neutron-induced reactions, which are of significant interest in various nuclear applications. The performance of each code is evaluated by comparing their calculated reaction cross-sections with available experimental data for key reaction channels, including (n,p), (n,2n), and (n,α).

Comparative Analysis of Nuclear Reaction Codes

The ALICE, EMPIRE, and TALYS codes are sophisticated computational tools that employ different nuclear reaction models to predict the outcomes of nuclear interactions.

• ALICE (A Livermore Interactive Code for Evaluation of Nuclear Reactions) is one of the earliest and most influential pre-equilibrium and statistical model codes. The ALICE/ASH version is an advanced iteration that incorporates models for pre-compound composite particle emission, heavy cluster emission, and fast γ-emission[1][2][3].

• EMPIRE (Evaluation of Nuclear Reactions) is a modular system of nuclear reaction codes designed for advanced modeling of nuclear reactions over a broad range of energies and incident particles[4][5][6]. It integrates various theoretical models, including the optical model, multistep direct, and Hauser-Feshbach models, and facilitates the evaluation of nuclear data by allowing for the combination of different theoretical approaches[4][7][8].

• TALYS is a versatile and comprehensive software package for the simulation of nuclear reactions involving a wide array of particles and energies[9][10]. It aims to provide a complete and accurate simulation by combining reliable nuclear models with flexibility and user-friendliness[11][12][13][14][15][16][17]. TALYS is extensively used for the analysis of nuclear reaction experiments and the generation of nuclear data for various applications[10].

The following sections present a quantitative comparison of the cross-section calculations from these three codes with experimental data for specific neutron-induced reactions on ⁵⁸Ni.

Data Presentation: Reaction Cross-Sections

The performance of the ALICE, EMPIRE, and TALYS codes is summarized in the tables below, showcasing their predictions against experimental measurements for the ⁵⁸Ni(n,p)⁵⁸Co, ⁵⁸Ni(n,2n)⁵⁷Ni, and ⁵⁸Ni(n,α)⁵⁵Fe reactions.

Table 1: ⁵⁸Ni(n,p)⁵⁸Co Reaction Cross-Sections

Incident Neutron Energy (MeV)	Experimental Cross-Section (mb)	ALICE/ASH (mb)	EMPIRE 3.2 (mb)	TALYS 1.8 (mb)
3.7	227.8 ± 12.5[18]	-	-	-
~8-10 (Peak Region)	~700-800[19]	-	-	-
14-15	-	Calculated[20]	Calculated[20]	Calculated[20]
14.54	338.5 ± 18.3[21]	-	-	Calculated[21]

Note: A dash (-) indicates that data was not available in the reviewed literature under the specified conditions.

Table 2: ⁵⁸Ni(n,2n)⁵⁷Ni Reaction Cross-Sections

Incident Neutron Energy (MeV)	Experimental Cross-Section (mb)	TALYS 1.9 (mb)	EMPIRE 3.2.3 (mb)
Up to 18	Measured[15]	Calculated[15]	Calculated[15]
14.54	34.8 ± 1.9[21]	Calculated[21]	-

Note: A dash (-) indicates that data was not available in the reviewed literature under the specified conditions.

Table 3: ⁵⁸Ni(n,α)⁵⁵Fe Reaction Cross-Sections

Incident Neutron Energy (MeV)	Experimental Cross-Section (mb)	TALYS 1.9 (mb)
4.50 - 5.50	Measured[11][13]	Calculated[11][13]
8.50	73.4 ± 4.5[22]	Calculated[22]
9.50	74.2 ± 4.6[22]	Calculated[22]
10.50	75.1 ± 4.6[22]	Calculated[22]

Note: Data for ALICE and EMPIRE for this specific reaction were not prominently featured in the search results.

Experimental Protocols

The experimental data cited in this guide were obtained through various established techniques in nuclear physics. The following provides a general overview of the methodologies employed in the cited experiments.

Activation and Offline γ-ray Spectroscopy: This is a common technique for measuring reaction cross-sections.

• Sample Irradiation: A sample of natural or enriched Nickel is irradiated with a neutron beam of a specific energy. For instance, in one study, monoenergetic neutrons were produced via the ⁷Li(p,n) reaction[15][18].

• Gamma-ray Counting: After irradiation, the sample is removed, and the radioactivity of the product nuclei is measured using a high-purity germanium (HPGe) detector. The characteristic gamma rays emitted by the decay of the product nucleus (e.g., ⁵⁸Co from the ⁵⁸Ni(n,p) reaction) are counted.

• Cross-Section Calculation: The reaction cross-section is then determined based on the measured gamma-ray counts, the neutron flux, the number of target nuclei, and the decay properties of the product nucleus. Corrections are often applied for factors such as detector efficiency, gamma-ray self-attenuation, and coincidence summing[16][17].

Gridded Twin Ionization Chamber (GIC): This method is used for the direct detection of charged particles emitted in a nuclear reaction.

• Experimental Setup: A thin foil of the target material (e.g., enriched ⁵⁸Ni) is placed inside a gridded ionization chamber[11][12][13]. The chamber is filled with a suitable counting gas.

• Particle Detection: When a neutron-induced reaction occurs that produces a charged particle (e.g., an alpha particle in the (n,α) reaction), the particle ionizes the gas. The resulting electrical signal is detected and processed.

• Data Analysis: The energy and angle of the emitted particle can be determined from the characteristics of the signal. This information is then used to calculate the differential and total reaction cross-sections. The neutron flux is typically measured simultaneously using a reference reaction[11][12].

Visualization of the Benchmarking Workflow

The logical process for benchmarking the nuclear reaction codes against experimental data is illustrated in the following diagram.

Caption: Workflow for benchmarking nuclear reaction codes against experimental data.

Signaling Pathways and Logical Relationships

The interplay between theoretical models and experimental validation is crucial for advancing our understanding of nuclear reactions. The following diagram illustrates the relationship between the different components of this process.

Caption: Relationship between theoretical models, experimental validation, and applications.

References

• 1. KIT-INR Teams - Neutronics and Nuclear Data - Nuclear Data for Fusion Technology - Simulation Codes [inr.kit.edu]
• 2. rsicc.ornl.gov [rsicc.ornl.gov]
• 3. radiochem.org [radiochem.org]
• 4. www-nds.iaea.org [www-nds.iaea.org]
• 5. osti.gov [osti.gov]
• 6. iaea.org [iaea.org]
• 7. epj-conferences.org [epj-conferences.org]
• 8. researchgate.net [researchgate.net]
• 9. nds.iaea.org [nds.iaea.org]
• 10. nds.iaea.org [nds.iaea.org]
• 11. [PDF] Cross-section measurements for 58,60,61Ni(n, α)55,57,58Fe reactions in the 4.50 – 5.50 MeV neutron energy region | Semantic Scholar [semanticscholar.org]
• 12. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 13. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 14. isotope.yerphi.am [isotope.yerphi.am]
• 15. researchgate.net [researchgate.net]
• 16. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 17. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 18. 58Ni (n, p) 58Co reaction cross-section measurement at En = 3.7 MeV [inis.iaea.org]
• 19. sympnp.org [sympnp.org]
• 20. koreascience.kr [koreascience.kr]
• 21. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 22. 202.38.128.72 [202.38.128.72]

A Comparative Guide to Isotopic Fractionation of Nickel-58 and Nickel-60

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the isotopic fractionation between Nickel-58 (⁵⁸Ni) and Nickel-60 (⁶⁰Ni), two stable isotopes of nickel. Understanding the subtle differences in their behavior is crucial for a range of scientific disciplines, from geochemistry and environmental science to biochemistry and the development of novel therapeutics. This document summarizes key experimental findings, details the methodologies used to obtain these results, and visualizes the underlying processes.

Introduction to Nickel Isotope Fractionation

Nickel has five stable isotopes, with ⁵⁸Ni being the most abundant (68.08%) and ⁶⁰Ni the second most abundant (26.22%).[1][2] Isotopic fractionation is the relative partitioning of isotopes between two substances or phases. This phenomenon arises from the mass difference between isotopes, which leads to slight variations in their physicochemical properties. The fractionation of nickel isotopes is typically reported in delta notation (δ⁶⁰Ni), which expresses the ratio of ⁶⁰Ni/⁵⁸Ni in a sample relative to a standard (NIST SRM 986) in parts per thousand (‰).[1]

δ⁶⁰Ni (‰) = [((⁶⁰Ni/⁵⁸Ni)​ₛₐₘₚₗₑ / (⁶⁰Ni/⁵⁸Ni)​ₛₜₐₙₐₐᵣₔ) - 1] * 1000

Positive δ⁶⁰Ni values indicate an enrichment of the heavier ⁶⁰Ni isotope in the sample compared to the standard, while negative values signify a depletion.

Key Mechanisms of Nickel-58 and Nickel-60 Fractionation

Isotopic fractionation of nickel is observed across a variety of biological and geological processes. The primary mechanisms driving these fractionations include:

• Biological Uptake and Metabolism: Microorganisms and plants exhibit distinct preferences for nickel isotopes. Marine microbes, for instance, have been shown to preferentially take up the lighter ⁵⁸Ni.[3] In contrast, laboratory cultures of some microbes show a preference for the heavier ⁶⁰Ni.[3] This discrepancy is likely due to differences in the amino acid ligands involved in nickel binding and the specific nickel-dependent enzymes being expressed.[3]

• Complexation with Organic Ligands: The binding of nickel to amino acids is a significant driver of isotopic fractionation. Experimental studies have demonstrated that complexation with different amino acids leads to distinct isotopic signatures.[3][4]

• Mineral Precipitation and Sorption: The formation of nickel-containing minerals, such as nickel hydroxides, carbonates, and sulfides, results in isotopic fractionation. Generally, the solid phase becomes enriched in the lighter ⁵⁸Ni isotope.[5]

• High-Temperature Geological Processes: Magmatic differentiation processes, including magnetite crystallization and sulfide (B99878) separation, can lead to significant nickel isotope fractionation.[6][7]

Quantitative Data on Nickel Isotope Fractionation

The following tables summarize the quantitative data on ⁵⁸Ni and ⁶⁰Ni fractionation from various experimental studies.

Table 1: Nickel Isotope Fractionation during Complexation with Amino Acids

Amino Acid Ligand	Functional Group	Isotopic Shift (Δ⁶⁰/⁵⁸Ni_complex-free)	Reference
Histidine	Nitrogen (Imidazole)	-0.12 ± 0.08‰	[3]
Cysteine	Sulfur (Sulfhydryl)	+1.27 ± 0.19‰	[3]
Glutamate	Oxygen (Carboxylate)	+0.14‰	[3]
Glutamate	Oxygen (Carboxylate)	+0.80 ± 0.08‰	[4]
Peptide (3 S and 1 N)	Sulfur and Nitrogen	+0.74 ± 0.04‰	[3][4]

Note: Δ⁶⁰/⁵⁸Ni represents the difference in δ⁶⁰/⁵⁸Ni between the nickel bound to the ligand and the free nickel in solution.

Table 2: Nickel Isotope Fractionation during Mineral Precipitation

Mineral Phase	Fractionation Factor (ε)	Isotopic Enrichment in Solid Phase	Reference
Nickel Hydroxide	-0.40‰	Lighter (⁵⁸Ni)	[5]
Nickel Hydroxycarbonate	-0.50‰	Lighter (⁵⁸Ni)	[5]
Nickel Sulfide	-0.73‰	Lighter (⁵⁸Ni)	[5]
Amorphous Nickel Sulfide	-0.22 to -0.26‰	Lighter (⁵⁸Ni)	[8]

Note: The fractionation factor (ε) indicates the preferential retention of the lighter nickel isotope in the solid phase.

Experimental Protocols

A variety of analytical techniques are employed to measure nickel isotope ratios with high precision. The most common methodology involves Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Sample Preparation and Purification

Accurate measurement of nickel isotope ratios requires the separation of nickel from the sample matrix to avoid interferences. A common procedure involves a two-step chromatographic purification.

• Cation Exchange Chromatography: The sample is first passed through a cation exchange resin (e.g., AG50W-X8) to remove the bulk of the matrix elements using dilute acids like HCl and HF.[1]

• Nickel-Specific Resin: The nickel-containing fraction is then further purified using a nickel-specific resin (e.g., Ni-spec resin), which often utilizes dimethylglyoxime (B607122) (DMG) functional groups to selectively bind nickel.[1]

Mass Spectrometric Analysis

The purified nickel sample is then introduced into an MC-ICP-MS for isotopic analysis.

• Instrumentation: A high-resolution multi-collector inductively coupled plasma mass spectrometer is used to simultaneously measure the ion beams of the different nickel isotopes.[1]

• Interference Correction: Isobaric interferences, such as from iron (⁵⁸Fe on ⁵⁸Ni), are monitored and corrected for by measuring a non-interfered isotope of the interfering element (e.g., ⁵⁷Fe).[1]

• Mass Bias Correction: Instrumental mass discrimination is corrected using a double-spike (DS) technique, often with a ⁶¹Ni-⁶²Ni spike, combined with sample-standard bracketing (SSB).[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

An alternative method for determining the isotopic composition of nickel involves Gas Chromatography-Mass Spectrometry (GC-MS).

• Chelation: Nickel in the sample is converted into a thermally stable and volatile chelate complex using a chelating agent like lithium bis(trifluoroethyl)dithiocarbamate.[9]

• Chromatographic Separation: The volatile nickel chelate is then introduced into a gas chromatograph for separation from other components.[9]

• Mass Analysis: The separated chelate is ionized and its isotopic ratios are measured using a mass spectrometer.[9] This method is particularly useful for biological samples.[9]

Visualizing Fractionation Processes

The following diagrams, created using the DOT language, illustrate key workflows and relationships in the study of nickel isotope fractionation.

Caption: Experimental workflow for Nickel isotope analysis.

Caption: Biological Nickel isotope fractionation pathways.

References

• 1. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 2. Isotopes of nickel - Wikipedia [en.wikipedia.org]
• 3. 2024 Goldschmidt Conference [conf.goldschmidt.info]
• 4. Amino Acid Complexation Fractionates Nickel Isotopes: Implications for Tracing Nickel Cycling in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 6. Nickel Isotope Fractionation During Magmatic Differentiation | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Goldschmidt 2023 Conference [conf.goldschmidt.info]
• 9. Isotope dilution gas chromatography/mass spectrometry for the determination of nickel in biological materials - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Experimental and Theoretical Cross-Section Data for the 59Co(α,αn)58Co Nuclear Reaction

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of a Key Nuclear Reaction

This guide provides a comparative analysis of the nuclear reaction 59Co(α,αn)58Co, a process of interest in various scientific and industrial fields, including medical isotope production and nuclear reactor technology. Due to the scarcity of direct experimental measurements for this specific reaction channel, this document focuses on presenting theoretical cross-section data derived from the highly-regarded TALYS-based Evaluated Nuclear Data Library (TENDL-2019). This is juxtaposed with a detailed description of the established experimental methodology that would be employed to measure these cross-sections, providing a comprehensive framework for future experimental validation.

Data Presentation: Theoretical Cross-Section for 59Co(α,αn)58Co

The following table summarizes the theoretical cross-section data for the 59Co(α,αn)58Co reaction as obtained from the TENDL-2019 library. This library contains the output of the TALYS nuclear model code system, a sophisticated tool for the simulation of nuclear reactions.[1][2] The data is presented for a range of incident alpha particle energies.

Incident Alpha Energy (MeV)	Cross-Section (mb)
15.0	0.003
20.0	25.3
25.0	134.0
30.0	284.0
35.0	415.0
40.0	493.0
45.0	534.0
50.0	556.0

Experimental Protocols: The Stacked-Foil Activation Technique

The primary method for experimentally determining the cross-section of alpha-induced reactions on solid targets like Cobalt-59 is the stacked-foil activation technique, followed by gamma-ray spectrometry. This well-established method allows for the measurement of excitation functions over a range of energies in a single experiment.

1. Target Preparation and Irradiation:

• Thin, high-purity foils of natural cobalt (59Co) are prepared.

• These target foils are interleaved with monitor foils (e.g., aluminum or copper) with well-known reaction cross-sections. This "stack" of foils is then irradiated with a monoenergetic beam of alpha particles from a particle accelerator.

• As the alpha particles traverse the stack, their energy is degraded in each foil. This allows for the simultaneous measurement of cross-sections at different energies.

2. Post-Irradiation Measurement:

• After irradiation, the foils are removed and their radioactivity is measured using a high-purity germanium (HPGe) detector.

• The characteristic gamma rays emitted from the decay of the product nuclide, in this case, 58Co, are identified and their intensities are quantified.

3. Data Analysis:

• The induced activity in each foil is used to calculate the reaction cross-section at the corresponding alpha particle energy in that foil.

• The energy of the alpha particles in each foil is calculated based on the initial beam energy and the energy loss in the preceding foils.

• The monitor foils are used to accurately determine the incident alpha particle flux.

Mandatory Visualization: Reaction Pathway and Experimental Workflow

The following diagrams illustrate the nuclear reaction pathway and the general workflow of the stacked-foil activation technique.

Caption: Nuclear reaction pathway for 59Co(α,αn)58Co.

Caption: Workflow for the stacked-foil activation technique.

References

• 1. Paul Scherrer Institute PSI [psi.ch]
• 2. TENDL: Complete Nuclear Data Library for Innovative Nuclear Science and Technology [inis.iaea.org]

A Researcher's Guide to Nickel Isotopic Reference Materials for High-Precision δ60/58Ni Analysis

For researchers, scientists, and professionals in drug development, the precise and accurate measurement of nickel isotope ratios (δ60/58Ni) is crucial for a wide range of applications, from geological and environmental studies to understanding biological processes. The selection of appropriate isotopic reference materials is a critical first step in ensuring data quality and inter-laboratory comparability. This guide provides an objective comparison of commonly used nickel isotopic reference materials, supported by experimental data and detailed analytical protocols.

The primary international reference material for δ60/58Ni analysis is NIST SRM 986, a high-purity nickel metal.[1] While widely accepted and used to define the δ60/58Ni = 0 ‰ scale, the availability of alternative and secondary reference materials is essential for daily quality control and to ensure the robustness of analytical methods. This guide focuses on NIST SRM 986 and a selection of well-characterized geological reference materials that are often used as secondary standards.

Comparative Analysis of Nickel Isotopic Reference Materials

The selection of a suitable reference material depends on the specific application, the expected isotopic range of the samples, and the analytical capabilities of the laboratory. The following table summarizes the key characteristics of NIST SRM 986 and several commonly used geological reference materials.

Reference Material	Type	Supplier/Source	Certified/Reported δ60/58Ni (‰) vs. NIST SRM 986	Notes
NIST SRM 986	High-Purity Nickel Metal	National Institute of Standards and Technology (NIST)	0 (by definition)[2]	Primary reference material for δ60/58Ni measurements.[1] A study of 29 high-purity nickel samples from various sources showed no significant isotopic variations compared to SRM 986, indicating its applicability to terrestrial nickel samples.[3]
BHVO-2	Basalt	U.S. Geological Survey (USGS)	+0.09 ± 0.04	Widely used geological reference material for validating analytical procedures for rock matrices.
BCR-2	Basalt	U.S. Geological Survey (USGS)	+0.14 ± 0.04	Another common geological reference material with a slightly heavier isotopic composition than BHVO-2.
JP-1	Peridotite	Geological Survey of Japan (GSJ)	+0.13 ± 0.03	Useful for studies involving ultramafic rocks and mantle processes.
NCS DC73308	Nickel-Iron Alloy	NCS Testing Technology Co., Ltd.	Not explicitly reported for δ60/58Ni	Certified for elemental composition, indicating a source of well-characterized nickel material.[4] Isotopic characterization would be required for use as an isotopic standard.

Table 1: Comparison of Common Nickel Isotopic Reference Materials. The δ60/58Ni values for the geological reference materials are representative values from scientific literature and may vary slightly between different studies and analytical batches. All δ60/58Ni values are reported relative to NIST SRM 986.

Experimental Protocol for High-Precision δ60/58Ni Analysis

The accurate determination of δ60/58Ni values relies on a meticulous analytical procedure, typically involving sample digestion, nickel purification through column chromatography, and measurement by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) using a double-spike technique to correct for instrumental mass fractionation.

Sample Digestion

• Weigh an appropriate amount of the powdered sample (typically 10-100 mg, depending on the expected nickel concentration) into a clean Savillex® PFA vial.

• Add a carefully calibrated 61Ni-62Ni double-spike solution. The amount of spike added should be chosen to achieve a spike-to-sample nickel ratio of approximately 1:1 for optimal precision.

• Add a mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO3) (e.g., 3:1 v/v).

• Seal the vials and place them on a hotplate at approximately 120-150°C for at least 48 hours to ensure complete dissolution.

• After cooling, evaporate the solution to dryness.

• Add concentrated HNO3 and evaporate to dryness again to remove any remaining fluorides.

• Finally, dissolve the residue in an appropriate acid mixture (e.g., 1 M HCl) for the chromatographic separation step.

Nickel Purification via Column Chromatography

A two-step ion-exchange chromatography procedure is commonly employed to separate nickel from the sample matrix and potential isobaric interferences (e.g., 58Fe on 58Ni).

• Step 1: Anion-Exchange Chromatography:

  • Load the dissolved sample onto a pre-cleaned anion-exchange resin column (e.g., Bio-Rad AG1-X8).

  • Elute the matrix elements with a series of hydrochloric acid (HCl) and nitric acid (HNO3) mixtures of varying concentrations.

  • Collect the nickel-containing fraction.

• Step 2: Cation-Exchange Chromatography:

  • Evaporate the collected nickel fraction to dryness and redissolve in a suitable dilute acid.

  • Load the solution onto a pre-cleaned cation-exchange resin column.

  • Elute any remaining matrix elements.

  • Collect the purified nickel fraction.

MC-ICP-MS Analysis

• Introduce the purified nickel solution into the MC-ICP-MS.

• Measure the ion beams of the stable nickel isotopes (58Ni, 60Ni, 61Ni, 62Ni).

• Utilize the measured ratios of the double-spike isotopes (61Ni and 62Ni) to correct for the instrumental mass bias that occurs during analysis.

• The δ60/58Ni value is calculated relative to the NIST SRM 986 standard, which is analyzed under the same conditions.

Workflow and Logic Diagrams

To visually represent the analytical process and the relationship between different components of the analysis, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for δ60/58Ni analysis.

Caption: Logical relationship for ensuring data quality.

References

• 1. researchgate.net [researchgate.net]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. Isotopic Standards [uvison.com]
• 4. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

Comparative Performance of Nickel-58 in Different Experimental Conditions: A Guide for Researchers

This guide provides a comprehensive comparison of Nickel-58's performance under various experimental conditions, with a focus on its nuclear reaction properties. The data presented is intended for researchers, scientists, and drug development professionals who utilize Nickel-58 for applications ranging from radioisotope production to materials science.

Introduction to Nickel-58

Nickel-58 (⁵⁸Ni) is the most abundant stable isotope of nickel, with a natural abundance of approximately 68.077%[1]. It is widely used in nuclear science and technology due to its specific interaction properties with neutrons. Key applications include the production of the medical radioisotope Cobalt-58 (⁵⁸Co) and its use as a structural material in nuclear reactors[2][3][4][5]. Understanding its performance, particularly its reaction cross-sections under different neutron energy spectra, is critical for these applications.

Performance Metrics: Neutron Reaction Cross-Sections

The performance of ⁵⁸Ni in a nuclear environment is primarily defined by its neutron cross-sections, which measure the probability of a specific nuclear reaction occurring. These reactions include neutron capture (n,γ), elastic scattering (n,n), inelastic scattering (n,n'), and various threshold reactions like (n,p) and (n,α).

Data Presentation: ⁵⁸Ni Cross-Sections

The following tables summarize key quantitative data on ⁵⁸Ni's neutron interaction cross-sections at different neutron energies.

Table 1: Thermal Neutron Capture Cross-Sections of Stable Nickel Isotopes

Isotope	Thermal Neutron Capture Cross-Section (barns)
⁵⁸Ni	4.13 ± 0.05 [6]
⁶⁰Ni	2.34 ± 0.05[6]
⁶¹Ni	2.6 ± 0.2
⁶²Ni	14.2 ± 0.5
⁶⁴Ni	1.52 ± 0.03[6]

Table 2: ⁵⁸Ni Neutron Cross-Sections for Various Reactions and Energies (Calculated from JENDL-3.2 at 300K) [7]

Reaction	MT	0.0253 eV	Maxwellian Avg.	Resonance Integral	14-MeV	Fiss. Spec. Avg.
(n,total)	1	30.99 b	34.39 b	-	2.662 b	3.836 b
(n,elastic)	2	26.48 b	29.88 b	-	1.296 b	3.389 b
(n,inelastic)	4	(E-thr=1.480 MeV)	(E-thr=1.480 MeV)	(E-thr=1.480 MeV)	296.6 mb	324.9 mb
(n,2n)	16	(E-thr=12.42 MeV)	(E-thr=12.42 MeV)	(E-thr=12.42 MeV)	21.50 mb	2.984 µb
(n,γ)	102	4.505 b	4.504 b	2.155 b	53.98 µb	8.475 mb
(n,p)	103	189.7e-15 b	428.1e-15 b	622.5 mb	364.0 mb	107.0 mb
(n,a)	107	0.000 b	0.000 b	65.82 mb	91.90 mb	6.178 mb

b = barns, mb = millibarns, µb = microbarns. MT is a number defining the reaction type.

Key Applications and Comparative Analysis

Radioisotope Production: Cobalt-58

Nickel-58 is the primary precursor for producing Cobalt-58 (⁵⁸Co), a positron-emitting radionuclide used in medical research and diagnostics[3][4]. The production occurs via the ⁵⁸Ni(n,p)⁵⁸Co reaction when ⁵⁸Ni is irradiated with fast neutrons[2]. As shown in Table 2, the cross-section for this reaction is significant at higher neutron energies (e.g., 364.0 mb at 14 MeV), making it an efficient production pathway in reactors with a hard neutron spectrum[2][7].

Caption: Workflow for the production of ⁵⁸Co via the ⁵⁸Ni(n,p) reaction.

Performance in Structural Materials

In nuclear reactors, nickel-based alloys are used for their strength and corrosion resistance[8]. However, the nuclear performance of ⁵⁸Ni can lead to material degradation over time.

• Helium Embrittlement: A significant concern is the production of helium gas, which causes material swelling and embrittlement[9][10]. This occurs through two main pathways:

  • Direct (n,α) reactions with fast neutrons.

  • A two-step reaction with thermal neutrons: ⁵⁸Ni first captures a neutron to become ⁵⁹Ni (⁵⁸Ni(n,γ)⁵⁹Ni). The resulting ⁵⁹Ni has a very large thermal neutron (n,α) cross-section, which then produces helium (⁵⁹Ni(n,α)⁵⁶Fe)[5][8][10].

This two-step process makes nickel-containing alloys particularly susceptible to degradation in thermal reactors[5].

• Displacement Damage: High-energy neutrons can displace atoms from their lattice sites, causing radiation damage. The elastic and inelastic scattering cross-sections are key parameters for calculating this displacement per atom (dpa) rate[5][11].

References

• 1. researchgate.net [researchgate.net]
• 2. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 3. buyisotope.com [buyisotope.com]
• 4. tracesciences.com [tracesciences.com]
• 5. inis.iaea.org [inis.iaea.org]
• 6. researchgate.net [researchgate.net]
• 7. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 8. researchgate.net [researchgate.net]
• 9. osti.gov [osti.gov]
• 10. researchgate.net [researchgate.net]
• 11. inis.iaea.org [inis.iaea.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Nickel-58: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical substances are paramount to ensuring a safe laboratory environment and protecting the ecosystem. This guide provides essential, immediate safety and logistical information for the proper disposal of Nickel-58, a stable isotope of nickel. Adherence to these procedures is critical due to the chemical hazards associated with nickel and its compounds.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Nickel-58 with appropriate care. While Nickel-58 is a stable, non-radioactive isotope, it presents chemical hazards that necessitate stringent safety measures.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment when handling Nickel-58. This includes:

• Eye/face protection: Safety goggles are essential to prevent eye contact.[3]

• Hand protection: Wear chemical-resistant gloves.[3]

• Body protection: A lab coat or other protective clothing is necessary.[3]

• Respiratory protection: In cases where dust may be generated, use a NIOSH-approved respirator.[3]

General Handling Advice:

• Work in a well-ventilated area to avoid inhalation of dust.[4]

• Avoid contact with skin, eyes, and clothing.[3]

• Do not eat, drink, or smoke in areas where Nickel-58 is handled.[3]

• Store in a cool, dry, and well-ventilated area in a tightly closed container.[4]

In the event of a spill, sweep up the material, place it in a designated bag, and hold it for waste disposal.[3] Avoid creating dust.[3] The spill area should be ventilated and washed after the material has been collected.[3]

Quantitative Data Summary

While specific disposal limits for Nickel-58 are dictated by local, state, and federal regulations, the following table summarizes key physical and chemical properties relevant to its handling and safety.

Property	Value
Molecular Weight	57.935 g/mol [1]
Appearance	Gray powder[1]
Melting Point	1453 °C[1]
Boiling Point	2732 °C[1]
Solubility in Water	Insoluble[1]
Relative Density	8.9 g/cm³[3]

Step-by-Step Disposal Protocol for Nickel-58

The proper disposal of Nickel-58 is a critical process that must be conducted in compliance with all applicable environmental regulations. The primary route for disposal involves treating it as a hazardous chemical waste.

Step 1: Waste Identification and Segregation

• Identify all waste containing Nickel-58. This includes unused product, contaminated labware (e.g., gloves, wipes, containers), and spill cleanup materials.

• Segregate Nickel-58 waste from other laboratory waste streams to prevent cross-contamination and ensure proper disposal.

Step 2: Waste Collection and Labeling

• Collect Nickel-58 waste in a designated, leak-proof, and clearly labeled container.

• The label should prominently display "Hazardous Waste" and identify the contents as "Nickel-58." Include any other hazardous constituents present.

Step 3: On-site Storage

• Store the sealed waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.

• Ensure the storage area is away from incompatible materials such as acids and oxidizing agents.[3]

Step 4: Professional Waste Disposal

• Contact a licensed professional waste disposal service. This is the most critical step in the disposal process.[3][5] These services are knowledgeable about the specific regulatory requirements for hazardous chemical waste and are equipped to handle and transport it safely.

• Provide the disposal service with a detailed inventory of the waste, including its chemical form and quantity.

• Follow all instructions provided by the waste disposal company regarding packaging and pickup.

Alternative Disposal Considerations:

• For certain forms of Nickel-58 waste, a licensed disposal facility may utilize chemical incineration with appropriate scrubbers to manage emissions.[3]

• Surplus or non-recyclable solutions containing Nickel-58 should be offered to a licensed disposal company.[5]

Regulatory Compliance:

• It is imperative to observe all federal, state, and local environmental regulations governing hazardous waste disposal.[3] These regulations are in place to protect human health and the environment.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Nickel-58 waste in a laboratory setting.

Caption: Workflow for the proper disposal of Nickel-58 waste.

References

• 1. americanelements.com [americanelements.com]
• 2. chembk.com [chembk.com]
• 3. buyisotope.com [buyisotope.com]
• 4. physics.purdue.edu [physics.purdue.edu]
• 5. buyisotope.com [buyisotope.com]

Essential Safety and Handling Protocols for Nickel-58

For Immediate Use by Laboratory Personnel

This document provides critical safety and logistical information for the handling and disposal of Nickel-58. Given that Nickel-58 is a stable, non-radioactive isotope of nickel, the primary hazards are chemical and physical, not radiological. The following procedures are designed to mitigate risks associated with the handling of fine metallic powders, including potential carcinogenicity, skin sensitization, and flammability.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, and eye contact. The primary risks associated with nickel powder are respiratory irritation, allergic skin reactions, and potential long-term health effects from inhalation.

Minimum PPE Requirements:

• Respiratory Protection: A NIOSH-approved respirator is essential. For weighing and handling of powders, a full-facepiece respirator with N100, R100, or P100 filters is recommended.[1] At any detectable concentration above the NIOSH Recommended Exposure Limit (REL), a self-contained breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other positive-pressure mode is required.

• Hand Protection: Wear impermeable gloves to prevent skin contact.[2] Nitrile gloves are a suitable option for handling nickel and its salts.[3] For prolonged contact or immersion, heavyweight butyl rubber or neoprene gloves should be considered. Always consult the glove manufacturer's chemical resistance guide for specific applications.

• Eye and Face Protection: Tightly sealed safety goggles or a full-face respirator should be worn to protect against airborne particles.[4]

• Body Protection: A lab coat, closed-toe shoes, and additional protective clothing are required.[4] For tasks with a high potential for dust generation, disposable coveralls are recommended.

Quantitative Exposure Limits and Physical Data

Adherence to established occupational exposure limits is crucial for personnel safety. The following table summarizes key quantitative data for nickel metal powder.

Parameter	Value	Reference
NIOSH Recommended Exposure Limit (REL)	0.015 mg/m³ (TWA)	[1][5][6]
OSHA Permissible Exposure Limit (PEL)	1 mg/m³ (TWA)	[1][5][6][7]
ACGIH Threshold Limit Value (TLV) - Elemental	1.5 mg/m³ (TWA, inhalable particulate matter)	[2][7]
Immediately Dangerous to Life or Health (IDLH)	10 mg/m³ (as Ni)	[5][6][7]
Molecular Weight	58.7 g/mol	[1][5]
Melting Point	2831°F (1555°C)	[1][5]
Boiling Point	5139°F (2837°C)	[1][5]
Flammability	Combustible solid as a powder.[1][5]

Experimental Protocol: Weighing and Dispensing Nickel-58 Powder

This protocol outlines the steps for safely weighing and dispensing Nickel-58 powder in a laboratory setting.

Materials:

• Nickel-58 powder in a sealed container

• Analytical balance

• Weighing paper or boat

• Spatula (non-metallic, to avoid potential reactions)

• Waste container for contaminated materials

• Appropriate PPE (as specified above)

Procedure:

• Preparation:

  • Ensure the work area is clean and free of clutter.

  • Verify that the chemical fume hood or powder weighing station is functioning correctly.[8]

  • Don all required personal protective equipment.

  • Place all necessary materials inside the fume hood or weighing station before starting.

• Weighing:

  • Carefully open the container of Nickel-58 powder inside the fume hood.

  • Use a clean, non-metallic spatula to transfer the desired amount of powder to the weighing paper or boat on the analytical balance.

  • Avoid creating dust clouds by handling the powder gently.[2]

  • If using a fume hood, be mindful that high airflow can disturb fine powders.[8]

• Dispensing and Cleanup:

  • Once the desired amount is weighed, securely close the primary container of Nickel-58 powder.

  • Transfer the weighed powder to the designated reaction vessel or container.

  • Carefully wipe down the spatula, weighing paper, and any contaminated surfaces with a damp cloth or towel to avoid generating airborne dust.

  • Dispose of all contaminated disposable materials (e.g., gloves, weighing paper, wipes) in a clearly labeled hazardous waste container.

Operational and Disposal Plans

A systematic approach to the entire lifecycle of handling Nickel-58, from acquisition to disposal, is essential for maintaining a safe laboratory environment.

Logical Workflow for Safe Handling

Caption: Workflow for handling Nickel-58 powder.

Decision-Making for PPE Selection

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Nickel metal and other compounds (as Ni) [cdc.gov]
• 2. Nickel Powder - ESPI Metals [espimetals.com]
• 3. Glove Selection For Specific Chemicals | SUNY New Paltz [newpaltz.edu]
• 4. holdsworthwiki.robarts.ca [holdsworthwiki.robarts.ca]
• 5. restoredcdc.org [restoredcdc.org]
• 6. Nickel compounds - IDLH | NIOSH | CDC [cdc.gov]
• 7. NICKEL, METAL & INSOLUBLE COMPOUNDS (as Ni) | Occupational Safety and Health Administration [osha.gov]
• 8. ehs.wisc.edu [ehs.wisc.edu]